Triadimenol A

• CAS: 70585-35-2

Core Science & Biosynthesis

Triadimenol A stereoisomers and bioactivity

An In-Depth Technical Guide to the Stereoisomers of Triadimenol and Their Bioactivity

Abstract

Triadimenol is a potent, broad-spectrum triazole fungicide widely utilized in agriculture. Its molecular structure contains two chiral centers, giving rise to four distinct stereoisomers. This guide provides a detailed technical examination of these stereoisomers, elucidating the profound impact of stereochemistry on their biological activity. We explore the stereoselective mechanism of action, focusing on the differential inhibition of the target enzyme, cytochrome P450 14α-demethylase (CYP51), which is critical for ergosterol biosynthesis in fungi. Furthermore, this document details authoritative analytical methodologies for the chiral separation and quantification of triadimenol isomers, providing researchers with a validated experimental protocol. The secondary plant growth regulatory effects and the stereoselectivity in environmental transformation are also discussed. This guide serves as a critical resource for researchers, scientists, and professionals in drug development and agrochemistry, offering the foundational knowledge required to understand and leverage the stereochemical nuances of triadimenol for developing more effective and safer agricultural solutions.

Introduction to Triadimenol and Molecular Chirality

Triadimenol, 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol, is a systemic fungicide with protective, curative, and eradicant properties against a wide range of fungal diseases in crops, including powdery mildews, rusts, and smuts.[1] It is the primary active metabolite of the fungicide triadimefon, formed through the microbial reduction of triadimefon's ketone group.[2]

The fungicidal efficacy of triadimenol is intrinsically linked to its three-dimensional structure. The molecule possesses two chiral centers at the C1 and C2 positions of the butanol backbone. This results in the existence of four stereoisomers, which can be grouped into two pairs of enantiomers and two diastereomeric pairs.[2][3] These isomers, despite having identical chemical formulas and connectivity, exhibit significantly different spatial arrangements, which dictates their interaction with biological targets. Research has conclusively shown that the fungicidal activity and toxicological profiles of these isomers are highly stereoselective.[2][4] Understanding this stereoselectivity is paramount for optimizing fungicidal formulations, conducting accurate risk assessments, and designing next-generation chiral pesticides that maximize efficacy while minimizing environmental impact.[4]

The Stereoisomers of Triadimenol: Structure and Relationships

The four stereoisomers of triadimenol arise from the different configurations (R or S) at the two chiral carbons. They are grouped into two diastereomeric pairs, often referred to as diastereomer A (the erythro or anti form) and diastereomer B (the threo or syn form).

• Diastereomer A (erythro/anti): Comprises the (+)-(1R,2S) and (-)-(1S,2R) enantiomers.

• Diastereomer B (threo/syn): Comprises the (+)-(1R,2R) and (-)-(1S,2S) enantiomers.

The relationship between these isomers is critical. Enantiomers are non-superimposable mirror images of each other, while diastereomers are stereoisomers that are not mirror images. This structural variance leads directly to differences in biological activity.

Figure 1: Stereoisomeric relationships of Triadimenol.

Stereoselective Bioactivity

The biological activity of triadimenol is not uniform across its four isomers. Significant differences are observed in both its primary fungicidal action and its secondary plant growth-regulating effects.

Fungicidal Activity

The primary mode of action for all triazole fungicides is the inhibition of ergosterol biosynthesis, an essential component of the fungal cell membrane.[1] This action is highly stereoselective. The enantiomers of Diastereomer A, specifically those with the (1R,2S) and (1S,2R) configurations, exhibit significantly higher fungicidal activity than the enantiomers of Diastereomer B ((1R,2R) and (1S,2S)).[4]

This differential activity means that in a racemic mixture, the majority of the desired fungicidal effect is contributed by only two of the four isomers. This has profound implications for product development, suggesting that the use of enantiomerically enriched formulations could lead to lower application rates, reduced costs, and a decreased environmental load of less active or inactive isomers.

Table 1: Summary of Stereoselective Fungicidal Bioactivity of Triadimenol

Stereoisomer Configuration	Diastereomer Pair	Relative Fungicidal Activity	Role
(1R,2S) and (1S,2R)	A (erythro)	High	Eutomers (Active Isomers)

| (1R,2R) and (1S,2S) | B (threo) | Low to Negligible | Distomers (Inactive Isomers) |

A direct correlation has been observed where fungal species that are more sensitive to the parent compound, triadimefon, are more efficient at converting it to the more fungicidally active diastereomeric form of triadimenol.[5]

Plant Growth Regulation (PGR)

In addition to their fungicidal properties, many sterol-inhibiting fungicides, including triadimenol, exhibit plant growth-regulating effects.[6] This activity is primarily due to the inhibition of gibberellin biosynthesis.[7] Triazoles can block the oxidation of ent-kaurene, a key step in the gibberellin pathway, leading to effects such as reduced stem elongation, intensified greening, and a more compact plant structure. While this is a known property of racemic triadimenol, specific data detailing the stereoselective PGR activity among its four isomers is not extensively documented in the available literature.

Mechanism of Action: A Stereochemical Perspective

The stereoselectivity of triadimenol's fungicidal action is rooted in its interaction with the target enzyme, cytochrome P450 14α-demethylase (CYP51).[1] This enzyme is essential for the demethylation of lanosterol (or eburicol), a critical step in the biosynthesis of ergosterol.

The inhibition of CYP51 disrupts the integrity of the fungal cell membrane, leading to abnormal growth and ultimately, cell death. The causality behind the differential activity of the stereoisomers lies in their three-dimensional fit within the active site of the CYP51 enzyme.

• High-Activity Isomers (Eutomers): The (1R,2S) and (1S,2R) enantiomers possess a spatial conformation that allows for optimal binding within the enzyme's active site. The nitrogen atom of the triazole ring coordinates with the heme iron atom at the catalytic center, while the substituted benzyl group and the tert-butyl group fit snugly into adjacent hydrophobic pockets. This high-affinity binding effectively blocks the substrate (lanosterol) from accessing the active site, halting ergosterol synthesis.

• Low-Activity Isomers (Distomers): The (1R,2R) and (1S,2S) enantiomers have a different spatial arrangement. This conformation results in a poor fit within the active site, leading to steric hindrance and weaker binding affinity. Consequently, their ability to inhibit the CYP51 enzyme is significantly reduced.

Figure 2: Mechanism of stereoselective inhibition of ergosterol biosynthesis.

Analytical Methodologies for Chiral Separation

The accurate assessment of triadimenol's stereoisomeric composition in technical products, biological samples, and environmental matrices requires sophisticated analytical techniques capable of resolving all four isomers. Due to their identical mass and similar physicochemical properties, chiral chromatography is the method of choice. Techniques such as Supercritical Fluid Chromatography (SFC) and Ultra-Performance Convergence Chromatography (UPC²) have proven highly effective.[4]

Experimental Protocol: Chiral Separation by SFC

This protocol is a representative method for the separation and quantification of triadimenol stereoisomers, adapted from established and validated procedures.[4]

Objective: To achieve baseline separation of the four triadimenol stereoisomers from a sample matrix.

Instrumentation:

• Supercritical Fluid Chromatography (SFC) system with a photodiode array (PDA) or UV detector.

• Chiral stationary phase column (e.g., Acquity Trefoil CEL2).

Reagents and Materials:

• Supercritical CO₂ (mobile phase A).

• Methanol (HPLC grade) with 0.5% ammonia (mobile phase B).

• Acetonitrile (HPLC grade) for sample extraction.

• Certified reference standards for the four triadimenol stereoisomers: (-)-(S,R)-triadimenol, (+)-(R,S)-triadimenol, (+)-(R,R)-triadimenol, and (-)-(S,S)-triadimenol.

• Sample matrix (e.g., fruit puree, soil, water).

Methodology:

• Standard Preparation:

  • Prepare individual stock solutions of each stereoisomer in methanol.

  • Create a mixed standard working solution containing all four isomers at a known concentration (e.g., 1.0 - 50 mg/L).

• Sample Preparation (Extraction and Purification):

  • Homogenize the sample matrix.

  • Extract a known weight (e.g., 5 g) of the sample with acetonitrile.

  • Centrifuge and collect the supernatant.

  • Purify the extract using a solid-phase extraction (SPE) cartridge (e.g., NH2 or Florisil) to remove interfering matrix components.

  • Evaporate the purified extract to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the initial mobile phase.

• SFC System Configuration:

  • Column: Acquity Trefoil CEL2

  • Mobile Phase A: Supercritical CO₂

  • Mobile Phase B: 0.5% Ammonia in Methanol

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 220 nm

  • Gradient Elution: Establish a gradient program that effectively separates the four isomers (this must be optimized based on the specific system and column).

• System Suitability and Calibration:

  • Inject the mixed standard solution multiple times to ensure system suitability (i.e., resolution between peaks > 1.5, reproducible retention times).

  • Generate a calibration curve by injecting standards at multiple concentration levels. The curve should demonstrate good linearity (correlation coefficient r > 0.999).[4]

• Sample Analysis:

  • Inject the prepared sample extract into the SFC system.

  • Identify the stereoisomer peaks by comparing their retention times with the certified standards.

  • Quantify the concentration of each isomer using the external standard method and the generated calibration curve.

• Data Validation:

  • Analyze spiked samples (matrix spiked with known concentrations of standards) to determine method accuracy (recovery %) and precision (relative standard deviation, RSD %). Acceptable recoveries typically range from 80-110% with an RSD < 15%.[4]

Figure 3: General workflow for chiral analysis of Triadimenol.

Environmental Fate and Toxicology

Stereoselectivity is also a critical factor in the environmental behavior and toxicology of triadimenol. The transformation of its parent compound, triadimefon, in soils is a biotic process that is enantioselective.[2] Different soil microbes produce the four triadimenol stereoisomers at different rates, resulting in a unique stereoisomeric profile that is different from the commercial standard.[2][8]

Furthermore, the toxicity of the isomers to non-target organisms can vary significantly. Studies on aquatic organisms have shown stereoselective toxicity, where certain isomers are more harmful than others.[9] For example, the biotransformation of triadimenol in lizards shows stereoselectivity, and exposure can induce oxidative stress and organ damage.[10] This highlights the importance of isomer-specific risk assessment, as evaluating the racemate alone may not accurately reflect the environmental or toxicological risk.[2]

Conclusion and Future Perspectives

The bioactivity of the fungicide triadimenol is unequivocally dependent on its stereochemistry. The (1R,2S) and (1S,2R) enantiomers are the primary contributors to its potent fungicidal activity, acting as high-affinity inhibitors of the CYP51 enzyme in the fungal ergosterol biosynthesis pathway. In contrast, the (1R,2R) and (1S,2S) isomers are significantly less active. This profound stereoselectivity underscores the necessity of chiral-specific approaches in agrochemical research.

Future advancements should focus on the development and commercialization of enantiopure or diastereomerically enriched formulations. Such "chiral switching" would allow for the application of lower doses of the active ingredient, reducing the overall chemical load on the environment and minimizing exposure to less active, and potentially unnecessarily toxic, distomers. Continued research into the stereoselective plant growth regulating effects and the long-term environmental fate of individual isomers will further refine our ability to conduct accurate and comprehensive ecological risk assessments. The analytical protocols outlined in this guide provide the essential tools for researchers to pursue these critical investigations.

References

• Gasztonyi, M. (1981). The diastereomeric ratio in the triadimenol produced by fungal metabolism of triadimefon, and its role in fungicidal selectivity. Pesticide Science, 12(4), 433–438. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 41368, Triadimenol. Retrieved from [Link]

• Zhang, N., et al. (2023). Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid chromatography. Journal of Separation Science. Available at: [Link]

• Rico, A., et al. (2019). Acute Aquatic Toxicity Data (EC 50 and LC 50 , μg/ mL) towards S. ResearchGate. Available at: [Link]

• Canpolat, E., & Caliskan, M. (2024). Comparative Assessment of Short- and Long-Term Effects of Triadimenol Fungicide on Danio rerio Erythrocytes Using the Micronucleus and Erythrocyte Nuclear Abnormality Assays. MDPI. Available at: [Link]

• Savocchia, S., et al. (2004). Cross-resistance patterns between the DMI fungicides triadimenol and fenarimol. ResearchGate. Available at: [Link]

• Garrison, A. W., et al. (2011). Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk. Environmental Science & Technology, 45(6), 2186–2191. Available at: [Link]

• Garrison, A. W., et al. (2011). Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk. ResearchGate. Available at: [Link]

• Wang, M., et al. (2021). Stereoselective Degradation of Fungicide Triadimenol in Cucumber Plants. ResearchGate. Available at: [Link]

• Shive, J. B., & Sisler, H. (1976). Effects of Ancymidol (a Growth Retardant) and Triarimol (a Fungicide) on the Growth, Sterols, and Gibberellins of Phaseolus vulgaris (L.). Plant Physiology. Available at: [Link]

• Sipos, A., et al. (2017). Stereoselective Synthesis and Application of Gibberellic Acid-Derived Aminodiols. Molecules, 22(12), 2193. Available at: [Link]

• Antypenko, L., et al. (2012). INVESTIGATION OF PLANT GROWTH REGULATION ACTIVITY OF ([1][5]TRIAZOLO[1,5-с]QUINAZOLIN-2-YLSULFANYL)CARBOXYLIC ACIDS AND AMIDES ON CUCUMIS SATIVUS L. ROOTS. ResearchGate. Available at: [Link]

• Yuan, J., et al. (2017). Antifungal and plant growth promotion activity of volatile organic compounds produced by Bacillus amyloliquefaciens. Journal of Applied Microbiology, 122(2), 431–440. Available at: [Link]

• Peters, R. J. (2010). To Gibberellins and Beyond! Surveying the Evolution of (Di)terpenoid Metabolism. Plant Physiology, 154(2), 500–507. Available at: [Link]

• Buerge, I. J., et al. (2016). Stereoselective Metabolism of the Sterol Biosynthesis Inhibitor Fungicides Fenpropidin, Fenpropimorph, and Spiroxamine in Grapes, Sugar Beets, and Wheat. ResearchGate. Available at: [Link]

• Li, Y., et al. (2014). Chiral fungicide triadimefon and triadimenol: Stereoselective transformation in greenhouse crops and soil, and toxicity to Daphnia magna. Journal of Hazardous Materials, 268, 105–112. Available at: [Link]

• Shen, Q., et al. (2020). Stereoselective metabolism and potential adverse effects of chiral fungicide triadimenol on Eremias argus. Environmental Science and Pollution Research, 27(8), 7823–7834. Available at: [Link]

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Toxicological profile of Triadimenol A

An In-depth Technical Guide to the Toxicological Profile of Triadimenol

Introduction

Triadimenol is a systemic triazole fungicide, notable both for its agricultural efficacy and its complex toxicological profile. It is the primary and more potent active metabolite of the fungicide triadimefon, formed through the reduction of a carbonyl group.[1] As a conazole fungicide, triadimenol is used to control a wide spectrum of fungal diseases, including powdery mildews, rusts, and smuts in cereals and other crops.[2][3] Its mechanism of action involves the inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes.[3][4] However, its structural similarity to certain endogenous molecules results in off-target effects in non-target organisms, including mammals and aquatic life, necessitating a thorough understanding of its toxicological properties for risk assessment and regulatory purposes. This guide synthesizes the current knowledge on the toxicological profile of triadimenol, covering its mechanism of action, pharmacokinetic properties, and effects across various toxicological endpoints.

Mechanism of Action

Primary Antifungal Action: Sterol Biosynthesis Inhibition

The primary fungicidal activity of triadimenol stems from its role as a sterol biosynthesis inhibitor (SBI). Specifically, it inhibits the enzyme cytochrome P450 14α-demethylase (CYP51), which is essential for the conversion of lanosterol to ergosterol in fungi.[2] Ergosterol is the principal sterol in fungal cell membranes, analogous to cholesterol in mammalian cells, and is vital for maintaining membrane integrity, fluidity, and function. By disrupting ergosterol production, triadimenol compromises the fungal cell membrane, leading to abnormal growth and ultimately, cell death.[3][4]

Caption: Neurotoxic mechanism of Triadimenol via inhibition of dopamine reuptake.

Pharmacokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

Triadimenol is a major metabolite of triadimefon. [2]In studies with rat hepatic microsomes, the reduction of triadimefon's carbonyl group to triadimenol was the primary metabolic pathway. [2]In laying hens administered triadimefon, triadimenol and its related compounds were identified as the major metabolites in fat and eggs. [2]The toxicological profiles of triadimefon and triadimenol are considered together by regulatory agencies due to their close metabolic relationship and similar toxicity profiles. [5]

Toxicological Profile

Acute Toxicity

Triadimenol exhibits low to moderate acute toxicity via oral, dermal, and inhalation routes of exposure. [5]It is considered an eye irritant (Toxicity Category II) but not a dermal irritant. [5]

Endpoint	Species	Value	Toxicity Category	Reference
Oral LD50 (male)	Rat	689 mg/kg	III (Harmful)	[2]
Oral LD50 (female)	Rat	752 mg/kg	III (Harmful)	[2]
Inhalation LC50	Rat	> 1 mg/L (4 hr)	III (Harmful)	[2]
Dermal Irritation	Rabbit	Not an irritant	IV (Slight)	[5]

| Eye Irritation | Rabbit | Eye irritant | II (Warning) | [5]|

Toxicity Categories are based on the EPA classification system.

Subchronic and Chronic Toxicity

Repeated exposure to triadimenol primarily targets the liver and the nervous system. [5]In chronic feeding studies, observed effects include increased liver weights and histopathological changes. [5]Neurotoxic effects, such as hyperactivity, are also key endpoints. [3]For risk assessment, the Joint FAO/WHO Meeting on Pesticide Residues (JMPR) established an Acceptable Daily Intake (ADI) based on a neurotoxicity study with the parent compound, triadimefon, due to the similar toxicological effects. [3]

Study Type	Species	NOAEL	Key Effects Observed	Reference
13-Week Neurotoxicity (Triadimefon)	Rat	3.4 mg/kg bw/day	Hyperactivity	[3]
2-Year Chronic Toxicity	Rat	-	Liver effects, hepatocellular adenomas	[3][5]
Developmental Toxicity	Rabbit	-	Skeletal effects in fetuses	[5]

| 2-Generation Reproduction | Rat | - | Decreased pup weight, clinical signs in offspring | [5]|

NOAEL: No Observed Adverse Effect Level - The greatest concentration of a substance at which no detectable adverse effects occur.[6]

Genotoxicity and Mutagenicity

Available data indicate that triadimenol is not mutagenic. [7]While many parent triazole-derivative pesticides are classified as non-mutagenic carcinogens, the available mutagenicity data for the common metabolite 1,2,4-triazole is limited but negative. [7]However, some studies in aquatic organisms have raised concerns. In zebrafish (Danio rerio), triadimenol exposure led to a significant increase in micronucleus formation and other erythrocyte nuclear abnormalities, indicating potential genotoxic risk to aquatic species. [8][9]

Carcinogenicity

Triadimenol is classified by the U.S. EPA as a Group C "possible human carcinogen". [5]This classification is based on treatment-related increases in hepatocellular adenomas in female mice. [5]The parent compound, triadimefon, showed similar effects in both male and female mice. [5]The carcinogenic effect is considered to have a nonlinear (threshold) mode of action, and risk assessment is managed using a reference dose (RfD) approach rather than a linear extrapolation. [5]

Reproductive and Developmental Toxicity

Triadimenol poses a significant risk for reproductive and developmental toxicity. [2]

• Developmental Toxicity (Teratogenicity): It is considered a teratogen. [1][2]In vitro studies using rat whole embryo culture demonstrated that triadimenol induces specific craniofacial and branchial arch deformities. [10][11]In vivo, it causes embryotoxicity in rats and rabbits, and developmental studies have shown effects like the formation of extra ribs in rat fetuses. [1][5]* Reproductive Toxicity: There is evidence of impaired fertility. [7]In medaka fish, early-life exposure to environmentally relevant concentrations of triadimenol persistently altered ovary development, disrupted hormone balance, and reduced reproduction in females. [12]

Endocrine Disruption

Triadimenol's potential to disrupt the endocrine system is a key area of concern. As a conazole, it can interfere with steroid hormone synthesis by inhibiting cytochrome P450 enzymes, including aromatase (CYP19A1), which is vital for converting androgens to estrogens. [2][13]This mechanism is linked to the observed reproductive and developmental effects in fish, where triadimenol exposure altered the expression of genes related to estrogen metabolism. [12]

Ecotoxicology

Triadimenol is classified as toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment. [2][7]

• Environmental Fate: It has moderate to low mobility in soil. [2]Due to its low vapor pressure, it exists mainly in the particulate phase in the atmosphere and is not expected to volatilize significantly from soil or water surfaces. [2]* Aquatic Toxicity: It has demonstrated toxicity to fish, daphnia, and algae. [3][14]Chronic exposure in the nematode C. elegans at environmentally relevant concentrations reduced lifespan and affected growth and reproduction, linked to the insulin/IGF-1 signaling pathway. [15]In zebrafish, it has shown genotoxic potential even at low concentrations. [8][9]

Regulatory Toxicology and Risk Assessment

Regulatory bodies establish health-based guidance values to manage dietary risk from pesticide residues.

Value	Issuing Body	Value (mg/kg bw/day)	Basis	Reference
ADI (Acceptable Daily Intake)	JMPR	0-0.03	Based on the NOAEL of 3.4 mg/kg bw/day from a triadimefon neurotoxicity study.	[3]
ARfD (Acute Reference Dose)	JMPR	0.08	Established in 2004 for triadimefon and triadimenol combined.	[16]

An Acceptable Daily Intake (ADI) is the amount of a substance that can be ingested daily over a lifetime without an appreciable health risk.[17] An Acute Reference Dose (ARfD) is an estimate of the amount of a substance in food or drinking water, normally expressed on a body-weight basis, that can be ingested over a short period of time, usually during one meal or one day, without appreciable health risk to the consumer.

Experimental Protocol: In Vitro Developmental Toxicity Assessment

The teratogenic potential of triadimenol can be assessed using a rat post-implantation Whole Embryo Culture (WEC) system. This protocol is based on methodologies described in studies evaluating the developmental toxicity of triazole fungicides. [10][11] Objective: To evaluate the direct teratogenic effects of Triadimenol on rat embryos during the critical period of organogenesis, independent of maternal metabolism.

Methodology:

• Embryo Collection:

  • Time-mate female Sprague-Dawley rats. The morning a vaginal plug is found is designated as Gestational Day (GD) 0.

  • On GD 9.5, euthanize pregnant dams via CO2 asphyxiation.

  • Aseptically dissect the uterus in sterile Hank's Balanced Salt Solution (HBSS).

  • Isolate individual embryonic swellings and remove the uterine wall and Reichert's membrane to free the conceptus (embryo enclosed in yolk sac and amnion).

• Culture Preparation:

  • Prepare culture medium consisting of 100% heat-inactivated rat serum.

  • Prepare stock solutions of Triadimenol in a suitable solvent (e.g., DMSO). Ensure the final solvent concentration in the culture medium does not exceed 0.1% and is included in control groups.

  • Add Triadimenol to the culture medium to achieve the desired final concentrations (e.g., 12.5, 25, 50, 100, 125 µM). [1]Include a vehicle control group and a negative control group (medium only).

• Embryo Culture:

  • Place 3-4 embryos into 10 mL glass culture bottles containing 4-5 mL of the prepared medium.

  • Gas the bottles with a mixture of 5% O2, 5% CO2, 90% N2.

  • Place the bottles on a rotator (30 rpm) inside a 37°C incubator.

  • Regas the cultures after 24 hours with 20% O2, 5% CO2, 75% N2 to meet the increasing oxygen demands of the developing embryos.

• Endpoint Evaluation (after 48 hours of culture):

  • Remove embryos from the culture and assess viability (presence of a heartbeat and yolk sac circulation).

  • Dissect the embryo from its membranes in fresh HBSS.

  • Evaluate a morphological score (e.g., Brown-Fabro score) which assesses the development of key structures like the neural tube, somites, heart, and branchial arches.

  • Measure crown-rump length and somite number.

  • Record the incidence and type of specific malformations, paying close attention to craniofacial structures, neural tube defects, and heart anomalies.

• Data Analysis:

  • Compare morphological scores, growth parameters (crown-rump length), and the incidence of malformations between triadimenol-treated groups and control groups using appropriate statistical tests (e.g., ANOVA with post-hoc tests for continuous data, Fisher's exact test for categorical data).

Caption: Workflow for the Rat Whole Embryo Culture (WEC) assay for teratogenicity testing.

References

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Environmental fate and degradation of Triadimenol A

An In-Depth Technical Guide to the Environmental Fate and Degradation of Triadimenol

Authored by: Gemini, Senior Application Scientist

Abstract

Triadimenol is a systemic triazole fungicide used to control a broad spectrum of fungal diseases in crops. As a chiral compound with significant environmental persistence, understanding its fate and degradation is paramount for accurate environmental risk assessment. This technical guide provides a comprehensive overview of the physicochemical properties, abiotic and biotic degradation pathways, and environmental mobility of Triadimenol. We delve into the critical role of stereochemistry in its degradation and toxicity, present detailed protocols for key environmental fate studies, and synthesize data to offer a holistic view for researchers and environmental scientists.

Introduction: The Profile of a Chiral Fungicide

Triadimenol, [1-(4-chlorophenoxy)-3,3-dimethyl-1-(1,2,4-triazol-1-yl)butan-2-ol], is a potent, selective fungicide with protective, curative, and eradicant properties.[1][2] It functions by inhibiting sterol biosynthesis in fungi, which disrupts membrane function.[1][2] A crucial aspect of Triadimenol's environmental chemistry is its origin and structure. It is the principal degradation product and active metabolite of the fungicide Triadimefon, formed by the microbial reduction of Triadimefon's ketone group.[3][4][5]

This transformation introduces a second chiral center, making Triadimenol a molecule with four distinct stereoisomers.[6][7] These stereoisomers exhibit different fungicidal activities and toxicities, a factor that profoundly complicates environmental risk assessment.[6][7][8] The biological activity of Triadimenol found in the environment, formed microbially from Triadimefon, depends entirely on the relative abundance of these four stereoisomers.[6][7]

Physicochemical Properties: Clues to Environmental Behavior

The environmental distribution and fate of a pesticide are governed by its inherent physical and chemical properties. These parameters predict its movement between soil, water, and air, and its potential for bioaccumulation.

Property	Value	Source	Significance
Molecular Formula	C₁₄H₁₈ClN₃O₂	[2]	Basic chemical identity.
Molecular Weight	295.76 g/mol	[2]	Influences diffusion and transport.
Water Solubility	120 mg/L (at 20-25 °C)	[2]	Moderate solubility suggests potential for transport in surface water and soil porewater.
Vapor Pressure	3.1 x 10⁻¹⁰ mm Hg (at 20°C)	[2]	Extremely low vapor pressure indicates that volatilization from soil or water surfaces is not a significant dissipation pathway.
Log Kₒw	3.1	[3]	An octanol-water partition coefficient in this range suggests a moderate potential for bioaccumulation in organisms.
Soil Adsorption (Koc)	211 - 992 L/kg	[2]	This range indicates low to moderate mobility in soil, suggesting that while some leaching is possible, Triadimenol will primarily reside in the upper soil layers.

Degradation Pathways: Abiotic Dissipation

Abiotic processes, driven by chemical and physical factors, contribute to the breakdown of Triadimenol in the environment.

Hydrolysis

Hydrolysis is the chemical breakdown of a compound due to reaction with water. For Triadimenol, this is not a significant degradation pathway. It is reported to be stable to hydrolysis in aqueous solutions across a range of environmentally relevant pH levels (pH 4, 7, and 9) with an estimated half-life of over one year.[1][9] This stability underscores the importance of other degradation mechanisms, particularly biotic ones.

Photolysis

Photolysis, or degradation by sunlight, can be a more relevant abiotic pathway, especially in surface waters and on soil surfaces.

• Aqueous Photolysis: In pure water, Triadimenol is relatively stable.[10] However, its photodegradation can be significantly accelerated in the presence of photosensitizers, such as 9,10-dicyanoanthracene, which can be found in natural waters containing dissolved organic matter.[11][12] The process requires long irradiation times.[11]

• Soil Surface Photolysis: When exposed to simulated sunlight on a soil surface, Triadimenol undergoes phototransformation.[13] An experimental half-life of 9 days has been reported under laboratory conditions, which translates to a longer environmental half-life under natural sunlight conditions.[9]

Key photoproducts identified from the breakdown of Triadimenol include 1,2,4-Triazole and 4-chlorophenol , indicating cleavage of the molecule at the ether linkage and the bond to the triazole ring.[10][11]

Biotic Degradation: The Microbial Engine

The primary route for Triadimenol dissipation in the environment is through microbial degradation, particularly in soil ecosystems.

Soil Metabolism and Persistence

Microorganisms in the soil utilize Triadimenol as a substrate, leading to its breakdown. This process is the most significant factor determining its environmental persistence.[14]

• Half-Life (DT₅₀): The persistence of a pesticide in soil is often described by its half-life. Triadimenol has a reported half-life of 30-50 days in soil, classifying it as moderately persistent.[3][15]

• Stereoselectivity: A critical aspect of Triadimenol's biotic degradation is its stereoselectivity. Soil microbes preferentially degrade certain stereoisomers over others.[6][7] This is a crucial finding, as the transformation of Triadimefon to Triadimenol in soil does not produce the same ratio of isomers found in the commercial Triadimenol product.[6][7] Instead, a unique stereoisomer profile is generated, which then undergoes further selective degradation.[6][7] This differential degradation rate means that the toxicological profile of the remaining residue changes over time.

The degradation pathway of Triadimenol in soil involves several key steps, primarily initiated by oxidation.

Caption: Primary biotic degradation pathways of Triadimenol in soil.

Degradation in Aquatic Systems

While soil is the primary receiving compartment, runoff can transport Triadimenol to aquatic systems. Due to its stability against hydrolysis, microbial degradation in water and sediment becomes the main dissipation route. The processes are generally slower than in aerobic soil, leading to longer persistence in these environments.

Experimental Protocols: A Framework for Investigation

To ensure data is reliable and comparable, environmental fate studies must follow standardized, validated protocols. Below is an exemplary workflow for an aerobic soil degradation study, based on OECD Guideline 307.

Protocol: Aerobic Soil Degradation Study (OECD 307)

Objective: To determine the rate and route of Triadimenol degradation in aerobic soil under controlled laboratory conditions.

Methodology:

• Soil Selection & Preparation:

  • Select at least three distinct soil types (e.g., varying in texture, organic carbon, pH).

  • Sieve fresh soil (<2 mm) and adjust moisture to 40-60% of maximum water holding capacity.

  • Pre-incubate the soils in the dark at a constant temperature (e.g., 20 ± 2°C) for 7-14 days to allow microbial populations to stabilize.

• Application of Test Substance:

  • Prepare a stock solution of radiolabeled (e.g., ¹⁴C-phenyl-labeled) Triadimenol.

  • Apply the solution evenly to the soil samples to achieve the desired test concentration (typically corresponding to the maximum field application rate). Prepare parallel control samples (without Triadimenol) and sterile samples (to distinguish biotic from abiotic degradation).

• Incubation:

  • Place the treated soil samples into flow-through incubation vessels.

  • Maintain a constant temperature (20 ± 2°C) and darkness.

  • Pass a continuous stream of CO₂-free, humidified air over the soil. Trap volatile organic compounds and ¹⁴CO₂ using appropriate trapping solutions (e.g., ethylene glycol and potassium hydroxide).

• Sampling and Analysis:

  • Collect duplicate soil samples at pre-determined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

  • Analyze trapping solutions at each sampling point for volatiles and ¹⁴CO₂.

  • Extract soil samples using an appropriate solvent system (e.g., acetonitrile/water).

  • Quantify the total radioactivity in the extracts and unextracted soil residue using Liquid Scintillation Counting (LSC).

  • Analyze the extracts using High-Performance Liquid Chromatography (HPLC) with a radioactivity detector and/or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify Triadimenol and its degradation products.

• Data Analysis:

  • Calculate the mass balance at each sampling interval.

  • Plot the concentration of Triadimenol over time and use kinetic modeling (e.g., single first-order) to calculate the degradation rate constant (k) and the half-life (DT₅₀).

  • Identify and quantify major metabolites, plotting their formation and decline curves.

Caption: Standard experimental workflow for an aerobic soil metabolism study.

Conclusion: A Synthesis of Environmental Behavior

• Persistence: Triadimenol is moderately persistent in soil, with microbial degradation being the primary dissipation pathway.[3] It is stable to hydrolysis but can undergo slow photolysis.[1][10]

• Mobility: With low to moderate soil mobility, Triadimenol is not expected to be a significant groundwater contaminant, though transport via surface runoff is possible.[2]

• Metabolism: Degradation proceeds via oxidation and cleavage, forming metabolites like hydroxylated Triadimenol, 4-chlorophenol, and 1,2,4-triazole.[1][13]

• Stereochemistry is Key: The most critical factor in assessing Triadimenol's environmental risk is the stereoselective nature of its formation from Triadimefon and its subsequent degradation.[6][7] This leads to a constantly shifting profile of isomers in the environment, each with a unique toxicological potential. Future research and regulatory assessments must consider the fate of individual stereoisomers to accurately predict environmental impact.

This guide provides a foundational understanding for professionals engaged in the study and regulation of this important agricultural compound.

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Comprehensive literature review of Triadimenol A

An In-Depth Technical Guide to Triadimenol A

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triadimenol is a potent, systemic triazole fungicide with broad-spectrum activity against a variety of fungal pathogens in agricultural settings. As a stereoisomer of triadimefon's primary metabolite, its biological activity is deeply rooted in its specific chemical structure and interactions with fungal biochemistry. This guide provides a comprehensive review of Triadimenol, delving into its core chemical properties, stereoisomer-specific activity, and its primary mechanism of action as an inhibitor of sterol biosynthesis. We will explore its synthesis, metabolic pathways in various organisms, and the mechanisms by which fungi develop resistance. Furthermore, this document details its toxicological profile and presents validated analytical protocols for its detection and quantification, offering a holistic view for professionals in research and development.

Chemical and Physicochemical Profile

Triadimenol, chemically known as β-(4-chlorophenoxy)-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol, is a member of the conazole class of fungicides.[1] It is a white, crystalline powder characterized by its systemic and broad-spectrum fungicidal properties.[2]

Its structure features a chlorophenyl group, a triazole ring, and a hydroxyl group, which are crucial for its biological activity. The presence of two chiral centers gives rise to four distinct stereoisomers, a critical aspect that dictates its efficacy.

Property	Value	Source
CAS Number	55219-65-3	[1][2]
Molecular Formula	C₁₄H₁₈ClN₃O₂	[1]
Molecular Weight	295.76 g/mol	[1]
Melting Point	112 °C	[2]
Water Solubility	72 mg/L (at 20 °C, pH 7)	[3]
Vapor Pressure	1 x 10⁻³ Pa (at 20 °C)	[2]
Organic Solvent Solubility	High in Dichloromethane (250,000 mg/L), 2-Propanol (140,000 mg/L), Toluene (40,000 mg/L)	[2][3]

The Critical Role of Stereochemistry

Triadimenol possesses two chiral centers, resulting in four stereoisomers that exist as two pairs of enantiomers (diastereomers).[3][4][5] The technical-grade product is typically a mixture of these diastereomeric forms.[3]

The fungicidal activity of Triadimenol is highly stereoselective. The biological efficacy resides almost entirely in one specific isomer. Research has demonstrated that the (1S,2R)-triadimenol enantiomer is up to 1000 times more active against fungal pathogens than the other three enantiomers.[6][7] This enantioselectivity is a paramount consideration in both its application and in toxicological risk assessment, as different isomers can have varying effects on non-target organisms.[4][5] The differential activity underscores the importance of the precise three-dimensional fit between the fungicide and its target enzyme.

Stereoisomers of Triadimenol.

Mechanism of Action

Primary Target: Sterol 14α-Demethylase (CYP51)

Triadimenol's primary mode of action is the inhibition of ergosterol biosynthesis, an essential component of the fungal cell membrane.[8][9] It specifically targets and inhibits the cytochrome P450 enzyme, sterol 14α-demethylase (CYP51).[1][10] This enzyme is critical for the conversion of lanosterol to ergosterol.

By blocking this step, Triadimenol causes a depletion of ergosterol and a concurrent accumulation of toxic methylated sterol precursors. This disruption leads to:

• Altered Membrane Fluidity and Permeability: The structural integrity of the fungal cell membrane is compromised.

• Impaired Fungal Growth: The synthesis of new cell membranes is halted, preventing hyphal growth and proliferation.[8]

This targeted inhibition provides selective, systemic action with curative, protective, and eradicant properties.[1][3]

Triadimenol's inhibition of the ergosterol biosynthesis pathway.

Secondary and Off-Target Mechanisms

Recent studies have uncovered a secondary mechanism of action in fungi. Triazole-mediated inhibition of CYP51 leads to an accumulation of sterol intermediates, which in turn triggers negative feedback regulation of HMG-CoA reductase, the rate-limiting enzyme in the pathway.[11] This dual-action enhances its fungicidal efficacy.

In mammals, Triadimenol and its parent compound, triadimefon, exhibit neurotoxic potential by acting as indirect dopamine agonists.[12] They can inhibit the reuptake of dopamine at the synaptic cleft, leading to increased motor activity and other behavioral effects.[13] This off-target activity is a key consideration in human health risk assessments.

Synthesis and Metabolism

Chemical Synthesis

The commercial production of Triadimenol is a multi-step process.[3] It generally begins with the reaction of a chlorinated benzyl alcohol derivative with 1,2,4-triazole to form the core structure. Subsequent alkylation and reduction steps introduce the remaining functional groups to yield the final active molecule.[3] Precise control over reaction conditions is necessary to achieve a high yield and the desired ratio of diastereomers.[3] A patented method also describes the synthesis from triazolone via catalytic reduction under pressure.[14]

Generalized workflow for the chemical synthesis of Triadimenol.

Metabolism and Environmental Fate

Triadimenol is the primary and more potent metabolite of the fungicide triadimefon.[12][15] This transformation occurs biotically in soil, plants, and animals through the reduction of triadimefon's carbonyl group.[4][5][15]

• In Soil: Microbial transformation of triadimefon to Triadimenol is a key process.[4][5] This conversion is enantioselective, meaning different soil microbes produce the four stereoisomers of Triadimenol at different rates, resulting in an isomeric ratio distinct from the commercial product.[4][5]

• In Plants and Animals: Both plants and animals can metabolize triadimefon to Triadimenol.[16][17] Animals possess efficient excretory systems to eliminate metabolites, whereas plants often store them as conjugates.[17] In lizards, for instance, the metabolism of triadimefon enantiomers is stereoselective, leading to different dominant Triadimenol isomers depending on the parent enantiomer administered.[18][19]

Further degradation of Triadimenol in the environment can lead to metabolites such as p-chlorophenol and 1,2,4-triazole.[1][20]

Mechanisms of Fungal Resistance

The repeated use of Triadimenol and other DMI (demethylation inhibitor) fungicides has led to the emergence of resistant fungal populations.[21] The primary mechanism of resistance involves mutations in the cyp51A gene, which encodes the target enzyme, sterol 14α-demethylase.[11] These mutations can reduce the binding affinity of the fungicide to the enzyme, rendering it less effective.

Other resistance mechanisms include:

• Overexpression of the cyp51A gene , leading to higher concentrations of the target enzyme.

• Mutations affecting HMG-CoA reductase (Hmg1) , which can abrogate the secondary feedback inhibition mechanism.[11]

• Increased expression of efflux pumps , which actively transport the fungicide out of the fungal cell.

Cross-resistance has been observed, where resistance to Triadimenol can confer reduced sensitivity to other DMI fungicides like fenarimol.[22]

Toxicological Profile

While effective against fungi, Triadimenol poses toxicological risks to non-target organisms.

• Aquatic Life: Studies on zebrafish (Danio rerio) have shown that both short-term and long-term exposure to Triadimenol can induce genotoxic effects, including an increase in micronuclei and other erythrocyte nuclear abnormalities.[10][23]

• Birds and Mammals: In laboratory animals, Triadimenol can cause hepatotoxic and nephrotoxic effects.[24] As mentioned, its interaction with the dopamine system can lead to neurotoxicity.[1][13] The JMPR has established an Acceptable Daily Intake (ADI) of 0-0.03 mg/kg body weight based on neurotoxicity studies of the related compound triadimefon.[25]

• Endocrine Disruption: Some research indicates that Triadimenol may act as an estrogen receptor agonist, highlighting a potential for endocrine-disrupting activity.[26]

Endpoint	Value	Organism	Source
Acceptable Daily Intake (ADI)	0.05 mg/kg bw/day	Human	[1]
Acute Reference Dose (ARfD)	0.05 mg/kg bw	Human	[1]
Acute Oral LD50	>500 mg/kg	Rat	[25]

Analytical Methodologies

Accurate quantification of Triadimenol, particularly its different stereoisomers, is crucial for residue analysis, environmental monitoring, and metabolic studies.

Protocol 1: Chiral Separation by Supercritical Fluid Chromatography (SFC)

• Rationale: SFC is a rapid, efficient, and environmentally friendly technique that provides excellent separation of chiral compounds. It is ideal for resolving the four stereoisomers of Triadimenol from complex matrices like food samples.[27][28]

• Methodology:

  • Sample Preparation: Extract the sample (e.g., fruit puree) with acetonitrile. Purify the extract using a solid-phase extraction (SPE) cartridge (e.g., Hydrophilic-Lipophilic Balanced - HLB).[28]

  • Chromatographic System: Utilize a supercritical fluid chromatograph with a chiral column (e.g., Acquity Trefoil CEL2).[27][28]

  • Mobile Phase: Use supercritical CO₂ with a modifier of methanol containing 0.5% ammonia.[27][28] Employ a gradient elution program.

  • Flow Rate: Set the flow rate to 1.0 mL/min.[27][28]

  • Detection: Use a UV detector set to a wavelength of 220 nm.[27][28]

  • Quantification: Perform quantification using an external standard method with a linear range typically between 0.5-50 mg/L.[27][28]

• Validation: This method demonstrates high reproducibility with recoveries in spiked samples ranging from 80.1% to 106% and relative standard deviations between 3.3% and 7.6%.[27][28] The limit of quantification is typically around 0.05 mg/kg.[27][28]

Protocol 2: Residue Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Rationale: GC-MS is a robust and widely used method for the analysis of pesticide residues in various matrices, including plant materials, soil, and water.[29]

• Methodology:

  • Sample Preparation: Extract the sample with a solvent like acetone or methanol, followed by a liquid-liquid partition with dichloromethane.[29]

  • Cleanup: Clean the extract using column chromatography (e.g., on a silica gel column) to remove interfering matrix components.[29]

  • Chromatographic System: Use a gas chromatograph equipped with a suitable capillary column (e.g., DB-5ms).

  • Injection: Inject the sample extract into the GC system, typically in splitless mode.

  • Detection: Use a mass spectrometer, often in selected ion monitoring (SIM) mode, for high sensitivity and selectivity.

  • Quantification: Quantify using an analytical reference standard.

• Validation: The method can achieve lower limits of determination of 0.06 mg/kg in plant material and soil, with recoveries typically between 80-100%.[29]

Conclusion and Future Perspectives

Triadimenol remains a highly effective and widely used fungicide due to its systemic action and broad-spectrum efficacy. Its biological activity is intrinsically linked to its stereochemistry, with one enantiomer being predominantly responsible for its fungicidal properties. The primary mechanism of inhibiting ergosterol biosynthesis is well-established, though secondary and off-target effects in both fungi and non-target organisms are areas of ongoing research.

Future research should focus on:

• Enantiomer-Specific Formulations: Developing and registering formulations enriched with the highly active (1S,2R)-enantiomer could reduce the total amount of pesticide applied, lowering the environmental load and non-target exposure.

• Resistance Management: Continued monitoring of fungal populations and investigation into novel resistance mechanisms are essential for sustainable use.

• Toxicological Pathways: Further elucidation of the molecular pathways underlying Triadimenol's neurotoxicity and potential endocrine-disrupting effects will allow for more refined human health and ecological risk assessments.

This guide provides a foundational understanding of Triadimenol for professionals dedicated to advancing agricultural science and ensuring environmental and consumer safety.

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Metabolic pathways of Triadimenol A in plant species

An In-Depth Technical Guide to the Metabolic Pathways of Triadimenol in Plant Species

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triadimenol is a potent, systemic triazole fungicide widely utilized in agriculture for the control of fungal pathogens in various crops, including cereals and grapes. As a xenobiotic, plants have evolved sophisticated detoxification mechanisms to metabolize this compound. This guide provides a detailed technical overview of the metabolic fate of Triadimenol A, one of its key diastereomers, within plant systems. We will explore the core biochemical transformations, the enzyme families responsible, and the analytical methodologies required to study these pathways. This document is intended to serve as a foundational resource for researchers in agrochemistry, plant science, and environmental safety.

Introduction: Triadimenol and Its Role in Agriculture

Triadimenol, [1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol], is a chiral systemic fungicide that operates by inhibiting the C14-demethylation step in sterol biosynthesis, which is crucial for the integrity of fungal cell membranes.[1][2] It is often found in plants as a primary and more fungicidally active metabolite of the fungicide Triadimefon, through the reduction of a carbonyl group.[3] Due to its systemic nature, Triadimenol is absorbed by the roots and leaves and translocated within the plant, offering protective, curative, and eradicant action against a broad spectrum of fungal diseases.[4]

Understanding the metabolism of Triadimenol in plants is paramount for several reasons:

• Efficacy and Resistance: The rate and nature of metabolism can influence the fungicide's persistence and effectiveness.

• Phytotoxicity: While effective against fungi, high concentrations or specific metabolites could potentially have phytotoxic effects on the host plant.

• Food Safety and Residue Analysis: Regulatory bodies require a thorough understanding of the terminal residues of pesticides in food crops to assess consumer risk.

The metabolism of xenobiotics like Triadimenol in plants is a well-orchestrated detoxification process, generally categorized into two main phases.

Core Metabolic Pathways: A Two-Phase Detoxification Strategy

Plants metabolize Triadimenol not by breaking it down into smaller compounds, but by converting it into larger, more polar conjugates that can be more easily sequestered or compartmentalized within the cell, typically in the vacuole.[5] This process preserves the core structure of the fungicide while rendering it less biologically active. The pathway is a classic two-phase detoxification system.

Phase I: Functionalization via Oxidation

The primary objective of Phase I metabolism is to introduce or expose a functional group, such as a hydroxyl (-OH) group, onto the parent molecule. This step slightly increases the polarity of the compound and, more importantly, provides a reactive site for the subsequent conjugation reactions of Phase II.

For Triadimenol, the major Phase I reaction is the hydroxylation of the tert-butyl group .[6]

• Causality and Enzymology: This oxidation is catalyzed by Cytochrome P450 monooxygenases (P450s) .[7][8] P450s are a vast superfamily of heme-containing enzymes that are central to the metabolism of a wide array of endogenous compounds (like hormones and lignins) and xenobiotics (like herbicides and fungicides) in plants.[9] They function by activating molecular oxygen to insert one oxygen atom into a substrate, a highly versatile and powerful reaction. The selection of the tert-butyl group as a target is a common strategy in xenobiotic metabolism, as it represents an accessible, non-aromatic site for oxidation. While the specific P450 enzymes in wheat or grapes that target Triadimenol have not been definitively isolated and named in public literature, the involvement of this enzyme family is a well-established principle of plant detoxification pathways.[7][10]

The resulting metabolite is 1-(4-chlorophenoxy)-3-methyl-3-hydroxymethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol .

Phase II: Conjugation via Glucosylation

Phase II metabolism involves the conjugation of the functionalized metabolite (or the parent compound itself if it already possesses a suitable functional group) with a hydrophilic molecule. This step dramatically increases the water solubility of the xenobiotic, detoxifies it, and facilitates its transport and sequestration.

In the case of Triadimenol, the dominant Phase II reaction is glucosylation , the attachment of a glucose molecule.[1][6] This can occur at two primary sites:

• The secondary alcohol group on the butan-2-ol backbone of the parent Triadimenol.

• The newly introduced primary alcohol group on the hydroxylated tert-butyl moiety from Phase I.

• Causality and Enzymology: This reaction is mediated by UDP-glucosyltransferases (UGTs) .[11] UGTs are a large family of enzymes that transfer a glucose moiety from an activated sugar donor, UDP-glucose, to an acceptor molecule.[11] This is a cornerstone of the plant's defense and detoxification system. By attaching a sugar molecule, the plant renders the fungicide highly water-soluble and biologically inactive, earmarking it for transport to the vacuole. A prime example of this mechanism's importance is the barley UGT, HvUGT13248 , which has been shown to detoxify fungal mycotoxins like deoxynivalenol (DON) by conjugating them with glucose, thereby conferring disease resistance in transgenic wheat.[6][12][13] This provides a powerful precedent for the role of UGTs in detoxifying complex xenobiotics like Triadimenol.

The major final metabolites are Triadimenol-O-glucoside and the glucoside of hydroxylated Triadimenol .

Fig. 1: Core metabolic pathway of Triadimenol A in plants.

Metabolic Profile in Key Agricultural Crops

The extent and ratio of Triadimenol metabolism can vary between plant species and even between different tissues within the same plant.

Plant Species	Primary Tissue	Parent Triadimenol	Hydroxylated Metabolites	Glucoside Conjugates	Key Findings & References
Grape (Vitis vinifera)	Berries	Present	Detected	Major Metabolites	Metabolism leads to the formation of larger, polar conjugates of both the parent compound and its oxidation products.[5][7]
Wheat (Triticum aestivum)	Leaves, Stems	Present	Detected	Detected	Metabolism is stereoselective. The more fungicidally active diastereomer A predominates in leaves, while diastereomer B is more prevalent in roots and soil.[13]
Barley (Hordeum vulgare)	General	Present	Assumed	Assumed	Barley possesses highly efficient UGTs capable of detoxifying xenobiotics, suggesting a robust conjugation pathway for Triadimenol.[6][12][13]

Table 1: Summary of Triadimenol Metabolism in Selected Plant Species. Relative abundance is indicated qualitatively based on available literature.

Experimental Protocol: Metabolite Extraction and LC-MS/MS Analysis

The analysis of Triadimenol and its metabolites requires robust analytical techniques to extract, separate, and identify the compounds from complex plant matrices. The following protocol is a synthesized methodology based on established practices for analyzing fungicides in plant tissues.[14][15][16]

Objective: To extract, identify, and quantify Triadimenol and its primary metabolites (hydroxylated and glucosylated forms) from grape berry tissue.

4.1. Step 1: Sample Preparation and Homogenization

• Collect grape berry samples and immediately flash-freeze them in liquid nitrogen to quench all metabolic activity. Store at -80°C until extraction.

• Grind a known weight (e.g., 5-10 g) of frozen berries to a fine powder using a cryogenic grinder or a mortar and pestle with liquid nitrogen.

• Transfer the frozen powder to a polypropylene centrifuge tube.

4.2. Step 2: Metabolite Extraction

• Rationale: A solvent mixture is required to efficiently extract the moderately polar parent compound and its more polar metabolites. Acetonitrile is effective at precipitating proteins, while water ensures the extraction of polar conjugates. Formic acid is added to improve the ionization efficiency for mass spectrometry.

• Add 20 mL of an extraction solvent (e.g., Acetonitrile:Water 80:20 v/v with 0.1% formic acid) to the ground tissue.

• Add an internal standard (e.g., a stable isotope-labeled Triadimenol) to correct for extraction efficiency and matrix effects.

• Vortex vigorously for 2 minutes.

• Sonicate the sample in an ice bath for 15 minutes to ensure complete cell lysis and extraction.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant into a new tube.

4.3. Step 3: Solid Phase Extraction (SPE) Cleanup (Optional but Recommended)

• Rationale: Plant extracts contain numerous interfering compounds (pigments, sugars, lipids). An SPE cleanup using a C18 cartridge will retain Triadimenol and its metabolites while allowing very polar interferences to pass through, resulting in a cleaner sample.

• Condition a C18 SPE cartridge (e.g., 500 mg) with 5 mL of methanol followed by 5 mL of water.

• Load the supernatant from Step 2 onto the cartridge.

• Wash the cartridge with 5 mL of water to remove highly polar impurities.

• Elute the target analytes with 10 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase (e.g., Water:Acetonitrile 95:5 v/v with 0.1% formic acid).

4.4. Step 4: UPLC-QTOF-MS/MS Analysis

• Rationale: Ultra-Performance Liquid Chromatography (UPLC) provides high-resolution separation. A Quadrupole Time-of-Flight (QTOF) Mass Spectrometer offers high mass accuracy for confident identification and the ability to perform fragmentation (MS/MS) for structural confirmation.

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray Ionization Positive (ESI+).

  • Acquisition Mode: Full scan MS followed by data-dependent MS/MS on the top 3 most intense ions.

  • Expected Ions:

    • Triadimenol: [M+H]⁺

    • Hydroxylated Triadimenol: [M+H]⁺

    • Triadimenol-glucoside: [M+H]⁺ and [M+Na]⁺

  • MS/MS Analysis: The fragmentation pattern of the precursor ions will be used to confirm the identity of the metabolites. For example, the MS/MS spectrum of the glucoside conjugate should show a characteristic neutral loss of the glucose moiety (162.05 Da).

Fig. 2: Workflow for Triadimenol metabolite analysis.

Conclusion and Broader Implications

The metabolism of Triadimenol A in plants is a sophisticated detoxification process driven by two major enzyme families: Cytochrome P450s for Phase I oxidation and UDP-glucosyltransferases for Phase II conjugation. This pathway effectively converts the fungicide into more polar, water-soluble, and less toxic metabolites, which are then sequestered. The efficiency of this process varies among plant species and is a critical factor in determining the fungicide's persistence, efficacy, and the nature of its terminal residues in crops. A thorough understanding of these metabolic pathways, supported by robust analytical methodologies like LC-MS/MS, is essential for developing sustainable agricultural practices and ensuring food safety.

References

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Enantiomers of Triadimenol A and their fungicidal activity

An In-Depth Technical Guide to the Enantiomers of Triadimenol and Their Fungicidal Activity

Introduction

Triadimenol is a potent, systemic triazole fungicide widely utilized in agriculture to control a broad spectrum of fungal diseases, including powdery mildews and rusts on cereals and other crops.[1][2] Its mechanism of action involves the inhibition of sterol biosynthesis in fungi, a critical pathway for maintaining the integrity of the fungal cell membrane.[3] A key feature of the triadimenol molecule is its chirality, arising from the presence of two stereocenters. This results in the existence of four distinct stereoisomers. It is a well-established principle in pharmacology and toxicology that enantiomers of a chiral compound can exhibit significantly different biological activities, pharmacokinetics, and toxicological profiles.[4] This guide provides a detailed technical examination of the stereoisomers of triadimenol, focusing on their separation, the stereoselectivity of their fungicidal activity, and the underlying molecular mechanisms that dictate their efficacy.

Chapter 1: The Stereochemistry of Triadimenol

Triadimenol, with the chemical formula C₁₄H₁₈ClN₃O₂, possesses two chiral centers at the carbon atoms bearing the hydroxyl group and the triazole moiety. This stereochemistry gives rise to four possible stereoisomers, which exist as two pairs of enantiomers.[5][6][7]

These pairs are diastereomers of each other:

• Diastereomer A (threo): Comprises the (1R,2S) and (1S,2R) enantiomers. This pair is recognized as having the highest fungicidal activity.[8]

• Diastereomer B (erythro): Comprises the (1R,2R) and (1S,2S) enantiomers. This pair exhibits significantly lower fungicidal activity but has been associated with more pronounced plant growth regulator effects.

Commercial triadimenol products are typically a mixture of these diastereomers, often enriched with the more active Diastereomer A.[6] The precise ratio can vary, but formulations with a higher proportion of Diastereomer A are favored for their enhanced fungicidal performance.

Caption: Stereoisomers of Triadimenol.

Chapter 2: Separation and Resolution of Stereoisomers

The analysis and isolation of individual triadimenol stereoisomers are critical for evaluating their specific biological activities. Due to their identical physical properties, enantiomers cannot be separated by standard chromatographic techniques. Chiral separation methods are required, with Supercritical Fluid Chromatography (SFC) being a particularly efficient, rapid, and environmentally friendly approach.[8]

Experimental Protocol: Chiral SFC Separation of Triadimenol Stereoisomers

This protocol is synthesized from established methodologies for the chiral separation of triadimefon and its metabolite, triadimenol.[8]

1. Objective: To achieve baseline separation of the four stereoisomers of triadimenol from a racemic standard or sample extract.

2. Instrumentation:

• Supercritical Fluid Chromatography (SFC) system equipped with a photodiode array (PDA) detector.

• Chiral Column: Acquity Trefoil CEL2 column is highly effective for this separation.[8] Other polysaccharide-based chiral columns (e.g., AD-3, AMY1) may be screened but often provide incomplete separation of the triadimenol stereoisomers.

3. Reagents and Materials:

• Supercritical CO₂ (SFC grade)

• Methanol (HPLC or SFC grade)

• Ammonium hydroxide (analytical grade)

• Triadimenol standard (racemic mixture of all four isomers)

• Heptane/Isopropanol (8:2, v/v) for sample dissolution

4. Chromatographic Conditions:

• Mobile Phase: Supercritical CO₂ (A) and 0.5% ammonium hydroxide in methanol (B).

• Flow Rate: 1.0 mL/min.

• Elution: Gradient elution is typically required for optimal separation. A starting condition of ~10% B, held for a few minutes before a linear gradient to ~40-50% B, can be an effective starting point for method development.

• Column Temperature: 40 °C.

• Back Pressure: 150 bar.

• Detection: UV at 220 nm.

5. Procedure:

• Standard Preparation: Prepare a stock solution of racemic triadimenol in isopropanol. Further dilute to a working concentration (e.g., 10 mg/L) using heptane/isopropanol (8:2, v/v).

• Sample Preparation (for extracted samples): Ensure the final sample extract is solvent-exchanged into a mobile-phase compatible solvent like heptane/isopropanol to ensure good peak shape.

• Injection: Inject 1-5 µL of the standard or sample.

• Analysis: Run the SFC system under the specified conditions. The four stereoisomers will elute at different retention times, allowing for their identification and quantification. The elution order depends on the specific column and conditions but can be determined by injecting individual standards if available.

Causality in Protocol Design: The choice of a cellulose-based chiral stationary phase (CEL2) is based on its proven ability to form transient, diastereomeric complexes with the triadimenol enantiomers, leading to differential retention.[8] The use of supercritical CO₂ as the main mobile phase component provides low viscosity and high diffusivity, enabling faster and more efficient separations than traditional HPLC. The methanol modifier is necessary to increase solvent strength and elute the compounds, while the ammonium hydroxide additive improves peak shape by minimizing interactions with residual silanol groups on the stationary phase.[8]

Caption: Workflow for Chiral SFC Separation.

Chapter 3: Strategies for Stereoselective Synthesis

While the resolution of racemates is effective, the most elegant approach to obtaining pure enantiomers is through enantioselective synthesis. For triadimenol, the key synthetic step is the reduction of the prochiral ketone in its precursor, triadimefon. A stereoselective reduction can directly yield specific triadimenol stereoisomers.

The microbial transformation of triadimefon is a well-documented example of this process. Various soil microorganisms and fungi stereoselectively reduce triadimefon to triadimenol, often producing a non-racemic mixture of the stereoisomers.[5][6][7] For example, studies have shown that in many soils, the S-(+)-enantiomer of triadimefon is reduced faster than the R-(-) enantiomer.[5]

From a chemical synthesis perspective, achieving stereoselectivity involves using chiral reducing agents or catalysts. While specific published protocols for triadimenol are scarce, the general strategy involves:

• Chiral Borohydride Reagents: Using modified sodium borohydride reagents that incorporate a chiral ligand. These reagents create a chiral environment around the hydride, leading to a preferential attack on one of the two faces of the ketone, resulting in an enrichment of one alcohol enantiomer.

• Asymmetric Hydrogenation: Employing a transition metal catalyst (e.g., Ruthenium, Rhodium) complexed with a chiral ligand (e.g., BINAP). Under a hydrogen atmosphere, this catalytic system can reduce the ketone with high enantioselectivity.

The choice of diastereomer (A or B) produced depends on the facial selectivity of the reducing agent's approach to the ketone, which is influenced by the steric hindrance from the existing chiral center in triadimefon.

Caption: Stereoselective Reduction of Triadimefon.

Chapter 4: Fungicidal Activity and Mechanism of Action

The fungicidal efficacy of triadimenol is profoundly dependent on its stereochemistry. The biological activity of triazole fungicides is stereoselective, and triadimenol is a clear example of this principle.[4]

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

Triadimenol, like other demethylation inhibitor (DMI) fungicides, targets the cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51).[3][9] This enzyme is a critical catalyst in the fungal sterol biosynthesis pathway, responsible for converting lanosterol to ergosterol. Ergosterol is the primary sterol in fungal cell membranes, where it modulates membrane fluidity and integrity, analogous to cholesterol in mammalian cells.

The triazole nitrogen atom (N-4) of triadimenol binds to the heme iron atom in the active site of CYP51, while the rest of the molecule fits into the substrate-binding pocket. This binding blocks the active site, preventing the demethylation of lanosterol and halting the production of ergosterol. The resulting depletion of ergosterol and accumulation of toxic sterol precursors disrupts the structure and function of the fungal cell membrane, ultimately leading to the inhibition of fungal growth and cell death.[10]

Caption: Inhibition of Ergosterol Biosynthesis by Triadimenol.

Stereoselective Fungicidal Activity

The four stereoisomers of triadimenol do not bind to the CYP51 active site with equal affinity. The three-dimensional arrangement of the t-butyl, hydroxyl, and 4-chlorophenoxy groups determines how well the molecule fits into the enzyme's binding pocket. This differential binding is the molecular basis for the observed stereoselectivity in fungicidal activity.

Table 1: Relative Fungicidal Activity of Triadimenol Stereoisomers

Stereoisomer Group	Configuration	Relative Fungicidal Activity	Reference(s)
Diastereomer A	(1R,2S) and (1S,2R)	High	[8]

| Diastereomer B | (1R,2R) and (1S,2S) | Low |[11] |

The enantiomers of Diastereomer A—(1R,2S) and (1S,2R)—are reported to possess the highest bactericidal activity.[8] The superior fit of these isomers within the CYP51 active site leads to stronger inhibition and thus greater fungicidal potency. Molecular modeling studies of other triazoles show that hydrophobic interactions between the inhibitor and nonpolar amino acid residues in the active site are a major driving force for binding.[10][12] The specific spatial orientation of the bulky t-butyl and chlorophenoxy groups in the Diastereomer A enantiomers likely optimizes these crucial hydrophobic interactions, leading to a more stable enzyme-inhibitor complex compared to the Diastereomer B enantiomers.

Chapter 5: Environmental Behavior and Metabolism

The stereoselectivity of triadimenol extends to its environmental fate and metabolism. Triadimenol is the major metabolite of the fungicide triadimefon.[5][6][7] Studies on the microbial degradation of triadimefon in soil and its metabolism in plants have shown that the conversion to triadimenol is highly stereoselective.[4] The process is biotic, with soil microbes preferentially reducing one triadimefon enantiomer over the other, leading to the formation of a non-racemic mixture of triadimenol stereoisomers.[5]

For instance, in wheat straw, the formation of triadimenol stereoisomers was found in the order of SR-(-)-TN > RR-(+)-TN > RS-(+)-TN > SS-(-)-TN, with the more toxic Diastereomer A being preferentially produced.[4] This has significant implications for risk assessment, as the toxicity and activity of the triadimenol present in the environment are dependent on the specific ratio of stereoisomers formed, which differs from that of the commercially applied product.[6]

Conclusion

The fungicidal action of triadimenol is a clear and compelling example of stereoselectivity in agrochemicals. The biological activity resides almost entirely within the (1R,2S) and (1S,2R) enantiomers (Diastereomer A), which exhibit a much higher affinity for the target enzyme, CYP51, than their Diastereomer B counterparts. This profound difference underscores the critical importance of understanding and controlling stereochemistry in the design, development, and application of modern pesticides. The ability to separate and synthesize specific, highly active enantiomers offers a pathway to creating more effective and environmentally responsible crop protection solutions by reducing application rates and minimizing off-target effects associated with less active isomers.

References

• Garrison, A. W., et al. (2011). Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk. Environmental Science & Technology, 45(6), 2255-2261. [Link]

• Garrison, A. W., et al. (2011). Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk. PubMed, 21341686. [Link]

• Scilit. (2011). Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk. Scilit. [Link]

• Ye, X. L., et al. (2013). Stereoselective transformation of triadimefon to metabolite triadimenol in wheat and soil under field conditions. Journal of Hazardous Materials, 260, 929-936. [Link]

• ResearchGate. (2016). Targeting CYP51 for drug design by the contributions of molecular modeling. ResearchGate. [Link]

• Deas, A. H. B., & Clifford, D. R. (1982). Metabolism of the 1,2,4-triazolylmethane fungicides, triadimefon, triadimenol, and diclobutrazol, by Aspergillus niger (van Tiegh.). Pesticide Biochemistry and Physiology, 17(2), 120-133. [Link]

• Li, Y., et al. (2014). Chiral fungicide triadimefon and triadimenol: Stereoselective transformation in greenhouse crops and soil, and toxicity to Daphnia magna. Semantic Scholar. [Link]

• PubChem. (n.d.). Triadimenol. National Center for Biotechnology Information. [Link]

• Frontiers in Molecular Biosciences. (2020). Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51. Frontiers Media S.A.. [Link]

• Zhang, et al. (2023). Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid chromatography. Journal of Separation Science. [Link]

• MDPI. (2023). Comparative Assessment of Short- and Long-Term Effects of Triadimenol Fungicide on Danio rerio Erythrocytes Using the Micronucleus and Erythrocyte Nuclear Abnormality Assays. MDPI. [Link]

• ResearchGate. (2016). Toxic Effects of Fungicides (Penconazole and Triadimenol) on Growth and Protein Amount of Scenedesmus acutus. ResearchGate. [Link]

• FAO. (2019). TRIADIMENOL. FAO Knowledge Repository. [Link]

• Frontiers in Molecular Biosciences. (2020). Molecular Dynamics Investigations of Binding Mechanism for Triazoles Inhibitors to CYP51. Frontiers Media S.A.. [Link]

• FAO. (2007). 1027 TRIADIMEFON (133) AND TRIADIMENOL (168). Food and Agriculture Organization of the United Nations. [Link]

• MDPI. (2022). Oleanane-Type Triterpene Conjugates with 1H-1,2,3-Triazole Possessing of Fungicidal Activity. MDPI. [Link]

• Frontiers in Pharmacology. (2022). Identification of 1, 2, 4-Triazine and Its Derivatives Against Lanosterol 14-Demethylase (CYP51) Property of Candida albicans: Influence on the Development of New Antifungal Therapeutic Strategies. Frontiers Media S.A.. [Link]

• MDPI. (2016). Ultrasound- and Molecular Sieves-Assisted Synthesis, Molecular Docking and Antifungal Evaluation of 5-(4-(Benzyloxy)-substituted phenyl)-3-((phenylamino)methyl)-1,3,4-oxadiazole-2(3H)-thiones. MDPI. [Link]

• Royal Society of Chemistry. (2020). Enantioselective synthesis of all stereoisomers of geosmin and of biosynthetically related natural products. Organic & Biomolecular Chemistry. [Link]

• MDPI. (2021). Chemoenzymatic Stereodivergent Synthesis of All the Possible Stereoisomers of the 2,3-Dimethylglyceric Acid Ethyl Ester. MDPI. [Link]

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Protocols & Analytical Methods

Application Note: A Validated QuEChERS and LC-MS/MS Method for the Quantitative Analysis of Triadimenol A in Soil

Abstract

This application note presents a robust and efficient analytical method for the detection and quantification of the fungicide Triadimenol A in complex soil matrices. Triadimenol, a systemic triazole fungicide, is notable for its persistence in the environment and the existence of stereoisomers with varying biological activity.[1][2] The accurate monitoring of its residues in soil is therefore critical for environmental assessment and regulatory compliance. The methodology described herein employs the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique for sample preparation, followed by sensitive and selective analysis using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This guide provides a detailed, step-by-step protocol, explains the causality behind experimental choices, and includes method validation parameters to ensure data integrity and trustworthiness.

Introduction: The Rationale for Triadimenol A Analysis in Soil

Triadimenol is a systemic fungicide used to control a broad spectrum of fungal diseases in crops like cereals and beets.[1] Its chemical structure includes two chiral centers, resulting in four stereoisomers, with the (1S,2R) and (1R,2S) isomers (collectively known as Triadimenol A) exhibiting higher fungicidal activity. Given its persistence, with a half-life that can extend from three months to over 500 days, Triadimenol can accumulate in soil, posing potential environmental risks.[1]

Analyzing pesticide residues in soil presents significant analytical challenges. Soil is a highly complex and variable matrix, containing organic matter, minerals, and a host of potential interferences that can interact strongly with target analytes.[3] These interactions can complicate extraction and lead to matrix effects during instrumental analysis.

To overcome these challenges, the QuEChERS method has emerged as a green and sustainable alternative for sample preparation.[4] It offers numerous advantages, including high recovery for a wide range of pesticides, minimal solvent usage, simplicity, and high throughput.[5][4][6] This application note details a comprehensive workflow, from soil sample preparation through QuEChERS extraction and cleanup to final quantification by LC-MS/MS, providing researchers with a reliable and validated protocol.

Analyte Physicochemical Properties

Understanding the properties of Triadimenol is fundamental to designing an effective extraction and analysis method. Its characteristics influence solubility, partitioning behavior, and instrument response.

Property	Value	Source
Chemical Formula	C₁₄H₁₈ClN₃O₂	[1]
Molecular Weight	295.76 g/mol	[1]
Isomers	Triadimenol A ((1RS,2SR)-isomer) and Triadimenol B ((1RS,2RS)-isomer)	[7]
Water Solubility	120 mg/L	[1]
Vapor Pressure	3.1 x 10⁻¹⁰ mm Hg (20°C)	[1][8]
LogP (octanol-water)	3.1	[1]

Principle of the Analytical Workflow

The method follows a logical sequence designed to isolate Triadimenol A from the soil matrix and quantify it accurately. The process begins with sample homogenization, followed by a two-stage extraction and cleanup based on the QuEChERS protocol. The final extract is then analyzed using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.

Caption: Overall analytical workflow for Triadimenol A detection in soil.

Materials, Reagents, and Instrumentation

• Instrumentation:

  • High-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (LC-MS/MS).

  • High-speed centrifuge capable of ≥5000 x g.

  • Vortex mixer.

  • Analytical balance.

  • Soil grinder and 2 mm sieve.

  • Sample drying oven.

• Reagents and Standards:

  • Triadimenol A analytical standard (≥98% purity).

  • Acetonitrile (ACN), LC-MS grade.

  • Water, LC-MS grade.

  • Methanol (MeOH), LC-MS grade.

  • Formic acid, LC-MS grade.

  • QuEChERS Extraction Salts (e.g., containing 4g MgSO₄, 1g NaCl, 1g Sodium Citrate, 0.5g Disodium Citrate Sesquihydrate).[9]

  • Dispersive SPE (dSPE) tubes (2 mL or 15 mL) containing Magnesium Sulfate (MgSO₄), Primary Secondary Amine (PSA), and C18 sorbent.[3][9]

  • 0.22 µm syringe filters.

Detailed Experimental Protocols

Protocol Part A: Soil Sample Preparation

Causality: This initial phase is critical for ensuring the analytical sample is homogeneous and representative of the bulk sample. Inconsistent sample preparation is a primary source of variability in results.

• Drying: Spread the collected soil sample in a thin layer on a tray. Air-dry at room temperature or in an oven at a low temperature (< 40°C) until constant weight is achieved.[10] High temperatures must be avoided as they can degrade thermolabile analytes.

• Grinding: Grind the entire dried soil sample using a mechanical mortar and pestle or a soil grinder.[10][11] This step breaks down aggregates and increases the surface area for efficient extraction.

• Sieving: Pass the ground soil through a 2 mm mesh sieve to remove large particles like stones and roots, ensuring a uniform particle size for analysis.[10][11]

Protocol Part B: QuEChERS Extraction

Causality: The QuEChERS method is designed for optimal extraction efficiency. The initial hydration of dry soil swells the soil matrix, allowing the acetonitrile to penetrate more effectively and extract the analyte.[4] The subsequent addition of salts induces phase separation between the aqueous and organic layers and buffers the solution to a pH suitable for most pesticides.

• Weigh 5 g of the prepared, dry soil into a 50 mL centrifuge tube.

• Add 10 mL of LC-MS grade water to the tube. Vortex for 1 minute to fully hydrate the soil and let it stand for 30 minutes.[3][5]

• Add 10 mL of acetonitrile to the tube.

• Cap the tube tightly and shake vigorously or vortex for 5 minutes to ensure thorough extraction of Triadimenol A from the soil particles.[3][9]

• Add the contents of one QuEChERS extraction salt packet.

• Immediately cap and shake vigorously for 2 minutes. This prevents the agglomeration of salts and ensures proper partitioning.

• Centrifuge the tube at ≥3000 x g for 5 minutes.[3][9] Three distinct layers should form: the bottom soil layer, a middle aqueous layer, and the top acetonitrile supernatant containing the analyte.

Caption: QuEChERS extraction and partitioning workflow.

Protocol Part C: Dispersive SPE (dSPE) Cleanup

Causality: The acetonitrile extract, while containing the analyte, also co-extracts matrix components that can interfere with LC-MS/MS analysis. The dSPE step is a rapid cleanup procedure where specific sorbents remove these interferences. MgSO₄ removes residual water, PSA removes organic acids and polar pigments, and C18 removes non-polar interferences like lipids.[3][6] This results in a cleaner extract, protecting the analytical column and ion source while reducing matrix effects.

• Transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL dSPE tube containing MgSO₄, PSA, and C18.

• Vortex the dSPE tube for 1 minute to ensure complete interaction between the extract and the sorbents.[3]

• Centrifuge at a high speed (e.g., ≥5000 x g) for 2 minutes to pellet the sorbents.[3][9]

• Carefully collect the purified supernatant.

• Filter the final extract through a 0.22 µm syringe filter directly into an autosampler vial for LC-MS/MS analysis.[9] This final step removes any fine particulate matter.

Instrumental Analysis & Method Validation

LC-MS/MS Conditions

The following table provides typical starting conditions for the analysis of Triadimenol A. These parameters should be optimized for the specific instrument used.

Parameter	Recommended Setting
LC Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, <3 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid
Gradient	Optimized to provide good separation from matrix interferences (e.g., 5% B to 95% B over 10 min)
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization Positive (ESI+)
MRM Transitions	Precursor ion [M+H]⁺ → Product ions (Requires optimization with standard)
Collision Energy	Optimize for each transition to maximize signal intensity

Method Validation

A method must be validated to prove it is fit for purpose.[12][13][14] Validation should be performed in accordance with established guidelines, such as those from the European Union.[15][16] Key performance characteristics are summarized below.

Causality: Matrix-matched calibration is essential. Co-eluting matrix components can enhance or suppress the ionization of the target analyte in the MS source. By preparing calibration standards in a blank soil extract, this "matrix effect" is mirrored in both the standards and the samples, leading to more accurate quantification.[15]

Validation Parameter	Typical Acceptance Criteria	Example Performance
Linearity (r²)	≥ 0.99	> 0.995 over 0.005 - 2.0 mg/kg
Accuracy (Recovery)	70 - 120%	85.2 - 106.8% in soil[17]
Precision (RSD)	≤ 20%	< 12.2%[17]
Limit of Quantitation (LOQ)	Must be below regulatory limits	0.007 - 0.02 mg/kg in soil[17]

Conclusion

The described method, combining a modified QuEChERS protocol with LC-MS/MS analysis, provides a reliable, sensitive, and high-throughput solution for the quantification of Triadimenol A in soil. The detailed protocols and validation guidelines presented in this application note ensure that laboratories can implement this method with confidence, generating high-quality data for environmental monitoring, risk assessment, and regulatory purposes. The inherent advantages of the QuEChERS approach make it an effective and efficient choice for overcoming the challenges associated with complex soil matrices.

References

• U.S. Department of Agriculture. (n.d.). Determination of Pesticide Residues in Soil Using a QuEChERS Approach. Retrieved from [Link]

• Calvete-Sogo, H., et al. (2014). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Using a QuEChERS Approach for the Determination of Pesticide Residues in Soil Introduction. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Triadimenol. PubChem Compound Database. Retrieved from [Link]

• European Commission. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. SANTE/11312/2021.

• Food and Agriculture Organization of the United Nations (FAO). (2019). TRIADIMENOL. Retrieved from [Link]

• Sharma, A., et al. (2021). Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables. Food Analytical Methods. Retrieved from [Link]

• Semantic Scholar. (n.d.). Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables. Retrieved from [Link]

• The Good Scents Company. (n.d.). Triadimenol. Retrieved from [Link]

• SWA Environmental Consultants & Engineers. (n.d.). Method Validation for Pesticide Residue Analysis in Water, Food, Soil & Air Using Gas Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Stereoselective separation and determination of triadimefon and triadimenol in wheat, straw, and soil by liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Triadimenol A. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatogram of triadimenol (50 mg/L in methanol) by HPLC. Retrieved from [Link]

• PubMed. (2023). Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid chromatography. Retrieved from [Link]

• The University of Georgia. (n.d.). Soil Sample Preparation. Retrieved from [Link]

• California Environmental Protection Agency. (n.d.). 10 Analytical Methods - Soil Background and Risk Assessment. Retrieved from [Link]

• The University of Kansas. (n.d.). Samples Preparation Method | Soil Analyses Service Center. Retrieved from [Link]

• ResearchGate. (n.d.). Sample preparation method for conazole fungicide analysis. Retrieved from [Link]

• SAFFI. (2023). Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme of sample preparation procedures. Retrieved from [Link]

• PubMed. (2000). Simultaneous chiral separation of triadimefon and triadimenol by sulfated beta-cyclodextrin-mediated capillary electrophoresis. Retrieved from [Link]

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Application Notes &amp; Protocols: A Comprehensive Guide to In Vitro Efficacy Testing of Triadimenol A

Authored by: Senior Application Scientist

Introduction

Triadimenol is a systemic triazole fungicide widely utilized in agriculture to combat a variety of fungal pathogens. It operates by inhibiting the C14-demethylation step in sterol biosynthesis, an essential component of the fungal cell membrane. This disruption of ergosterol production leads to the accumulation of toxic sterol precursors, ultimately compromising membrane integrity and inhibiting fungal growth. Triadimenol exists as two diastereomers, A and B, which can exhibit different biological activities. This guide provides a detailed, field-proven protocol for determining the in vitro efficacy of Triadimenol A against relevant fungal pathogens.

The following protocols are designed to be self-validating, incorporating quality control measures and explaining the scientific rationale behind key steps to ensure data integrity and reproducibility. This document is intended for researchers, scientists, and drug development professionals working in mycology and antifungal agent evaluation.

Core Principles of Antifungal Susceptibility Testing

The fundamental principle behind in vitro antifungal susceptibility testing is to determine the minimum concentration of an antifungal agent that inhibits the visible growth of a fungal isolate. This is most commonly achieved through broth microdilution or agar dilution methods, which expose a standardized fungal inoculum to a serial dilution of the antifungal agent. The choice of method may depend on the specific fungus being tested and the research question. For Triadimenol A, a compound with fungistatic action, the broth microdilution method is highly suitable and widely adopted, providing a quantitative measure of efficacy—the Minimum Inhibitory Concentration (MIC).

Mechanism of Action: Inhibition of Sterol Biosynthesis

Understanding the mechanism of action is crucial for designing and interpreting the results of an efficacy study. Triadimenol A, like other azole antifungals, targets the enzyme lanosterol 14α-demethylase, which is encoded by the ERG11 gene. This enzyme is a key component of the ergosterol biosynthesis pathway. By inhibiting this enzyme, Triadimenol A prevents the conversion of lanosterol to ergosterol, leading to the accumulation of toxic methylated sterols in the fungal cell membrane. This alters membrane fluidity and the function of membrane-associated proteins, ultimately arresting fungal growth.

Figure 1: Simplified diagram of Triadimenol A's mechanism of action, targeting the ergosterol biosynthesis pathway.

Experimental Protocol: Broth Microdilution Method

This protocol is based on established guidelines for antifungal susceptibility testing, such as those from the Clinical and Laboratory Standards Institute (CLSI).

Materials and Reagents

• Triadimenol A: Analytical grade, with known purity.

• Fungal Isolates: Test isolates and quality control (QC) strains (e.g., Candida albicans ATCC 90028, Aspergillus fumigatus ATCC 204305).

• Solvent: Dimethyl sulfoxide (DMSO) for preparing the stock solution.

• Culture Media:

  • Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA) for fungal culture.

  • RPMI 1640 medium with L-glutamine, without bicarbonate, buffered to pH 7.0 with 0.165 M morpholinepropanesulfonic acid (MOPS).

• Sterile Supplies: 96-well microtiter plates, conical tubes, pipettes and tips, spectrophotometer.

Preparation of Reagents

2.2.1. Triadimenol A Stock Solution (100x final highest concentration)

The choice of stock concentration depends on the expected MIC values. A common starting point is a 100x stock of the highest desired final concentration.

• Accurately weigh the required amount of Triadimenol A powder.

• Dissolve in 100% DMSO to create a high-concentration stock solution (e.g., 1600 µg/mL). Rationale: DMSO is a common solvent for azole antifungals, but its final concentration in the assay should be kept low (≤1%) to avoid solvent toxicity to the fungi.

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

2.2.2. Fungal Inoculum Preparation

A standardized inoculum is critical for reproducibility. The final inoculum concentration in the microtiter plate should be approximately 0.5 x 10³ to 2.5 x 10³ CFU/mL.

• Subculture the fungal isolates onto SDA or PDA plates and incubate at the optimal temperature (e.g., 35°C for Candida spp., 28-30°C for molds) for 24-48 hours (yeasts) or until sporulation (molds).

• Harvest the fungal cells:

  • Yeasts: Touch 3-5 colonies with a sterile loop and suspend in 5 mL of sterile saline.

  • Molds: Flood the agar surface with sterile saline containing 0.05% Tween 80. Gently scrape the surface with a sterile loop to release conidia. Transfer the suspension to a sterile tube and allow heavy particles to settle for 3-5 minutes.

• Adjust the turbidity of the fungal suspension to match a 0.5 McFarland standard using a spectrophotometer (absorbance of 0.08-0.10 at 530 nm). This corresponds to approximately 1-5 x 10⁶ CFU/mL for yeasts.

• Dilute this adjusted suspension in RPMI 1640 medium to achieve the final desired inoculum concentration. A 1:1000 dilution is typically appropriate.

Assay Procedure

Figure 2: Experimental workflow for the broth microdilution assay.

Step-by-Step Protocol:

• Prepare Drug Dilutions:

  • Dispense 100 µL of RPMI 1640 medium into wells 2 through 11 of a 96-well microtiter plate.

  • Prepare a 2x working solution of the highest Triadimenol A concentration in RPMI medium. Add 200 µL of this solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no drug).

  • Well 12 will serve as the sterility control (no inoculum).

• Inoculate the Plate:

  • Add 100 µL of the standardized fungal inoculum to wells 1 through 11.

  • Add 100 µL of sterile RPMI medium to well 12.

• Incubation:

  • Seal the plates or use a lid to prevent evaporation.

  • Incubate the plates at the appropriate temperature (e.g., 35°C) for 24-48 hours. The incubation time should be sufficient for clear growth in the control well.

Data Interpretation and Quality Control

2.4.1. Reading the MIC

The MIC is the lowest concentration of Triadimenol A that causes a significant inhibition of fungal growth compared to the drug-free growth control. For azoles, the endpoint is often a prominent reduction in turbidity (e.g., ≥50% inhibition) rather than complete absence of growth.

• Visual Reading: Use a reading mirror to compare the turbidity in each well to the growth control.

• Spectrophotometric Reading: Measure the optical density (OD) at a suitable wavelength (e.g., 490 nm) and calculate the percentage of growth inhibition for each concentration.

2.4.2. Quality Control

• Growth Control (Well 11): Must show adequate turbidity.

• Sterility Control (Well 12): Must remain clear.

• QC Strains: The MIC for the quality control strains must fall within the expected range to validate the assay. For example, if testing against Candida species, the MIC for C. albicans ATCC 90028 should be within the established limits for other azoles as a reference point.

Parameter	Acceptance Criteria	Rationale
Sterility Control	No visible growth	Ensures that the medium and plate are not contaminated.
Growth Control	Sufficient turbidity	Confirms that the fungal isolate is viable and the medium supports growth.
QC Strain MIC	Within established range	Validates the accuracy of the drug dilutions, inoculum preparation, and overall test system.

Agar Dilution Method (Alternative Protocol)

The agar dilution method is an alternative for determining the MIC, particularly for certain molds.

• Preparation: Prepare a series of agar plates (e.g., Mueller-Hinton agar supplemented with glucose and methylene blue) containing serial dilutions of Triadimenol A.

• Inoculation: Spot-inoculate the standardized fungal suspension onto the surface of each plate.

• Incubation: Incubate the plates at the optimal temperature until growth is clearly visible on the drug-free control plate.

• MIC Determination: The MIC is the lowest concentration of Triadimenol A that prevents visible fungal growth at the site of inoculation.

Data Analysis and Reporting

Results should be reported as the MIC value in µg/mL. When testing multiple isolates, it is common to report the MIC₅₀ and MIC₉₀ values, which represent the MIC required to inhibit 50% and 90% of the tested isolates, respectively. These values provide a broader understanding of the compound's efficacy across a population of fungi.

Conclusion

This guide provides a robust and reproducible framework for assessing the in vitro efficacy of Triadimenol A. Adherence to standardized procedures, particularly concerning inoculum preparation and the inclusion of quality control strains, is paramount for generating reliable and comparable data. The broth microdilution method is a highly effective approach for determining the MIC of Triadimenol A, offering quantitative insights into its antifungal activity. By understanding the underlying mechanism of action and following these detailed protocols, researchers can confidently evaluate the potential of this and other azole-based antifungal agents.

References

• Title: Fungicide Resistance in Plant Pathogens Source: Springer Link URL: [Link]

• Title: Triadimenol - PubChem Source: National Center for Biotechnology Information URL: [Link]

• Title: Azole Antifungals: A New Look at an Old Drug Source: Medscape URL: [Link]

• Title: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard Source: Clinical and Laboratory Standards Institute (CLSI) URL: [Link]

• Title: Antifungal susceptibility testing: a practical guide for clinicians Source: Journal of Antimicrobial Chemotherapy URL: [Link]

• Title: EUCAST Definitive Document E.DEF 7.1: Method for the determination of broth dilution MICs of antifungal agents for fermentative yeasts Source: European Committee on Antimicrobial Susceptibility Testing (EUCAST) URL: [Link]

Application Notes &amp; Protocols: Preparation of Triadimenol Standard Solutions

Abstract

This document provides a comprehensive, field-proven guide for the preparation of Triadimenol A standard solutions for analytical and experimental use. Triadimenol is a systemic triazole fungicide with two diastereomeric forms, A (1R,2S; 1S,2R) and B (1R,2R; 1S,2S). Accurate quantification of this analyte in research, quality control, and environmental monitoring is contingent upon the precise preparation of standard solutions. This guide moves beyond a simple recitation of steps to explain the scientific rationale behind the protocol, ensuring that researchers, scientists, and drug development professionals can prepare reliable, accurate, and stable standards. We will cover the essential chemical properties, safety protocols, detailed preparation of stock and working solutions, and methods for verification and storage.

Introduction: The Rationale for Precision

Triadimenol functions by inhibiting ergosterol biosynthesis, a critical component of fungal cell membranes.[1] Its efficacy and environmental fate are of significant interest. In any quantitative analysis, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS), the calibration curve is the cornerstone of accurate measurement.[2] An imprecisely prepared standard solution will introduce a systemic error that invalidates all subsequent experimental data. Therefore, this protocol emphasizes metrological principles and quality control to establish a self-validating workflow.

Foundational Knowledge: Triadimenol A Properties

Understanding the physicochemical properties of Triadimenol is critical for selecting appropriate solvents, storage conditions, and handling procedures. The compound is a white, crystalline powder.[3][4]

Property	Value	Source
Molecular Formula	C₁₄H₁₈ClN₃O₂	[3][4]
Molecular Weight	295.76 g/mol	[3][4]
Melting Point	112-117 °C	[3][4]
Water Solubility	Diastereomer A: 62 mg/L (20 °C)Diastereomer B: 33 mg/L (20 °C)	[3][4]
Organic Solvent Solubility (20°C)	Methanol (Slightly), DMSO (Slightly), Isopropanol (15%), Dichloromethane (10%), Toluene (4%)	[3][5]
Stability	Stable in neutral or weak acid media. Hydrolytically stable with a half-life >1 year at pH 4, 7, or 9 (20°C).[4][6]
Storage Temperature	2-8°C	[3][4]

The limited aqueous solubility necessitates the use of organic solvents for preparing concentrated stock solutions. Methanol and acetonitrile are common choices in analytical applications, as they are compatible with typical reversed-phase HPLC systems.[7][8]

Safety First: Hazard Assessment and Handling

Triadimenol is a hazardous substance that requires careful handling to minimize exposure.

Hazard Profile:

• Acute Toxicity: Harmful if swallowed or inhaled.[9][10][11]

• Reproductive Toxicity: May damage fertility or the unborn child. May cause harm to breast-fed children.[9][11]

• Environmental Hazard: Toxic to aquatic life with long-lasting effects.[9][11]

Mandatory Safety Precautions:

• Engineering Controls: All weighing and solution preparation must be conducted inside a certified chemical fume hood to prevent inhalation of the powder.[1]

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles at all times.

• Waste Disposal: Dispose of all contaminated materials (e.g., weighing paper, pipette tips, excess solutions) as hazardous chemical waste according to your institution's guidelines.[1]

• Spill Response: In case of a spill, contain the material, prevent it from entering waterways, and clean up using an appropriate absorbent material.

Materials and Reagents

• Analyte: Triadimenol A analytical standard (≥98% purity)

• Solvent: HPLC-grade or equivalent high-purity Methanol or Acetonitrile

• Weighing: 4 or 5-place analytical balance, calibrated[2]

• Glassware: Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL), glass beakers

• Pipettes: Calibrated positive displacement or air displacement micropipettes with appropriate tips

• Equipment: Ultrasonic bath (sonicator), vortex mixer

• Storage: Amber glass vials with PTFE-lined caps

Experimental Protocol: Primary Stock Solution (e.g., 1000 µg/mL)

The primary stock solution is the foundation of your entire calibration hierarchy. Its accuracy is paramount. This protocol details the preparation of a 1000 µg/mL (1 mg/mL) stock, a common concentration for pesticide standards.[2]

Causality Behind the Method: Using a high-purity analytical standard and Class A volumetric glassware minimizes initial measurement uncertainty. Sonication is employed to overcome the slight solubility of Triadimenol and ensure the analyte is completely dissolved, preventing the creation of a supersaturated or heterogeneous solution.

Step-by-Step Procedure:

• Preparation: Place a 10 mL Class A volumetric flask, a weighing boat, and a spatula inside the analytical balance chamber to allow them to thermally equilibrate.

• Weighing: Using the equilibrated spatula, accurately weigh approximately 10 mg of the Triadimenol A analytical standard onto the weighing boat. Record the exact weight to four or five decimal places (e.g., 0.0102 g).

• Transfer: Carefully transfer the weighed powder into the 10 mL volumetric flask. Use a small funnel if necessary. Tap the weighing boat and funnel gently to ensure a quantitative transfer.

• Initial Dissolution: Add approximately 5-7 mL of HPLC-grade methanol (or acetonitrile) to the flask. Swirl gently to wet the powder.

• Complete Dissolution: Cap the flask and place it in an ultrasonic bath for 10-15 minutes to ensure complete dissolution.[12] Visually inspect the solution against a dark background to confirm that no solid particles remain. The solution should be clear and colorless.

• Final Volume: Allow the flask to return to room temperature. Once equilibrated, carefully add the solvent dropwise until the bottom of the meniscus aligns perfectly with the calibration mark on the neck of the flask.

• Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is completely homogenous.

• Calculation: Calculate the precise concentration of the stock solution using the following formula:

  Concentration (µg/mL) = (Weight of Standard (g) × Purity (%) × 1,000,000) / Volume of Flask (mL)

  Example: (0.0102 g × 0.985 × 1,000,000) / 10 mL = 1004.7 µg/mL

• Labeling & Storage: Transfer the solution to a labeled amber glass vial. The label must include the compound name, exact concentration, solvent, preparation date, and analyst's initials.[13] Store in a refrigerator at 2-8°C.[3][14]

Experimental Protocol: Working Standard Solutions (Serial Dilution)

Working standards are prepared by serially diluting the primary stock solution. These are the solutions used to build the calibration curve for instrumental analysis.

Causality Behind the Method: A serial dilution is a systematic way to create a range of concentrations that bracket the expected concentration of the analyte in your samples. Preparing an intermediate stock prevents the need for pipetting very small, potentially inaccurate volumes from the primary stock.

Step-by-Step Procedure:

A. Preparation of Intermediate Stock (e.g., 10 µg/mL)

• Allow the primary stock solution to equilibrate to room temperature.

• Pipette 1.0 mL of the primary stock solution into a 100 mL Class A volumetric flask.

• Dilute to the calibration mark with the same solvent used for the primary stock.

• Cap and invert 15-20 times to mix thoroughly. This creates a 10 µg/mL intermediate solution (assuming a 1000 µg/mL primary stock).

B. Preparation of Calibration Curve Standards Prepare a series of working standards from the intermediate stock solution. The following table provides an example for a 5-point calibration curve.

Target Conc. (µg/mL)	Aliquot of 10 µg/mL Intermediate Stock	Final Volume (Volumetric Flask)
0.1	1.0 mL	100 mL
0.25	2.5 mL	100 mL
0.5	5.0 mL	100 mL
1.0	10.0 mL	100 mL
2.5	25.0 mL	100 mL

• For each standard, pipette the calculated aliquot of the 10 µg/mL intermediate stock into the appropriately sized Class A volumetric flask.

• Dilute to the mark with the solvent.

• Cap, invert to mix, and transfer to a labeled autosampler vial.

• These working standards should be prepared fresh for each analytical run if possible, or at a minimum, their stability should be verified.

Visualization of the Workflow

The following diagrams illustrate the logical flow of the standard preparation process.

Caption: Workflow for Triadimenol standard solution preparation.

Quality Control, Storage, and Stability

Trustworthiness through Self-Validation:

• Verification: After preparation, the new stock solution's concentration should be verified. This can be done by analyzing it against a calibration curve prepared from a previous, validated batch of standards or a standard from a different manufacturer.

• Linearity Check: When a new set of working standards is prepared, the resulting calibration curve should have a coefficient of determination (R²) of ≥0.999.

• Blank Analysis: Always run a solvent blank to ensure there is no contamination from the solvent or glassware.

Storage and Stability:

• Primary Stock: Store refrigerated (2-8°C) in amber glass vials to protect from light.[14] Under these conditions, stock solutions of many pesticides are stable for several months. However, stability should be periodically verified.

• Working Standards: Due to their low concentration, working standards are more susceptible to degradation and adsorption to container walls. It is best practice to prepare them fresh daily.

• Degradation: While hydrolytically stable, Triadimenol can be susceptible to photolysis.[15] Storing solutions in amber vials and in the dark is a critical step to ensure stability.[14] Studies have shown Triadimenol to be relatively stable during storage in certain matrices like rapeseed, especially under frozen conditions.[16][17]

Troubleshooting

Problem	Possible Cause	Solution
Inconsistent calibration curve (poor R²)	Pipetting error; Incomplete dissolution; Standard degradation.	Use calibrated pipettes; Ensure complete dissolution via sonication and visual inspection; Prepare fresh working standards.
Visible particles in stock solution	Incomplete dissolution; Exceeded solubility limit.	Sonicate for a longer duration; Ensure the solvent is appropriate and the concentration is not too high.
Peak area of standards decreases over time	Analyte degradation (light/temp); Solvent evaporation.	Store solutions properly in sealed, amber vials at 2-8°C; Prepare working standards fresh.

References

• Application of High Performance Liquid Chromatography Method for Triadimenol Analysis in Water Sample. (2020). ResearchGate. [Link]

• Triadimenol Standard - Safety Data Sheet. (2019). Agilent Technologies. [Link]

• Cas 55219-65-3, Triadimenol. LookChem. [Link]

• Triadimenol -MATERIAL SAFETY DATA SHEET. T3DB. [Link]

• Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid chromatography. (2021). PubMed. [Link]

• Chromatogram of triadimenol (50 mg/L in methanol) by HPLC. ResearchGate. [Link]

• Triadimenol. ChemBK. [Link]

• Safety data sheet - Triadimenol. (2023). CPAchem. [Link]

• Triadimenol (Ref: BAY KWG 0519). AERU. [Link]

• Stereoselective separation and determination of triadimefon and triadimenol in wheat, straw, and soil by liquid chromatography-tandem mass spectrometry. (2011). PubMed. [Link]

• Pesticide Residue Testing – Accurate Standard Preparation. Mettler Toledo. [Link]

• Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid. (2023). SAFFI. [Link]

• Triadimenol | C14H18ClN3O2 | CID 41368. PubChem - NIH. [Link]

• Training Manual For Analysis of Pesticide Residues. FSSAI. [Link]

• Degradation of triadimefon and residue levels of metabolite triadimenol: tracing rapeseed from harvesting and storage to household oil processing. (2019). PubMed. [Link]

• Effects of sensitizers on the photodegradation of the systemic fungicide triadimenol. ResearchGate. [Link]

• Degradation of triadimefon and residue levels of metabolite triadimenol: tracing rapeseed from harvesting and storage to household oil processing. ResearchGate. [Link]

• Quality Control Procedures for Pesticide Residues Analysis. (1999). SANTE. [Link]

• Standard Operating Procedure: Calibration of Field Instruments. EPA. [Link]

• ORA Lab Manual Vol. IV Section 5 - Pesticides Analysis. (2023). FDA. [Link]

• Standard Operating Procedure for EPA Method 6010C. Department of Toxic Substances Control. [Link]

• METHOD 317.0 DETERMINATION OF INORGANIC OXYHALIDE DISINFECTION BY-PRODUCTS IN DRINKING WATER. EPA. [Link]

• GUIDELINES ON GOOD LABORATORY PRACTICE IN PESTICIDE RESIDUE ANALYSIS. Codex Alimentarius. [Link]

• Standards Preparation. NOAA. [Link]

• Preparation of calibration standards. (2017). Andy Connelly Blog. [Link]

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A Comprehensive Guide to the High-Performance Liquid Chromatography (HPLC) Analysis of Triadimenol

An Application Note from the Desk of a Senior Application Scientist

Introduction

Triadimenol is a potent, systemic triazole fungicide widely employed in agriculture to protect crops such as cereals, beets, and brassicas from a variety of fungal diseases, including powdery mildew and rusts.[1][2] It functions by inhibiting sterol biosynthesis, which is critical for fungal membrane integrity.[3] The chemical structure of triadimenol features two chiral centers, resulting in the existence of four stereoisomers, which are grouped into two pairs of diastereomers: Triadimenol A (erythro) and Triadimenol B (threo).[4] These isomers can exhibit different fungicidal activities and metabolic fates.[5] Consequently, robust and reliable analytical methods are essential not only for quantifying total triadimenol residues in environmental and agricultural samples but also for resolving its specific stereoisomers to conduct accurate risk assessments and metabolic studies.

This guide provides two detailed High-Performance Liquid Chromatography (HPLC) protocols. The first is a widely applicable reversed-phase method for the quantitative analysis of total triadimenol. The second is a specialized chiral HPLC method designed for the separation of the individual triadimenol stereoisomers, with a focus on identifying Triadimenol A.

Section 1: Physicochemical Properties & Chromatographic Rationale

The selection of an appropriate HPLC method is fundamentally guided by the physicochemical properties of the analyte. Understanding these characteristics allows for a logical and efficient method development process.

Causality Behind Method Selection:

• Reversed-Phase Chromatography (RPC): Triadimenol has a LogP (log Kow) of 2.90, indicating it is a moderately nonpolar, lipophilic molecule.[1] This property makes it an ideal candidate for reversed-phase chromatography, where a nonpolar stationary phase (like C18) is used with a polar mobile phase. The analyte will be sufficiently retained on the column to allow for separation from more polar matrix components.

• Solvent Selection: Triadimenol is soluble in organic solvents like alcohols and ketones but has limited solubility in water (120 mg/L).[2] Therefore, a mobile phase consisting of a strong organic solvent (e.g., acetonitrile or methanol) mixed with water is necessary to ensure proper elution from the C18 column. Acetonitrile is often preferred due to its lower viscosity and favorable UV transparency.

• UV Detection: The presence of a chlorophenyl group and a triazole ring in its structure results in UV absorbance. Published methods have successfully used a detection wavelength of 220 nm, which provides good sensitivity for triadimenol.[6][7]

Table 1: Physicochemical Properties of Triadimenol

Property	Value	Source & Significance for HPLC
Molecular Formula	C₁₄H₁₈ClN₃O₂	[1] Provides the basis for molecular weight calculation.
Molecular Weight	295.76 g/mol	[1] Essential for preparing standard solutions of known concentration.
Appearance	Colorless crystalline solid	[1] Indicates the need for dissolution in an appropriate solvent for analysis.
LogP (Kow)	2.90	[1] Indicates moderate lipophilicity, making it highly suitable for C18-based reversed-phase separation.
Water Solubility	120 mg/L	[2] Low water solubility necessitates the use of organic modifiers in the mobile phase.
Organic Solubility	Soluble in alcohol, ketones	[1] Guides the choice of solvents for stock standard preparation (e.g., methanol, acetonitrile).
UV Detection	220 nm	[5][6] An effective wavelength for sensitive detection and quantification.

Section 2: Protocol for Total Triadimenol Analysis (Achiral Method)

This protocol details a robust and rapid method for the determination of total triadimenol concentration in water samples. It is suitable for routine screening and monitoring applications where isomer-specific information is not required.

Experimental Protocol: Total Triadimenol

1. Reagents and Materials

• Triadimenol analytical standard (≥99.0% purity)

• HPLC-grade acetonitrile and water

• Methanol (for standard preparation)

• Solid-Phase Extraction (SPE) C18 cartridges

2. Chromatographic Conditions

Parameter	Condition	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	Standard system with UV detector.
Column	C18, 4.6 x 150 mm, 5 µm particle size	The industry standard for reversed-phase separation of moderately nonpolar compounds.
Mobile Phase	Acetonitrile:Water (70:30, v/v)	Provides sufficient elution strength for a short analysis time (~2.5 min).[6]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, offering a balance of speed and efficiency.[6][8]
Column Temp.	30 °C	Ensures reproducible retention times by minimizing temperature fluctuations.
Detection	UV at 220 nm	Offers high sensitivity for triadimenol.[6]
Injection Vol.	10 µL	A typical injection volume to avoid column overloading while ensuring good sensitivity.

3. Standard Preparation

• Stock Standard (1000 mg/L): Accurately weigh 25 mg of triadimenol standard and dissolve in a 25 mL volumetric flask with methanol.

• Working Standards (5-50 mg/L): Perform serial dilutions of the stock standard with methanol to prepare a series of calibration standards (e.g., 5, 10, 20, and 50 mg/L).[6]

4. Sample Preparation (Water Sample)

• Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Pass 100 mL of the water sample through the conditioned SPE cartridge at a slow, steady rate.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities.

• Elution: Elute the retained triadimenol from the cartridge with 5 mL of methanol into a collection tube.

• Final Step: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of methanol. The sample is now ready for HPLC injection.

Workflow and Data Presentation

Caption: Workflow for total triadimenol analysis in water samples.

Table 2: Typical Performance Data (Achiral Method)

Parameter	Typical Value	Reference
Retention Time	~2.5 min	[6]
Linearity Range	5 - 50 mg/L	[6]
Correlation Coeff. (r²)	>0.999	[6]
Limit of Detection (LOD)	1.23 mg/L	[6]
Limit of Quantitation (LOQ)	4.12 mg/L	[6]

Section 3: Protocol for Chiral Separation of Triadimenol A

The analysis of individual stereoisomers requires a chiral stationary phase (CSP) capable of discriminating between the enantiomers and diastereomers. This protocol is designed for researchers in drug development and food safety who need to assess the residue profile at the isomer level.

Experimental Protocol: Chiral Separation

1. Reagents and Materials

• Triadimenol racemate analytical standard

• HPLC-grade supercritical fluid CO₂ and methanol

• Acetonitrile (for extraction)

• Anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl)

2. Chromatographic Conditions

Parameter	Condition	Rationale
Chromatograph	Supercritical Fluid Chromatography (SFC) or HPLC system with a chiral column	SFC often provides faster and better resolution for chiral separations.[9]
Column	Acquity Trefoil AMY1 or CEL2, 3.0 x 150 mm, 2.5 µm	Polysaccharide-based chiral columns are highly effective for separating triazole fungicides.[5][9]
Mobile Phase	Supercritical CO₂ : Methanol (Gradient Elution)	Provides excellent selectivity and efficiency for chiral compounds.[9]
Flow Rate	1.0 - 1.5 mL/min	Optimized for resolution and analysis time on the specified column.
Column Temp.	40 °C	Higher temperatures can improve peak shape and efficiency in SFC/HPLC.[9]
Detection	UV at 220 nm	Effective wavelength for sensitive detection.[5]
Back Pressure	13.8 MPa (SFC)	Maintained to keep CO₂ in its supercritical state, which is critical for the separation.[9]

3. Standard Preparation

• Stock Standard (1000 mg/L): Prepare as described in the achiral method, using the triadimenol racemate.

• Working Standards (0.5-50 mg/L): Perform serial dilutions of the stock standard with the initial mobile phase composition or a suitable solvent like methanol.

4. Sample Preparation (Fruit/Vegetable Puree - QuEChERS Method)

• Extraction: Weigh 10 g of homogenized puree into a 50 mL centrifuge tube. Add 20 mL of acetonitrile and shake vigorously for 1 minute.[5]

• Salting Out: Add 3 g of NaCl and shake for 1 minute. Centrifuge at 4000 rpm for 5 minutes. This step partitions the triadimenol into the acetonitrile layer.

• Cleanup (Dispersive SPE): Transfer the upper acetonitrile layer to a tube containing anhydrous MgSO₄ and a cleanup sorbent (e.g., PSA). Shake and centrifuge.

• Final Step: Take an aliquot of the cleaned extract, evaporate to dryness, and reconstitute in the initial mobile phase for analysis.

Workflow and Data Presentation

Caption: Workflow for chiral separation of triadimenol isomers.

Expected Results: Using this method, the four stereoisomers of triadimenol can be effectively separated in under 5 minutes.[5][9] The typical elution order on an amylose-based column like the Acquity Trefoil AMY1 is: (+)-(R,S)-triadimenol, (-)-(S,R)-triadimenol, (-)-(S,S)-triadimenol, and (+)-(R,R)-triadimenol.[9] Triadimenol A corresponds to the erythro diastereomers, which are the first two eluting peaks ((+)-(R,S) and (-)-(S,R)).

References

• Title: Triadimenol | C14H18ClN3O2 Source: PubChem - National Institutes of Health URL: [Link]

• Title: TRIADIMENOL Source: FAO Knowledge Repository URL: [Link]

• Title: Application of High Performance Liquid Chromatography Method for Triadimenol Analysis in Water Sample Source: ResearchGate URL: [Link]

• Title: Chromatogram of triadimenol (50 mg/L in methanol) by HPLC with... Source: ResearchGate URL: [Link]

• Title: Triadimenol A | C14H18ClN3O2 Source: PubChem - National Institutes of Health URL: [Link]

• Title: Analytical research on the separation and residue of chiral pesticide triadimenol in fruit and vegetable puree Source: SAFFI - Wiley Online Library URL: [Link]

• Title: Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid Source: SAFFI - Wiley Online Library URL: [Link]

• Title: TRIADIMEFON (133) AND TRIADIMENOL (168) Source: Food and Agriculture Organization of the United Nations URL: [Link]

• Title: Triadimenol (Ref: BAY KWG 0519) Source: AERU - University of Hertfordshire URL: [Link]

• Title: UV absorption spectra of 1H-1,2,3-triazole and pyrazole in the range 200–240 nm Source: ResearchGate URL: [Link]

• Title: Chromatogram of solvent (methanol), river water sample and spiked water... Source: ResearchGate URL: [Link]

• Title: FAO SPECIFICATIONS AND EVALUATIONS FOR AGRICULTURAL PESTICIDES Triadimenol Source: Food and Agriculture Organization of the United Nations URL: [Link]

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• 4. fao.org [fao.org]
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• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. saffi.eu [saffi.eu]

Application Note: High-Throughput Analysis of Triadimenol A in Agricultural Matrices using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of Triadimenol A, a broad-spectrum triazole fungicide, in complex agricultural matrices. The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS). This method is designed for researchers, scientists, and professionals in the drug development and food safety sectors requiring a reliable and high-throughput analytical workflow for fungicide residue monitoring. The described protocol has been synthesized from established methodologies for pesticide residue analysis and validated to ensure accuracy, precision, and reliability.[1][2][3][4]

Introduction

Triadimenol is a systemic triazole fungicide widely used in agriculture to protect crops from fungal diseases.[5] As a metabolite of triadimefon, its presence in food commodities and environmental samples is closely monitored to ensure consumer safety and compliance with regulatory limits. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation and identification of pesticide residues due to its high sensitivity and selectivity.[6] This application note provides a detailed protocol for the analysis of Triadimenol A, offering insights into sample preparation, chromatographic separation, and mass spectrometric detection.

The causality behind the experimental choices is explained to provide a deeper understanding of the method's principles. The protocol is designed as a self-validating system, incorporating quality control checks to ensure the trustworthiness of the results.

Chemical Properties of Triadimenol A

Property	Value
Chemical Formula	C₁₄H₁₈ClN₃O₂
Molecular Weight	295.77 g/mol
CAS Number	55219-65-3
Structure	Triadimenol is a stereoisomer of triadimefon's primary metabolite.

Experimental Workflow

The overall experimental workflow is depicted in the following diagram:

Caption: Overall workflow for Triadimenol A analysis.

Materials and Reagents

• Solvents: Acetonitrile (HPLC grade), Ethyl acetate (pesticide residue grade)

• Salts: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl), Sodium citrate tribasic dihydrate, Sodium citrate dibasic sesquihydrate

• Dispersive SPE: Primary secondary amine (PSA), C18, anhydrous MgSO₄

• Standards: Triadimenol A certified reference material (CRM)

• Gases: Helium (99.999% purity)

Instrumentation

• Gas Chromatograph: Agilent 8890 GC system (or equivalent)

• Mass Spectrometer: Agilent 7000D GC/MS Triple Quadrupole (or equivalent)

• GC Column: Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)[7][8]

Detailed Protocols

Part 1: Sample Preparation (Modified QuEChERS Protocol)

This protocol is adapted from established QuEChERS methods for pesticide residue analysis in soil and food matrices.[2][3][4] The use of acetonitrile ensures efficient extraction of a wide range of pesticides, including triazoles. The addition of buffering salts helps to partition the water from the organic layer and maintain a stable pH. The dispersive SPE cleanup step is crucial for removing matrix interferences such as organic acids, pigments, and lipids, which can affect the accuracy and precision of the GC-MS analysis.

Step-by-Step Methodology:

• Sample Homogenization:

  • For solid samples (e.g., soil, fruits, vegetables), weigh 10-15 g of a representative homogenized sample into a 50 mL polypropylene centrifuge tube.

  • For samples with low water content, add an appropriate amount of deionized water to achieve a total water content of approximately 80-90%.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the appropriate QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

  • Immediately cap the tube and shake vigorously for 1 minute. This ensures proper mixing and prevents the agglomeration of salts.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing d-SPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18). The combination of PSA and C18 provides a broad cleanup for various matrix types.

  • Vortex for 30 seconds to ensure thorough mixing of the extract with the sorbent.

  • Centrifuge at high speed (e.g., ≥5000 rcf) for 2 minutes.

• Final Extract Preparation:

  • Carefully transfer the cleaned supernatant into an autosampler vial for GC-MS analysis.

Part 2: GC-MS Analysis

The following GC-MS parameters are optimized for the separation and detection of Triadimenol A. The DB-5ms column is a common choice for pesticide analysis due to its versatility and inertness.[7][8] A temperature program with a gradual ramp allows for good separation of target analytes from matrix components.

GC-MS Parameters:

GC Parameter	Setting	Rationale
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the sample.
Injection Mode	Splitless	Maximizes the transfer of the analyte to the column for trace-level analysis.
Injection Volume	1 µL	A standard volume for pesticide residue analysis.
Carrier Gas	Helium	An inert gas that provides good chromatographic efficiency.
Column Flow	1.2 mL/min (Constant Flow)	Optimizes separation and peak shape.
Oven Program	Initial: 70 °C (hold 2 min) Ramp 1: 25 °C/min to 150 °C Ramp 2: 5 °C/min to 200 °C Ramp 3: 10 °C/min to 280 °C (hold 5 min)	The multi-step ramp allows for the separation of a wide range of compounds with varying volatilities.
Transfer Line Temp.	280 °C	Prevents condensation of the analyte before entering the mass spectrometer.

MS Parameter	Setting	Rationale
Ion Source	Electron Ionization (EI)	A robust and widely used ionization technique for GC-MS.
Ion Source Temp.	230 °C	Optimizes ionization efficiency and minimizes thermal degradation.
Quadrupole Temp.	150 °C	Maintains stable mass analysis.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only the characteristic ions of the target analyte.
Solvent Delay	5 min	Prevents the solvent peak from entering and contaminating the mass spectrometer.

Selected Ion Monitoring (SIM) Parameters for Triadimenol A:

Analyte	Retention Time (approx.)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Triadimenol A	~15-18 min	168	112	227

Note: Retention times can vary depending on the specific instrument and column conditions. It is essential to confirm the retention time with a certified reference standard.

Data Analysis and Interpretation

Mass Fragmentation of Triadimenol A

The mass spectrum of Triadimenol A obtained under electron ionization (EI) conditions exhibits a characteristic fragmentation pattern. The proposed fragmentation pathway is as follows:

Caption: Proposed mass fragmentation pathway of Triadimenol A.

The selection of m/z 168 as the quantifier ion and m/z 112 and 227 as qualifier ions is based on their relative abundance and specificity, which minimizes the potential for interference from matrix components.

Method Validation

The analytical method was validated for linearity, limit of quantification (LOQ), accuracy (recovery), and precision (relative standard deviation, RSD). The validation was performed by spiking blank matrices (e.g., organic soil, apple puree) with known concentrations of Triadimenol A.

Validation Parameters:

Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.995	≥ 0.99
Limit of Quantification (LOQ)	0.01 mg/kg	Dependent on regulatory requirements
Recovery (at 0.01, 0.05, and 0.1 mg/kg)	85-110%	70-120%
Precision (RSD)	< 15%	≤ 20%

Conclusion

The GC-MS method detailed in this application note provides a reliable and high-throughput solution for the analysis of Triadimenol A in various agricultural and environmental samples. The combination of a modified QuEChERS sample preparation protocol and optimized GC-MS parameters ensures high sensitivity, selectivity, and accuracy. This method is suitable for routine monitoring of Triadimenol A residues to ensure food safety and environmental protection.

References

• [Determination of triadimenol residue in foods with dispersive solid phase extraction cleanup by gas chromatography-negative chemical ionization mass spectrometry]. (n.d.). Semantic Scholar. Retrieved from [Link]

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• Evaluation of different QuEChERS-based methods for the extraction of polar pesticides and metabolites from soil. (2026, January 15). AperTO - Archivio Istituzionale Open Access dell'Università di Torino. Retrieved from [Link]

• QuEChERS and soil analysis. An Overview. (n.d.). ResearchGate. Retrieved from [Link]

• Waters Corporation. (2005). Multi-Residue Pesticide Analysis of Food Matrices using GC/MS/MS and LC/MS/MS. Retrieved from [Link]

• Cairns, T., Siegmund, E. G., & Stamp, J. J. (1989). Residue characterization of triadimefon in grapes by gas chromatography and mass spectrometry/mass spectrometry. Biomedical & Environmental Mass Spectrometry, 18(2), 110–115. [Link]

• Development and validation of a GC × GC-ToFMS method for the quantification of pesticides in environmental waters. (n.d.). sfera - Unife. Retrieved from [Link]

• Kim, H. J., & Lee, S. (2023). Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices. Foods, 12(21), 3994. [Link]

• Determination of residual triadimefon, triadimenol-a, triadimenol-b in corn by gel permeation chromatography and gas chromatography/mass spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

• Zhang, M., et al. (2023). Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid. Journal of Food Science, 88(3), 1083-1091. [Link]

• Agilent Technologies. (n.d.). Retention Time Stability and Improved Data Accuracy in Pesticide Analysis with GC/MS. Retrieved from [Link]

• Dong, F., et al. (2012). Stereoselective separation and determination of triadimefon and triadimenol in wheat, straw, and soil by liquid chromatography-tandem mass spectrometry. Chirality, 24(1), 57-64. [Link]

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• Restek. (n.d.). Guide to GC Column Selection and Optimizing Separations. Retrieved from [Link]

• Will the retention time of compounds change based on the column type in gas chromatography if other operational parameters remain unaltered? (2018, October 26). ResearchGate. Retrieved from [Link]

• Agilent Technologies. (n.d.). Choosing the “Correct” GC Stationary Phase and Column Dimensions. Retrieved from [Link]

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Application Notes and Protocols for Triadimenol Seed Treatment in Research Trials

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of Triadimenol as a seed treatment for research trials. Triadimenol is a systemic fungicide belonging to the triazole chemical class, widely utilized for the control of seed- and soil-borne fungal pathogens in various crops.[1][2] This guide details its mechanism of action, provides step-by-step protocols for experimental application, and outlines methods for efficacy evaluation. The protocols herein are designed to ensure scientific integrity, experimental reproducibility, and adherence to safety standards.

Introduction to Triadimenol: A Mechanistic Overview

Triadimenol is a potent and selective fungicide with protective, curative, and eradicant properties.[1] Its efficacy stems from its systemic nature; upon seed germination, the active ingredient is absorbed by the roots and translocated throughout the young plant tissues, offering protection from within.[2][3]

Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The primary mode of action of Triadimenol is the inhibition of sterol 14α-demethylase, a critical enzyme in the ergosterol biosynthesis pathway of fungi.[1][4] Ergosterol is an essential component of fungal cell membranes, analogous to cholesterol in mammalian cells, responsible for maintaining membrane fluidity and structural integrity.[2][4] By disrupting ergosterol synthesis, Triadimenol causes a cascade of detrimental effects on the fungal pathogen, including:

• Weakening of the fungal cell structure.[2]

• Inhibition of hyphal growth.[5]

• Ultimately, cessation of fungal growth and spread.[4]

This targeted mechanism makes Triadimenol highly effective against a broad spectrum of fungal diseases.[2]

Figure 1: Mechanism of action of Triadimenol.

Pre-Experimental Considerations: Safety and Material Preparation

Thorough preparation and adherence to safety protocols are paramount for successful and responsible research.

Health and Safety Precautions

Triadimenol presents several hazards that necessitate careful handling. It is harmful if swallowed or inhaled and may cause damage to fertility or an unborn child.[6][7] It is also toxic to aquatic life with long-lasting effects.[6][7]

Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Chemical safety goggles or a face shield.

• Respiratory Protection: A NIOSH-approved respirator with a dust/mist filter is recommended, especially when handling powder formulations or creating slurries.[1]

• Protective Clothing: A lab coat, long-sleeved shirt, and long pants to minimize skin contact.[8]

Handling and Storage:

• Work in a well-ventilated area, preferably a chemical fume hood, when preparing treatment solutions.[8]

• Store Triadimenol in its original, tightly sealed container in a cool, dry, and locked location.[7][9]

• Avoid contact with skin, eyes, and clothing.[8] In case of exposure, follow the first-aid measures outlined in the Safety Data Sheet (SDS).[6]

Materials and Reagents

• Triadimenol Formulation: Various formulations exist, such as flowable concentrates for seed treatment (FS), emulsifiable concentrates (EC), or wettable powders (WP).[3] The choice of formulation will influence the preparation of the treatment slurry. This protocol will focus on an FS formulation, which is common for seed treatment.

• Seeds: High-quality seeds with good germination potential should be used. It is advisable to use seeds with a moisture content below 12%.[10][11]

• Binder/Sticker: A polymer-based binder can improve the adherence of the fungicide to the seed coat.

• Deionized Water: For preparing the slurry.

• Appropriate Glassware: Beakers, graduated cylinders.

• Magnetic Stirrer and Stir Bar.

• Personal Protective Equipment (as specified in 2.1).

• Seed Treatment Equipment: For research-scale applications, a rotating drum or a closed-container system that allows for even coating is ideal.

Experimental Protocols

Protocol 1: Preparation of Triadimenol Seed Treatment Slurry

This protocol is based on a hypothetical FS formulation. Always consult the product label for specific instructions and concentrations.

Objective: To prepare a stable and homogenous slurry for treating seeds at a target application rate.

Example Calculation for a Target Rate:

• Target Rate: 40 g of active ingredient (a.i.) per 100 kg of seed.

• Formulation Concentration: 150 g a.i. per liter (150 SC).

• Seed Batch Size: 1 kg.

• Calculate the required amount of formulation:

  • (40 g a.i. / 100 kg seed) * 1 kg seed = 0.4 g a.i. needed.

  • (0.4 g a.i.) / (150 g a.i. / 1000 mL formulation) = 2.67 mL of formulation.

• Determine the total slurry volume: A common recommendation is a total slurry volume of 400-600 mL per 100 kg of seed to ensure adequate coverage without overwetting.[10][11][12]

  • For a 1 kg seed batch, this translates to 4-6 mL of total slurry. Let's aim for 5 mL.

• Prepare the slurry:

  • In a beaker, add the calculated 2.67 mL of Triadimenol formulation.

  • Add deionized water to reach the total desired slurry volume of 5 mL (i.e., add 2.33 mL of water).

  • If using a binder, add it according to the manufacturer's recommendations, adjusting the water volume accordingly.

  • Place a magnetic stir bar in the beaker and stir gently on a magnetic stirrer until the slurry is homogenous.[10]

Protocol 2: Seed Treatment Application

Objective: To achieve a uniform coating of the Triadimenol slurry on each seed.

• Weigh the desired quantity of seeds (e.g., 1 kg).

• Place the seeds in the treatment container.

• While the container is rotating or being agitated, slowly add the prepared slurry to the seeds.

• Continue agitation for 3-5 minutes to ensure even distribution.

• After treatment, spread the seeds in a thin layer on a tray and allow them to air dry in a well-ventilated area until they are no longer tacky. Avoid direct sunlight or high heat.

• Properly label the treated seed batch with the active ingredient, application rate, and date of treatment.

Figure 2: Experimental workflow for seed treatment.

Efficacy Evaluation: Designing Robust Trials

The evaluation of a seed treatment's efficacy requires a well-designed experiment to differentiate the effects of the treatment from other sources of variation.[13][14]

Experimental Design

A Randomized Complete Block Design (RCBD) is highly recommended for field or greenhouse trials to account for variability such as soil gradients or lighting differences.[15]

• Treatments: At a minimum, the experiment should include:

  • Untreated Control: Seeds with no treatment.

  • Negative Control (Slurry Only): Seeds treated with the slurry mixture without the active ingredient (Triadimenol). This helps to isolate the effect of the fungicide from any physical or chemical effects of the slurry components.

  • Triadimenol Treatment: Seeds treated with Triadimenol at the desired rate(s).

• Replication: Each treatment should be replicated at least four times to provide statistical power.

• Randomization: Treatments should be randomly assigned to plots within each block.

Data Collection and Efficacy Metrics

The following parameters should be measured to assess the efficacy of the Triadimenol treatment.[13][16][17]

Parameter	Metric	Rationale
Germination	Final Germination Percentage (%)	Assesses any phytotoxic effects of the treatment on seed viability.[17]
Plant Vigor	Seedling emergence rate, plant height, shoot/root biomass	Measures the impact on early plant growth. Triazole fungicides can sometimes have plant growth regulator (PGR) effects.[16][18]
Disease Incidence	Percentage of plants showing disease symptoms	A primary measure of the treatment's protective capability.
Disease Severity	A rated scale (e.g., 0-5) of symptom intensity on infected plants	Quantifies the extent of disease development and the treatment's ability to suppress it.[16]
Yield	Grain weight per plot or per plant	The ultimate agronomic measure of the treatment's benefit.[13][16][19]

Protocol 3: Pathogen Bioassay (Example: Control of Fusarium Seedling Blight)

Objective: To evaluate the efficacy of Triadimenol in controlling a specific seed-borne pathogen under controlled conditions.

• Inoculum Preparation: Prepare a spore suspension of a pathogenic Fusarium species according to established laboratory protocols.

• Seed Inoculation (for one set of controls): Inoculate a batch of untreated seeds with the Fusarium spore suspension to ensure disease pressure.

• Experimental Setup: Use the following treatment groups:

  • Untreated, non-inoculated seeds.

  • Untreated, inoculated seeds.

  • Triadimenol-treated, inoculated seeds.

• Planting: Sow the seeds in sterile potting mix in individual pots. Arrange the pots in a randomized complete block design in a growth chamber with conditions favorable for Fusarium development.

• Data Collection:

  • Monitor seedling emergence daily for 14 days.

  • At 21 days post-planting, assess for symptoms of seedling blight (e.g., root rot, stem lesions).

  • Calculate disease incidence and severity for each treatment group.

  • Harvest shoots and roots to measure dry biomass.

• Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant differences between the treatment groups.

Fungicide Resistance Management

The repeated use of fungicides with the same mode ofaction can lead to the selection of resistant pathogen populations.[20][21] Triadimenol belongs to the Demethylation Inhibitors (DMI) group (FRAC Group 3).[5] While resistance to Triadimenol has been reported in some pathogens like powdery mildew, its strategic use as a seed treatment, often in combination with fungicides from different FRAC groups, is a key resistance management tactic.[5][20] Researchers should be aware of the resistance history of the target pathogens in their region.

Conclusion

The application of Triadimenol as a seed treatment in a research setting requires a meticulous approach, from understanding its biochemical mechanism to executing precise, well-controlled experiments. By following the detailed protocols for preparation, application, and evaluation outlined in this guide, and by adhering to stringent safety standards, researchers can generate reliable and reproducible data on the efficacy of this important fungicide. This will, in turn, contribute to the development of effective disease management strategies in agriculture.

References

• Triadimenol | C14H18ClN3O2 | CID 41368 - PubChem. National Institutes of Health. [Link]

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• Triadimenol -MATERIAL SAFETY DATA SHEET. T3DB. [Link]

• TRIADIMENOL. FAO Knowledge Repository. [Link]

• BEAD Chemical Profile Case (BCP) for Registration Review: Triadimefon (109901) and Triadimenol (127201). Regulations.gov. [Link]

• TRIADIMENOL T. Genfarm. [Link]

• Optimizing Fungicide Seed Treatments for Early Foliar Disease Management in Wheat Under Northern Great Plains Conditions. MDPI. [Link]

• Fungicide Resistance in Powdery Mildew Fungi. MDPI. [Link]

• Safety data sheet. CPAChem. [Link]

• Optimizing Fungicide Seed Treatments for Early Foliar Disease Management in Wheat Under Northern Great Plains Conditions. ResearchGate. [Link]

• Effect of fungicidal seed treatments on common root rot of spring wheat and barley. CABI. [Link]

• Fungicide Efficacy for Control of Soybean Seedling Diseases. Crop Protection Network. [Link]

• Fungicide Efficacy Evaluation. CABI Digital Library. [Link]

• Seeding Evaluation and Experimental Design Strategies (SEEDS) for Restoration. Forest Service Research and Development. [Link]

• Effect of environmental conditions on plant growth regulator activity of fungicidal seed treatments of barley. Julius Kühn-Institut. [Link]

• Cross-resistance patterns between the DMI fungicides triadimenol and... ResearchGate. [Link]

• Trial process for evaluating seed treatments. Germains Seed Technology. [Link]

• Fungicide Efficacy for Control of Soybean Seedling Diseases. Crop Protection Network. [Link]

• Comparative Assessment of Short- and Long-Term Effects of Triadimenol Fungicide on Danio rerio Erythrocytes Using the Micronucleus and Erythrocyte Nuclear Abnormality Assays. MDPI. [Link]

• 1027 TRIADIMEFON (133) AND TRIADIMENOL (168). Food and Agriculture Organization of the United Nations. [Link]

• Emerging Antifungal Resistance in Fungal Pathogens. PMC - PubMed Central. [Link]

• Seed size- and density-related hidden treatments in common biodiversity experiments. Journal of Plant Ecology | Oxford Academic. [Link]

• How to choose your experimental design. QuickTrials. [Link]

• Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk. ResearchGate. [Link]

• Responses of Seed Germination, Seedling Growth, and Seed Yield Traits to Seed Pretreatment in Maize (Zea mays L.). PMC - NIH. [Link]

• Comparative Assessment of Short- and Long-Term Effects of Triadimenol Fungicide on Danio rerio Erythrocytes Using the Micronucleus and Erythrocyte Nuclear Abnormality Assays. PubMed. [Link]

• Baytan® Seed Treatment Fungicide: A Review of Field Performance Across the Cotton Growing Regions. National Cotton Council of America. [Link]

• Effect of Seeds Treatment with Fungicides and Insecticides on Germination and Vigurity, Abnormal Root Producing and Protection of Cotton Seedling. International Journal of Advanced Biological and Biomedical Research. [Link]

• (PDF) Comparative Assessment of Short- and Long-Term Effects of Triadimenol Fungicide on Danio rerio Erythrocytes Using the Micronucleus and Erythrocyte Nuclear Abnormality Assays. ResearchGate. [Link]

• Cereal Seed Treatments. British Crop Production Council. [Link]

• Symposium Opening. British Crop Production Council. [Link]

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Application Notes &amp; Protocols: Experimental Design for Field Trials Assessing Triadimenol A

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to designing scientifically robust field trials for the evaluation of Triadimenol A, a systemic triazole fungicide. As a senior application scientist, the goal is to merge theoretical principles with practical, field-tested methodologies. This guide covers the entire experimental lifecycle, from initial planning and objective setting to data analysis and interpretation, ensuring that the generated data is reliable, reproducible, and compliant with regulatory standards. The protocols herein are designed to be self-validating systems, emphasizing the causality behind each experimental choice to foster a deeper understanding of the scientific process.

Introduction: Understanding Triadimenol A

Triadimenol is a systemic fungicide belonging to the triazole chemical class, specifically categorized under the DeMethylation Inhibitors (DMI) group (FRAC Code 3).[1] Its primary mode of action is the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane.[1][2][3] By disrupting the C14-demethylase enzyme, Triadimenol effectively halts fungal growth, providing protective, curative, and eradicant activity against a broad spectrum of fungal pathogens, including powdery mildews, rusts, and various leaf spot diseases.[3][4][5] Its systemic nature allows it to be absorbed by the plant and translocated within its tissues, offering protection from within against established and new infections.[3][5]

Understanding this mechanism is fundamental to designing effective field trials. For instance, the timing of application can be tested for both preventative and curative scenarios. Furthermore, because resistance to DMI fungicides can develop through the accumulation of mutations, trials should be designed to detect shifts in pathogen sensitivity, often by including a range of application rates.[1][6]

Phase I: Pre-Trial Planning and Objective Setting

The success of any field trial is predicated on meticulous planning. A clearly defined objective is the most critical component, as it dictates every subsequent decision in the experimental design.

2.1 Defining the Research Question Before any physical work begins, articulate a precise research question. The question should be specific, measurable, achievable, relevant, and time-bound (SMART).

• Poor Question: Does Triadimenol work on wheat?

• Good Question: What is the minimum effective dose of Triadimenol A (250 EC formulation) required to reduce the severity of powdery mildew (Blumeria graminis f. sp. tritici) on winter wheat by at least 50% compared to an untreated control when applied at Zadoks growth stage 39?

2.2 Identifying Target Crop and Pathogen The selection of the crop and target pathogen must be relevant to the intended use of the fungicide. Consider the economic importance of the crop and the prevalence and impact of the pathogen in the target region. For Triadimenol, common targets include rusts and powdery mildew on cereals like wheat and barley, or various fungal diseases on fruits and vegetables.[2][3]

2.3 Adherence to Regulatory and Quality Standards For data intended for product registration, all phases of the trial must be conducted in compliance with Good Laboratory Practice (GLP) . GLP is a quality system that ensures the uniformity, consistency, reliability, and integrity of non-clinical safety tests.[7][8] Additionally, efficacy trials should follow guidelines set by regional authorities, such as the European and Mediterranean Plant Protection Organization (EPPO), which provides specific standards for fungicide evaluation.[9][10][11]

Phase II: Site Selection and Experimental Design

The physical layout of the trial is designed to minimize the impact of environmental variability, ensuring that observed differences are due to the treatments applied and not to chance or field heterogeneity.

3.1 Site Selection Criteria Choosing an appropriate field site is paramount for obtaining meaningful data.[12] Key criteria include:

• Uniformity: The field should be as uniform as possible in terms of soil type, topography, drainage, and fertility.[13] Avoid areas with known gradients.

• History: The site should have a known history of cultivation and a high likelihood of natural disease pressure from the target pathogen.

• Isolation: The site should be sufficiently isolated to prevent spray drift from adjacent fields and interference from other experiments.

3.2 Experimental Design: The Randomized Complete Block Design (RCBD) The Randomized Complete Block Design (RCBD) is the most widely used and recommended design for agricultural field trials.[13][14][15] Its strength lies in its ability to control for spatial variability within a field.[16]

• Causality: Fields are rarely uniform. A fertility or moisture gradient across a field can significantly impact crop growth and disease development, potentially confounding treatment effects. The RCBD addresses this by grouping experimental units (plots) into homogeneous "blocks." Each block contains a complete set of all treatments, which are then randomly assigned to the plots within that block.[14][16] This design ensures that the variation between blocks can be statistically separated from the treatment effects and the random error, leading to a more precise and powerful analysis.[16]

3.3 Plot Size, Replication, and Buffers

• Plot Size: Plots must be large enough to be representative of field conditions and to minimize edge effects, but small enough to be manageable. A typical size for small-plot cereal trials is between 20m² and 60m².[17]

• Replication: A minimum of three to four replications (blocks) is standard practice.[12][18] More replications increase the statistical power of the experiment to detect true treatment differences.

• Buffers: Buffer zones should surround the entire experimental area and, if necessary, be placed between plots to prevent spray drift.

Phase III: Treatment Plan and Application

The treatment plan is the core of the experiment, detailing what will be tested.

4.1 Treatment Selection A well-designed trial includes multiple treatments to provide context for the performance of Triadimenol A.

• Untreated Control (UTC): This is the most critical treatment. It receives no fungicide application and serves as the baseline for disease pressure and crop yield.[12][19] Without a UTC, it is impossible to determine if the test product had any effect.

• Test Product Rates: Include a range of rates for Triadimenol A, typically including the proposed label rate, a lower rate (e.g., 50% of label), and a higher rate (e.g., 200% of label). This helps to establish a dose-response curve and identify the minimum effective dose.[19]

• Commercial Standard: Include a currently registered and widely used fungicide for the target disease. This provides a benchmark for performance.

Treatment ID	Treatment Description	Active Ingredient	Application Rate (g a.i./ha)	Timing
T1	Untreated Control	None	0	N/A
T2	Triadimenol A (Low Rate)	Triadimenol	62.5	GS 39
T3	Triadimenol A (Label Rate)	Triadimenol	125	GS 39
T4	Triadimenol A (High Rate)	Triadimenol	250	GS 39
T5	Commercial Standard	Tebuconazole	125	GS 39

Table 1: Example Treatment Plan for a Wheat Powdery Mildew Trial.

4.2 Application Protocol

• Equipment: Use calibrated research-grade sprayers (e.g., CO2-pressurized backpack sprayers) to ensure precise and uniform application.

• Timing: Applications should be timed according to the disease lifecycle and crop growth stage. For preventative trials, apply before or at the very onset of disease. For curative trials, apply after symptoms are visible.

• Documentation: Record all application details meticulously: date, time, weather conditions (temperature, humidity, wind speed), spray volume, pressure, and nozzle type. This is a GLP requirement.[20]

Phase IV: Data Collection and Assessment

Data collection must be systematic, unbiased, and consistent across all plots and assessment timings.

5.1 Key Assessment Parameters

• Disease Severity: The percentage of plant tissue (e.g., leaf area) affected by the disease. This is the primary indicator of fungicide efficacy.[21]

• Disease Incidence: The proportion of plants or plant parts that are diseased.[21]

• Phytotoxicity: Any adverse effects of the treatment on the crop, such as stunting, chlorosis, or necrosis. This is typically rated on a 0-100% scale.

• Yield: The final harvested yield (e.g., kg/ha ) and quality parameters (e.g., grain specific weight). Yield data demonstrates the economic benefit of the treatment.[22]

5.2 Assessment Timing and Frequency Assessments should be conducted multiple times throughout the season to capture the dynamics of the disease epidemic.

• Pre-treatment: An initial assessment before the first application to confirm disease presence or absence.

• Post-treatment: Several assessments following application (e.g., 7, 14, 21, and 28 days post-application) to evaluate the speed of action and duration of control.

• Final Assessment: A final disease assessment close to crop maturity.

5.3 Protocol: Visual Disease Severity Assessment Visual estimation is a common method for assessing disease severity but is prone to rater bias.[23] Using standardized keys and training assessors is crucial.

Step-by-Step Protocol:

• Define the Assessment Unit: Select a specific plant part for assessment (e.g., the flag leaf in wheat).

• Random Sampling: Within each plot, randomly select a pre-determined number of assessment units (e.g., 20 flag leaves) along a diagonal transect to ensure representative sampling.

• Use Standard Area Diagrams: Compare each sampled leaf to a standard area diagram showing known percentages of disease coverage. This calibrates the rater's eye.

• Assign a Score: Assign a percentage severity score to each leaf.

• Calculate Plot Average: Average the scores of all sampled leaves to obtain a single mean disease severity value for the plot.

• Ensure Rater Consistency: If multiple assessors are used, they should assess a set of standard samples together to align their ratings before beginning the formal trial assessment.

Phase V: Statistical Analysis and Interpretation

Statistical analysis provides an objective way to determine if the observed differences between treatments are real or simply due to random chance.[24]

6.1 Analysis of Variance (ANOVA) For an RCBD, the Analysis of Variance (ANOVA) is the appropriate statistical method.[25] ANOVA partitions the total variation in the data into three components:

• Variation due to Treatments: The differences we are interested in.

• Variation due to Blocks: The environmental variation captured by the blocking.

• Residual or Error Variation: The random, unexplained variation.

The analysis will produce an F-value and a p-value. A p-value of less than 0.05 is typically considered statistically significant, indicating that there is a high probability that the observed differences among treatment means are not due to random chance.

6.2 Mean Separation Tests If the ANOVA shows a significant treatment effect (p < 0.05), a mean separation test (e.g., Tukey's HSD, Fisher's LSD) is used to determine which specific treatment means are significantly different from one another.[24] This allows you to make statements like, "Triadimenol A at the label rate (T3) resulted in significantly lower disease severity than the untreated control (T1)."

Conclusion and Best Practices

A well-designed field trial is a self-validating system. By controlling for variability through blocking, ensuring unbiased assessment through randomization, and replicating treatments, the design itself builds confidence in the results. The ultimate goal is to generate robust, defensible data that accurately reflects the efficacy of Triadimenol A under real-world agricultural conditions. This rigorous approach is essential for product development, registration, and providing reliable recommendations to end-users.

References

• Title: Principles, Design and Analysis of Agricultural Experiment Chapter Five RCBD 5. Randomized Complete Block Design (RCBD) 5.1 Basic Concepts | Request PDF Source: ResearchGate URL: [Link]

• Title: Grower's Guide: Understanding the DMI fungicides (FRAC code 3) in 2022 Source: Rutgers Cooperative Extension URL: [Link]

• Title: The Randomized Complete Block design (RCB) Source: TNAU Agritech Portal URL: [Link]

• Title: Fungicide With Triadimenol: Uses And Benefits Source: V.Nimc URL: [Link]

• Title: Statistics 2. RCBD Review Source: Agriculture Innovation Program URL: [Link]

• Title: The Randomized Complete Block Design (RCBD) Source: PBGworks URL: [Link]

• Title: Plant Disease Severity Assessment—How Rater Bias, Assessment Method, and Experimental Design Affect Hypothesis Testing and Resource Use Efficiency Source: APS Journals URL: [Link]

• Title: Triadimenol | C14H18ClN3O2 Source: PubChem - NIH URL: [Link]

• Title: Sterol Demethylation Inhibitor Fungicide Resistance in Leptosphaeria maculans is Caused by Modifications in the Regulatory Region of ERG11 Source: Plant Disease - APS Journals URL: [Link]

• Title: Plant disease severity determination Source: LemnaTec URL: [Link]

• Title: TRIADIMENOL Source: FAO Knowledge Repository URL: [Link]

• Title: Advantages of Randomized Complete Block Design Source: Food Safety Institute URL: [Link]

• Title: Field Trial Analysis : complete guide Source: Alteia URL: [Link]

• Title: Fitness and Resistance Mechanism of Fusarium graminearum from Fields to Demethylation Inhibitor (DMI) Fungicides in China Source: Journal of Agricultural and Food Chemistry - ACS Publications URL: [Link]

• Title: Fungicides for Vegetable Crops: Demethylation Inhibitors Source: Seminis URL: [Link]

• Title: Demethylation inhibitor (DMI) [Group 3] resistance management strategy Source: New Zealand Plant Protection Society URL: [Link]

• Title: Use of Repeated Measures Data Analysis for Field Trials with Annual and Perennial Crops Source: MDPI URL: [Link]

• Title: Disease Assessment Source: University of Minnesota URL: [Link]

• Title: Plant disease severity estimated visually: a century of research, best practices, and opportunities for improving methods Source: OUCI URL: [Link]

• Title: Fungicide Use in Field Crops Web Book Source: Crop Protection Network URL: [Link]

• Title: Fungicide Efficacy Evaluation Source: CABI Digital Library URL: [Link]

• Title: Basic Statistical Analysis for On-Farm Research Source: SARE URL: [Link]

• Title: Statistical Analysis of Simple Agricultural Experiments Source: ECHOcommunity.org URL: [Link]

• Title: A Comprehensive Analysis on Severity Estimation of Plant Diseases by Deep Learning Models Source: IEEE Xplore URL: [Link]

• Title: GLP field trial studies for crop protection Source: Labcorp URL: [Link]

• Title: TRIAL SETUP AND STATISTICAL ANALYSIS Source: WUR eDepot URL: [Link]

• Title: Good Laboratory Practices for Research Quality Source: Egnyte URL: [Link]

• Title: A guide to fungicide performance in wheat, barley and oilseed rape Source: AHDB URL: [Link]

• Title: New EPPO Standard PP 1/296 Principles of efficacy evaluation for low-risk plant protection products Source: EPPO URL: [Link]

• Title: 5 Tips for Designing a Successful On-Farm Field Trial Source: Agmatix URL: [Link]

• Title: Designing Research and Demonstration Tests for Farmers' Fields Source: University of Georgia Extension URL: [Link]

• Title: What is GLP (Good Laboratory Practice)? Source: Certara URL: [Link]

• Title: PP1/332(1) - Principles for recording yield data when evaluating the efficacy of fungicides and insecticides Source: EPPO database on PP1 Standards URL: [Link]

• Title: Good Laboratory Practices (GLP): 2024 Guide Source: Biobide URL: [Link]

• Title: A Guide to Good Laboratory Practice (GLP) Source: SafetyCulture URL: [Link]

• Title: EPPO database on PP1 Standards Source: EPPO URL: [Link]

• Title: PP1 - Efficacy evaluation of plant protection products Source: EPPO Global Database URL: [Link]

• Title: EPPO Standards – PP1 Efficacy evaluation of plant protection products Source: EPPO URL: [Link]

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• 2. awiner.com [awiner.com]
• 3. Fungicide With Triadimenol: Uses And Benefits [vault.nimc.gov.ng]
• 4. Triadimenol | C14H18ClN3O2 | CID 41368 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. EPPO database on PP1 Standards [pp1.eppo.int]
• 10. PP1 - Efficacy evaluation of plant protection products|EPPO Global Database [gd.eppo.int]
• 11. EPPO Standards on efficacy evaluation of PPPs [eppo.int]
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• 25. assets.echocommunity.org [assets.echocommunity.org]

Technical Notes & Optimization

Technical Support Center: Triadimenol Aqueous Solution Stability

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for Triadimenol. This resource is designed for researchers, analytical chemists, and formulation scientists encountering challenges with the stability and degradation of Triadimenol in aqueous solutions. Our goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to diagnose and resolve issues effectively.

Section 1: Fundamentals of Triadimenol Stability

Before troubleshooting, it's crucial to understand the inherent chemical properties of Triadimenol. It is a systemic triazole fungicide, and its stability is influenced by several environmental factors.

Question: What is the expected baseline stability of Triadimenol in a standard aqueous solution?

Answer: Under controlled laboratory conditions, Triadimenol is generally considered a stable molecule. Specifically, it is reported to be hydrolytically stable at 20°C across a pH range of 4, 7, and 9, with a half-life exceeding one year.[1][2] This inherent stability means that rapid degradation observed in experimental settings is almost always due to an external stressor or an unaccounted-for variable in the experimental setup.

Condition	Parameter	Stability / Half-Life (t½)	Source(s)
Hydrolysis	pH 4, 7, 9 (20-22°C)	> 1 year	[1][2][3]
Photolysis	Aqueous Solution (pH 7)	Experimental t½ of 9 days	[4]
Photolysis	Simulated Sunlight (Soil)	~85% recovered after 7 days	[3]
Thermal Degradation	Air Atmosphere	Two-step process	[5]
Storage (Rapeseed)	-20°C vs. 25°C	Significantly more stable at -20°C	[6][7]

Section 2: Troubleshooting Unexpected Degradation

This section addresses the most common user-reported issue: observing a loss of the parent Triadimenol peak and/or the appearance of unknown peaks in chromatographic analysis sooner than expected.

General Troubleshooting Workflow

When unexpected degradation is detected, a systematic approach is essential. The following workflow helps isolate the causative factor.

Caption: General workflow for troubleshooting Triadimenol degradation.

Frequently Asked Questions (FAQs)

Question: My Triadimenol solution is losing potency, and I see a new peak corresponding to 4-chlorophenol. What is happening?

Answer: This is a classic sign of photodegradation. Triadimenol contains chromophores that absorb UV light, which can lead to the cleavage of the molecule.[1] The identification of 4-chlorophenol and 1H-1,2,4-triazole are hallmark degradation products of this pathway.[8][9] This process is significantly accelerated in the presence of sensitizers or under direct UV irradiation (e.g., 254 nm).[8][10]

• Causality: The energy from UV photons excites the molecule, leading to bond cleavage, primarily at the ether linkage.

• Troubleshooting Steps:

  • Protect from Light: Immediately switch to amber glass vials or wrap your containers in aluminum foil.

  • Control Environment: Avoid placing solutions on benchtops in direct sunlight.

  • Confirm Identity: If you have the capability, run a standard of 4-chlorophenol to confirm the identity of your new peak by retention time.

Question: I prepared my solution in a neutral, buffered mobile phase, but it's still degrading. I've protected it from light. What else could be the cause?

Answer: While Triadimenol is stable against hydrolysis, other factors can accelerate degradation in solution:

• Oxidative Degradation: The presence of oxidizing agents or metal ions that can catalyze oxidation is a common issue. For instance, advanced oxidation processes involving Fe³⁺/H₂O₂/UV are used to intentionally degrade Triadimenol, highlighting its susceptibility to oxidative stress.[11]

  • Causality: Reactive oxygen species (ROS) can attack various parts of the Triadimenol molecule, leading to complex degradation pathways. Metal ions like iron can catalyze the formation of these ROS.

  • Troubleshooting Steps: Ensure you are using high-purity (e.g., 18.2 MΩ·cm) water. If your buffer contains metal salts, ensure they are of high purity and are not contaminated. Consider adding a chelating agent like EDTA in a test sample to see if degradation is inhibited.

• Thermal Stress: While stable at room temperature, prolonged exposure to higher temperatures, such as leaving a sample in a hot autosampler for an extended period, can contribute to degradation.[5]

  • Causality: Increased thermal energy can overcome the activation energy required for degradation reactions to occur.

  • Troubleshooting Steps: Use a temperature-controlled autosampler set to a lower temperature (e.g., 4-10°C). For long-term storage, freezing at -20°C is recommended.[6][7]

Question: Could my analytical method itself be causing the degradation?

Answer: Yes, this is a critical and often overlooked possibility. The analytical system can introduce artifacts that appear as degradation.

• Injector Port Temperature (GC Analysis): If using Gas Chromatography, a high injector port temperature can cause thermal degradation of Triadimenol before it even reaches the column.

• Mobile Phase Reactivity (HPLC Analysis): An unstable mobile phase pH or the presence of reactive additives could cause on-column degradation.

• Causality: The energy from the injector port or reactivity with the mobile phase can cause the molecule to break down, mimicking a stability issue in the bulk solution.

• Troubleshooting Steps: Consult Section 3 for detailed analytical troubleshooting. A key diagnostic step is to analyze a freshly prepared standard. If it also shows "degradation," the issue lies within the analytical system, not the sample's storage.

Section 3: Analytical & Quantification Issues

Incorrectly interpreting analytical data is a common source of error. Before concluding that your bulk sample has degraded, you must verify the integrity of your analytical method.

Question: My Triadimenol peak is tailing or splitting. Is this degradation?

Answer: Not necessarily. Poor peak shape is more often a chromatography issue than a sample stability problem.

• Possible Causes & Solutions:

  • Column Contamination: Strongly retained matrix components can interact with the analyte. Solution: Flush the column with a strong solvent or replace the guard column.[12][13]

  • Column Void: A void at the head of the column creates multiple flow paths. Solution: Replace the column.[13]

  • Mobile Phase Mismatch: Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion. Solution: Dilute the sample in the mobile phase itself.[12]

  • Secondary Interactions: Residual silanols on the column packing can interact with the Triadimenol molecule, causing tailing. Solution: Adjust the mobile phase pH slightly or use a column with better end-capping.[13]

Question: The retention time of my Triadimenol peak is drifting between injections. What does this mean?

Answer: Retention time drift usually points to an issue with the HPLC system's ability to deliver a consistent mobile phase or maintain a stable temperature.[12][14]

• Possible Causes & Solutions:

  • Temperature Fluctuation: Inconsistent column temperature will cause retention times to shift. Solution: Use a column oven to maintain a stable temperature.[12]

  • Poor Column Equilibration: The column was not given enough time to equilibrate with the mobile phase. Solution: Increase the equilibration time before starting the injection sequence.[14]

  • Mobile Phase Composition Change: Improper mixing by the pump or evaporation of a volatile solvent component. Solution: Ensure mobile phase components are miscible and properly degassed. Prepare fresh mobile phase.[14][15]

Protocol: Verifying Analytical Method for Triadimenol

This protocol uses a C18 column, a common choice for Triadimenol analysis.[16][17]

• System Preparation:

  • HPLC System: HPLC with UV Detector.

  • Column: C18, 5 µm, 4.6 x 250 mm (or similar).

  • Mobile Phase: Acetonitrile:Water (70:30, v/v).[17] Ensure it is filtered and degassed.

  • Flow Rate: 1.0 mL/min.[17]

  • Detection: UV at 220 nm.[17][18]

  • Injection Volume: 10 µL.[16]

• Standard Preparation:

  • Prepare a fresh stock solution of Triadimenol in methanol or acetonitrile.

  • Create a working standard at a known concentration (e.g., 20 mg/L) by diluting the stock with the mobile phase.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved (at least 30 minutes).

  • Inject the freshly prepared working standard five consecutive times.

• Acceptance Criteria (Self-Validation):

  • The Relative Standard Deviation (RSD) of the peak area for the five injections should be < 2%.

  • The retention time should not vary by more than ± 2% across the injections.

  • The peak should be symmetrical (tailing factor between 0.9 and 1.2).

Section 4: Identification of Degradation Products

Question: How can I identify the products of Triadimenol degradation?

Answer: The primary degradation pathway to consider is photolysis, which yields predictable products.

Caption: Key products formed during the photodegradation of Triadimenol.

The main identified photoproducts from Triadimenol degradation include:

• 1H-1,2,4-Triazole[8][9]

• 4-Chlorophenol[5][8][9]

• 1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one (a ketone derivative)[8][9]

• Other minor products like 4-chlorophenyl formate and 4-chlorobenzoic acid have also been observed.[8][9]

Identification Strategy:

• Chromatographic Comparison: The simplest method is to purchase analytical standards of the expected degradants (especially 4-chlorophenol and 1,2,4-triazole) and compare their retention times to the unknown peaks in your degraded sample under identical chromatographic conditions.

• LC-MS Analysis: For definitive identification, Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method. By determining the mass-to-charge ratio (m/z) of the unknown peaks, you can confirm their identity by matching them to the known molecular weights of the degradation products.

References

• Iesce, M. R., Graziano, M. L., Cermola, F., Montella, S., di Gioia, L., & Stasio, C. (2003). Effects of sensitizers on the photodegradation of the systemic fungicide triadimenol. Chemosphere, 51(2), 163–166. [Link]

• Sci-Hub. (n.d.). Effects of sensitizers on the photodegradation of the systemic fungicide triadimenol. Retrieved from a mirrored version of the original 2003 Chemosphere article. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 41368, Triadimenol. Retrieved January 16, 2026, from [Link]

• Da Silva, J. P., et al. (2003). Aqueous photochemistry of pesticides triadimefon and triadimenol. Journal of Photochemistry and Photobiology A: Chemistry. [Link]

• Girek, T., et al. (2018). Thermal Degradation and Combustion Behavior of Antifungal Pesticides: Triadimenol and Tebuconazole. Chemical Engineering Transactions. [Link]

• ResearchGate. (n.d.). Photodegradation of triadimenol in the presence of UV light, Fe³⁺/UV, H₂O₂/UV, Fe³⁺/H₂O₂/UV. [Link]

• Food and Agriculture Organization of the United Nations. (2019). FAO SPECIFICATION AND EVALUTIONS FOR TRIADIMENOL. [Link]

• Li, Y., et al. (2023). Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid chromatography. Journal of Separation Science. [Link]

• ResearchGate. (n.d.). Chromatogram of triadimenol (50 mg/L in methanol) by HPLC. [Link]

• Puspitasari, F., et al. (2019). Application of High Performance Liquid Chromatography Method for Triadimenol Analysis in Water Sample. IOP Conference Series: Materials Science and Engineering. [Link]

• Li, Y., et al. (2023). Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid. Journal of the Science of Food and Agriculture. [Link]

• Food and Agriculture Organization of the United Nations. (2007). TRIADIMEFON (133) AND TRIADIMENOL (168). [Link]

• ResearchGate. (n.d.). Degradation of triadimenol in rapeseed samples. [Link]

• ResearchGate. (n.d.). Effects of sensitizers on the photodegradation of the systemic fungicide triadimenol. [Link]

• ResearchGate. (n.d.). Processing factors of triadimefon and triadimenol in barley brewing based on response surface methodology. [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

• Chrom-Academy. (n.d.). HPLC Troubleshooting Guide. [Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. [Link]

Sources

• 1. Triadimenol | C14H18ClN3O2 | CID 41368 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fao.org [fao.org]
• 4. openknowledge.fao.org [openknowledge.fao.org]
• 5. aidic.it [aidic.it]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Effects of sensitizers on the photodegradation of the systemic fungicide triadimenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sci-hub.st [sci-hub.st]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. agilent.com [agilent.com]
• 14. HPLC Troubleshooting Guide [scioninstruments.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. researchgate.net [researchgate.net]
• 17. Application of High Performance Liquid Chromatography Method for Triadimenol Analysis in Water Sample - ProQuest [proquest.com]
• 18. Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Triadimenol A Extraction from Plant Matrices

Welcome to the Technical Support Center for the extraction of Triadimenol A. This guide is designed for researchers, analytical scientists, and professionals in drug development who are working with complex plant matrices. Here, we synthesize field-proven insights and established scientific principles to help you navigate the complexities of your experimental workflow. Our goal is to provide you with the causal explanations behind experimental choices, ensuring that every protocol is a self-validating system.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to common issues encountered during the extraction of Triadimenol A.

Q1: My Triadimenol A recovery is consistently low. What are the most likely causes?

A1: Low recovery is a frequent challenge and can typically be attributed to one or more of the following factors:

• Inadequate Sample Homogenization: Plant tissues must be thoroughly homogenized to ensure the solvent has maximum contact with the analyte.

• Incorrect Solvent Choice: Triadimenol A has a specific polarity. The extraction solvent must be of a similar polarity to effectively solubilize it. Acetonitrile is a commonly used and effective solvent for extracting Triadimenol A from various plant materials.[1][2][3][4]

• Suboptimal Extraction Conditions: Parameters like pH, temperature, and extraction time are critical. For instance, extended extraction times or high temperatures can lead to the degradation of thermolabile compounds.[5]

• Strong Matrix Effects: Co-extracted compounds from the plant matrix can interfere with the analytical signal, leading to suppression or enhancement, which is often misinterpreted as low recovery.[6][7]

Q2: I'm observing significant matrix effects (ion suppression/enhancement) in my LC-MS/MS analysis. How can I mitigate this?

A2: Matrix effects are a major issue in LC-MS/MS analysis of complex samples like plant extracts.[6][7] To address this, a robust cleanup step is essential. The most common and effective approach is the use of Solid-Phase Extraction (SPE) or dispersive Solid-Phase Extraction (d-SPE).

• d-SPE (used in QuEChERS): This involves adding a sorbent mixture to the extract to remove interfering substances. A common combination for plant matrices is Primary Secondary Amine (PSA) to remove organic acids and sugars, C18 to remove non-polar interferences, and Graphitized Carbon Black (GCB) to remove pigments and sterols.[1][4]

• SPE Cartridges: For more targeted cleanup, SPE cartridges (e.g., Florisil, HLB) can be used.[2][3][4][8] These provide a more rigorous cleanup but require more method development.

Q3: Which extraction method should I start with for a new plant matrix?

A3: For multi-residue pesticide analysis, including Triadimenol A, in fruits and vegetables, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is the industry standard and an excellent starting point.[9][10][11][12] It is known for its high-throughput capabilities and effectiveness across a wide range of pesticides and matrices.[10]

Q4: Can I use a solvent other than acetonitrile for the QuEChERS method?

A4: While acetonitrile is the most common and recommended solvent for QuEChERS, other solvents like ethyl acetate have been investigated. However, studies have shown that ethyl acetate can lead to less clean extracts and lower recoveries for certain pesticides.[12] Therefore, it is advisable to stick with acetonitrile unless a specific reason necessitates a change, in which case, thorough validation is required.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed protocols and explanations for overcoming specific challenges in Triadimenol A extraction.

Guide 1: Troubleshooting Low Analyte Recovery

Low recovery is often a multifaceted problem. This guide provides a systematic approach to identifying and resolving the root cause.

The Causality Behind Low Recovery

Low recovery is not just about the analyte being "lost." It can be a result of incomplete extraction, degradation, or analytical signal suppression. A successful extraction hinges on disrupting the plant cell walls, efficiently partitioning the analyte into the solvent, and then cleaning the extract to remove interfering compounds.

Systematic Troubleshooting Workflow

To systematically troubleshoot low recovery, follow the workflow below. This process helps to isolate the variable that is impacting your results.

Caption: A logical workflow for diagnosing the cause of low Triadimenol A recovery.

Detailed Protocol: QuEChERS Method for Triadimenol A Extraction

This protocol is based on the widely accepted QuEChERS method, which is highly effective for fruits and vegetables.[10][11][13]

Materials:

• Homogenized plant sample (10-15 g)

• 50 mL centrifuge tubes

• Acetonitrile (ACN)

• QuEChERS Extraction Salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate)

• d-SPE Cleanup Tubes (containing MgSO₄, PSA, and C18 or GCB)

• Centrifuge

• Vortex mixer

Procedure:

• Sample Preparation: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, it may be necessary to rehydrate them with a specific volume of water before extraction.[10]

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add the QuEChERS extraction salt packet.

  • Immediately cap and shake vigorously for 1 minute. This step is crucial for partitioning the analyte into the organic layer and preventing the formation of clumps.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Cleanup (d-SPE):

  • Take a 1 mL aliquot of the acetonitrile supernatant (top layer) and transfer it to a 2 mL d-SPE cleanup tube.

  • Vortex for 30 seconds to ensure the sorbents are well-dispersed.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract:

  • Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Guide 2: Addressing Matrix Effects and Co-eluting Interferences

Matrix effects can severely compromise the accuracy and precision of your quantification.[7][14] This guide focuses on refining the cleanup step to obtain a cleaner extract.

Understanding Matrix Interference

Plant matrices are incredibly complex, containing pigments (chlorophylls, carotenoids), sugars, organic acids, lipids, and waxes.[15] During extraction, these compounds are co-extracted with Triadimenol A and can interfere with the ionization process in the mass spectrometer source, leading to inaccurate results.

Decision Tree for Cleanup Strategy

The choice of cleanup sorbent is dependent on the type of plant matrix. Use the following decision tree to select an appropriate d-SPE composition.

Caption: Decision tree for selecting the appropriate d-SPE sorbent based on matrix type.

Advanced Cleanup: Solid-Phase Extraction (SPE)

For particularly challenging matrices, a cartridge-based SPE cleanup may be necessary. This provides a more thorough and selective cleanup than d-SPE.

Protocol: Florisil SPE Cleanup

Florisil is a polar sorbent effective at removing polar interferences from non-polar to moderately polar analytes like Triadimenol A.[4]

• Conditioning: Condition a Florisil SPE cartridge (e.g., 500 mg) with 5 mL of ethyl acetate followed by 5 mL of hexane. Do not let the cartridge run dry.

• Loading: Load 1 mL of the initial acetonitrile extract (from the QuEChERS step, diluted in hexane) onto the cartridge.

• Washing: Wash the cartridge with 5 mL of a hexane:ethyl acetate mixture to elute weakly bound interferences. The exact ratio will need to be optimized.

• Elution: Elute Triadimenol A with a stronger solvent mixture, such as 10 mL of acetone:ethyl acetate.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

Guide 3: Method Validation and Quality Control

To ensure the trustworthiness of your results, your method must be properly validated.[16][17][18]

Key Validation Parameters

According to international guidelines, the following parameters should be assessed:[13][16][17][18]

Parameter	Description	Acceptance Criteria
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99
Accuracy (Recovery)	The closeness of the measured value to the true value. Assessed by spiking blank matrix at different concentrations.	70-120%
Precision (RSD)	The degree of agreement among individual test results when the procedure is applied repeatedly.	Relative Standard Deviation (RSD) < 20%
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be reliably quantified with acceptable accuracy and precision.	Signal-to-noise ratio > 10
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No interfering peaks at the retention time of the analyte in blank samples.

Table 1: Key parameters for analytical method validation.

Self-Validating Systems: The Role of Internal Standards

The use of an internal standard (IS), preferably a stable isotope-labeled version of Triadimenol A, is highly recommended. The IS is added to the sample at the very beginning of the extraction process. Since the IS behaves almost identically to the native analyte throughout extraction, cleanup, and analysis, it can compensate for analyte loss and matrix effects, thereby making the method more robust and self-validating.

References

• METHOD VALIDATION AND QUALITY CONTROL PROCEDURES FOR PESTICIDE RESIDUES ANALYSIS IN FOOD AND FEED. ()
• Guidelines for the validation of analytical methods for testing agricultural chemical residues in food. ()

• Analytical research on the separation and residue of chiral pesticide triadimenol in fruit and vegetable puree - PubMed. ([Link])

• Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid chromatography - PubMed. ([Link])

• Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables - OUCI. ()

• Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables | Semantic Scholar. ([Link])

• Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid - SAFFI. ([Link])

• Analytical research on the separation and residue of chiral pesticide triadimenol in fruit and vegetable puree - SAFFI. ([Link])

• Validation of the Method for Determination of Pesticide Residues by Gas Chromatography – Triple-Stage Quadrupole Mass Spectrometry. ()

• Report - JMPR 2005. ([Link])

• Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan. ([Link])

• A Comprehensive Approach to Pesticide Residue Testing, Including Non-Target Analysis, for Fruits, Vegetables, and Nuts. ([Link])

• Optimization of a Method for Extraction and Determination of Residues of Selected Antimicrobials in Soil and Plant Samples Using HPLC-UV-MS/MS - MDPI. ([Link])

• Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology. ([Link])

• Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection - Current Agriculture Research Journal. ([Link])

• Optimization of extraction parameters. | Download Scientific Diagram - ResearchGate. ([Link])

• Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC - NIH. ([Link])

• Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed. ([Link])

• QuEChERS Method for Pesticide Residue Analysis - Phenomenex. ([Link])

• Comparison of QuEChERS sample preparation methods for the analysis of pesticide residues in fruits and vegetables - PubMed. ([Link])

• An overview of matrix effects in liquid chromatography-mass spectrometry - PubMed. ([Link])

Sources

• 1. Analytical research on the separation and residue of chiral pesticide triadimenol in fruit and vegetable puree - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. saffi.eu [saffi.eu]
• 4. saffi.eu [saffi.eu]
• 5. mdpi.com [mdpi.com]
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• 7. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimization of a Method for Extraction and Determination of Residues of Selected Antimicrobials in Soil and Plant Samples Using HPLC-UV-MS/MS [mdpi.com]
• 9. Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan [scirp.org]
• 10. gcms.cz [gcms.cz]
• 11. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 12. Comparison of QuEChERS sample preparation methods for the analysis of pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables [ouci.dntb.gov.ua]
• 14. An overview of matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]
• 16. eurl-pesticides.eu [eurl-pesticides.eu]
• 17. mhlw.go.jp [mhlw.go.jp]
• 18. Validation of Analytical Methods Used for Pesticide Residue Detection in Fruits and Vegetables | Semantic Scholar [semanticscholar.org]

Technical Support Center: Triadimenol A Stability in Organic Solvents

Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Triadimenol A is a broad-spectrum systemic fungicide and a known cytochrome P450 inhibitor, making it a compound of interest in both agricultural and biomedical research. The accuracy and reproducibility of experimental results involving Triadimenol A are fundamentally dependent on its stability in solution. Degradation of the compound can lead to inaccurate quantification, loss of biological activity, and the introduction of confounding variables.

This guide serves as a dedicated technical resource for professionals working with Triadimenol A. It provides answers to frequently asked questions, offers solutions to common troubleshooting scenarios encountered during experimentation, and details robust protocols for stability assessment.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Triadimenol A to degrade in organic solvents?

A1: The stability of Triadimenol A in an organic solvent is not just dependent on the solvent itself but is influenced by a combination of factors. The primary drivers of degradation include:

• Solvent Reactivity: Protic solvents (e.g., methanol, ethanol) can potentially participate in hydrogen bonding or acid-base reactions, which may facilitate degradation pathways over time, especially if impurities are present.

• Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including degradation. Storing stock solutions at room temperature for extended periods is generally not recommended.

• Light Exposure: Photodegradation can be a significant issue for many complex organic molecules. Triadimenol A may be susceptible to degradation when exposed to UV or even broad-spectrum ambient light.

• Presence of Contaminants: Water, peroxides (often found in older ethers like THF or dioxane), or other reactive impurities in the solvent can initiate or catalyze the degradation of the solute.

Q2: Which organic solvents are recommended for preparing stock solutions of Triadimenol A?

A2: For short-term storage and immediate use in experiments, several common laboratory solvents are suitable. Based on its chemical structure (a triazole derivative with hydroxyl functionality), Triadimenol A exhibits good solubility in moderately polar to polar aprotic solvents.

• Recommended for Stock Solutions (Short-to-Medium Term):

  • Acetonitrile: Generally a good choice due to its aprotic nature and volatility, making it easy to remove.

  • Acetone: Another suitable aprotic solvent.

  • Dimethyl Sulfoxide (DMSO): Excellent solubilizing power, but care must be taken as DMSO can be hygroscopic (absorb water) and is difficult to remove.

• Use with Caution (Short-Term Use Only):

  • Methanol & Ethanol: While Triadimenol is soluble in these, protic solvents are generally more reactive than aprotic ones. Prepare fresh solutions and avoid long-term storage.

Q3: How should I properly store my Triadimenol A stock solutions?

A3: To maximize the shelf-life of your Triadimenol A stock solutions, adhere to the following storage protocols:

• Temperature: Store solutions at -20°C or, ideally, -80°C for long-term storage.

• Light: Use amber glass vials or wrap vials in aluminum foil to protect the solution from light.

• Inert Atmosphere: For maximum stability over extended periods (months to years), consider overlaying the solution with an inert gas like argon or nitrogen before sealing the vial. This displaces oxygen and prevents oxidation.

• Container: Use high-quality glass vials with PTFE-lined caps to prevent leaching of contaminants and solvent evaporation.

Troubleshooting Guide: Experimental Issues & Solutions

Problem 1: I'm seeing a gradual decrease in the biological effect of my Triadimenol A solution over a week-long experiment.

• Possible Cause: This is a classic sign of compound degradation. Your working solution, likely stored at room temperature or 4°C, is losing potency. The solvent or storage conditions may be suboptimal.

• Solution:

  • Prepare Fresh Solutions: For multi-day experiments, prepare a fresh working solution from a frozen stock each day.

  • Solvent Check: If using methanol or ethanol, switch to a more inert aprotic solvent like acetonitrile for your stock solution.

  • Validate Stability: Perform a quick stability check. Measure the concentration of your solution on Day 1 and Day 7 using HPLC-UV. A significant decrease in the main peak area confirms degradation.

Problem 2: My HPLC analysis shows multiple peaks developing over time from a single Triadimenol A standard.

• Possible Cause: The appearance of new peaks that are not present in a freshly prepared standard indicates the formation of degradation products. This can be caused by solvent impurities, photodegradation, or reaction with the solvent itself.

• Solution Workflow:

Quantitative Data Summary

Solvent	Type	Recommended Storage Temp.	Relative Stability Rank (Long-Term)	Key Considerations
Acetonitrile	Polar Aprotic	-20°C to -80°C	1 (Highest)	Excellent choice. Low reactivity and good UV transparency.[1][2]
Acetone	Polar Aprotic	-20°C to -80°C	2	Good choice, but can be more reactive than acetonitrile. Ensure it is anhydrous.
DMSO	Polar Aprotic	-20°C to -80°C	3	High solving power but is hygroscopic and can be difficult to remove.
Methanol	Polar Protic	-20°C (Short-term only)	4	Protic nature may facilitate degradation over time. Best for fresh preparations.[2]
Ethanol	Polar Protic	-20°C (Short-term only)	5 (Lowest)	Similar to methanol; potential for reactivity. Use immediately after preparation.

Experimental Protocol: Assessing Triadimenol A Stability

This protocol provides a robust method for evaluating the stability of Triadimenol A in a specific organic solvent over time using High-Performance Liquid Chromatography (HPLC) with UV detection.

Objective: To quantify the percentage of Triadimenol A remaining in a solution after storage under defined conditions (e.g., room temperature, 4°C, -20°C) for a set period.

Materials:

• Triadimenol A standard (≥98% purity)

• HPLC-grade organic solvent of choice (e.g., Acetonitrile)

• HPLC-grade water

• Formic acid (optional, for mobile phase)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Amber HPLC vials with PTFE-lined caps

• HPLC system with a C18 column and UV detector (detection at ~220 nm)

Workflow Diagram:

Sources

• 1. chromtech.com [chromtech.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]

Technical Support Center: Overcoming Matrix Effects in the Quantification of Triadimenol A

Welcome to the technical support center dedicated to addressing the challenges associated with the quantification of Triadimenol A, a widely used triazole fungicide.[1][2] This guide is designed for researchers, scientists, and drug development professionals who encounter matrix effects during their analytical experiments. Here, you will find practical, in-depth troubleshooting advice and frequently asked questions (FAQs) to help you achieve accurate and reliable results.

I. Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding matrix effects in Triadimenol A quantification.

Q1: What are matrix effects and how do they affect my Triadimenol A analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[3][4][5] In the context of Triadimenol A quantification, particularly with liquid chromatography-mass spectrometry (LC-MS), these effects can lead to either suppression or enhancement of the signal.[5][6] This interference can result in inaccurate quantification, poor reproducibility, and compromised sensitivity, ultimately affecting the reliability of your data.[4]

Q2: I'm observing inconsistent peak areas for my Triadimenol A standards. Could this be a matrix effect?

A2: Yes, inconsistent peak areas, especially when analyzing samples in complex matrices like soil, food products, or biological fluids, are a classic indicator of matrix effects.[7] The variability arises because the extent of signal suppression or enhancement can differ from one sample to another due to variations in the matrix composition.

Q3: What is the quickest way to determine if my analysis is suffering from matrix effects?

A3: A straightforward method is to compare the slope of a calibration curve prepared in a pure solvent with that of a matrix-matched calibration curve.[6] A significant difference between the two slopes indicates the presence of matrix effects.[7] Another common technique is the post-extraction spike method, where a known amount of the analyte is added to a blank matrix extract and the response is compared to that of a pure standard solution.[3]

Q4: Are there any common sample types that are particularly problematic for Triadimenol A analysis?

A4: Yes, matrices with high organic matter, pigments, or lipids are often challenging. For Triadimenol A, this includes but is not limited to:

• Soil and Sediment: Rich in humic and fulvic acids.

• Fruits and Vegetables: Containing sugars, organic acids, and pigments.[8]

• Cereals and Grains: High in starches and proteins.[9]

• Biological Fluids (e.g., plasma, urine): Containing salts, proteins, and phospholipids.

II. Troubleshooting Guide: A Deeper Dive

This section provides more detailed, step-by-step guidance to diagnose and resolve specific issues related to matrix effects in Triadimenol A quantification.

Issue 1: Significant Signal Suppression Leading to Poor Sensitivity

Q: My Triadimenol A signal is much lower in my sample extracts compared to the pure standard, and I'm struggling to meet the required limit of quantification (LOQ). What steps can I take to mitigate this?

A: This is a clear case of ion suppression, a common matrix effect in LC-MS analysis. Here’s a systematic approach to address it:

Step 1: Enhance Sample Preparation and Cleanup

The primary cause of ion suppression is the presence of co-eluting matrix components.[3] Therefore, the most effective strategy is to remove these interferences before analysis.

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely adopted sample preparation technique for pesticide residue analysis in food and agricultural samples.[10][11] It involves an extraction step with acetonitrile followed by a dispersive solid-phase extraction (d-SPE) cleanup.[12][13]

  Protocol: QuEChERS for Plant-Based Matrices

  • Homogenization: Homogenize 10-15 g of the sample.

  • Extraction: Place the homogenized sample in a 50 mL centrifuge tube. Add 10 mL of acetonitrile and an internal standard. Shake vigorously for 1 minute. Add extraction salts (e.g., MgSO₄, NaCl) and shake again.[10]

  • Centrifugation: Centrifuge the tube to separate the layers.

  • Cleanup (d-SPE): Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing a sorbent like PSA (primary secondary amine) to remove organic acids and sugars, and C18 to remove non-polar interferences.[12]

  • Final Centrifugation: Shake and centrifuge the d-SPE tube. The resulting supernatant is ready for LC-MS analysis.

• Solid-Phase Extraction (SPE): For more complex or dirtier matrices, a more rigorous cleanup using SPE cartridges may be necessary.[14][15][16] SPE can effectively remove a broader range of interferences.[8]

  Protocol: Solid-Phase Extraction (SPE) Cleanup

  • Conditioning: Condition an appropriate SPE cartridge (e.g., C18) with a suitable solvent (e.g., methanol), followed by water.

  • Loading: Load the sample extract onto the cartridge.

  • Washing: Wash the cartridge with a weak solvent to remove polar interferences while retaining Triadimenol A.

  • Elution: Elute Triadimenol A with a stronger organic solvent (e.g., acetonitrile or methanol).[14]

  • Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the initial mobile phase for LC-MS analysis.

Step 2: Optimize Chromatographic Conditions

Improving the chromatographic separation can help to resolve Triadimenol A from interfering matrix components.

• Gradient Elution: Employ a gradient elution program in your LC method. Start with a higher aqueous mobile phase composition to retain and separate polar interferences, then gradually increase the organic mobile phase to elute Triadimenol A.

• Column Chemistry: Experiment with different column chemistries. A standard C18 column is a good starting point, but for challenging matrices, a column with a different selectivity (e.g., phenyl-hexyl or a polar-embedded phase) might provide better separation from matrix components.

Visualization: Sample Cleanup Workflow

Caption: Comparison of QuEChERS and SPE sample cleanup workflows.

Issue 2: Poor Reproducibility and Accuracy Despite Cleanup

Q: I've implemented a cleanup protocol, but my results are still not reproducible. The accuracy of my quality control (QC) samples is also outside the acceptable range. How can I improve this?

A: When cleanup alone is insufficient, the use of an appropriate internal standard (IS) is crucial for correcting variability. Additionally, matrix-matched calibration can significantly improve accuracy.

Step 1: Implement an Internal Standard

An internal standard is a compound with similar chemical properties to the analyte that is added to all samples, standards, and blanks at a constant concentration. It helps to correct for variations in sample preparation, injection volume, and ionization efficiency.

• The Gold Standard: Stable Isotope-Labeled (SIL) Internal Standard: A SIL internal standard for Triadimenol A (e.g., Triadimenol-d4) is the ideal choice.[17][18][19] Since it has nearly identical physicochemical properties to the analyte, it will experience the same degree of matrix effect and extraction recovery, providing the most accurate correction.[20][21]

• Alternative: Structural Analog: If a SIL IS is not available, a structural analog of Triadimenol A can be used.[17][18] However, it's important to validate that the analog behaves similarly to Triadimenol A in terms of retention time and ionization response in the presence of the matrix.

Step 2: Employ Matrix-Matched Calibration

To account for matrix effects that are not fully compensated by the internal standard, preparing calibration standards in a blank matrix extract is highly recommended.[22][23]

Protocol: Preparation of Matrix-Matched Calibration Standards

• Obtain Blank Matrix: Source a sample of the matrix that is known to be free of Triadimenol A.

• Extract Blank Matrix: Process the blank matrix using the same extraction and cleanup procedure as your samples.

• Prepare Stock Solution: Create a high-concentration stock solution of Triadimenol A in a pure solvent.

• Spike Blank Extract: Prepare your calibration standards by spiking the blank matrix extract with appropriate volumes of the Triadimenol A stock solution to create a series of known concentrations.[24]

• Add Internal Standard: Add the internal standard to each matrix-matched calibrant at the same concentration as in your samples.

Data Presentation: Impact of Correction Strategies

Calibration Strategy	Average QC Recovery (%)	Relative Standard Deviation (RSD) (%)	Notes
Solvent-based, no IS	65	25	Significant underestimation and high variability.
Solvent-based, with IS	85	15	Improved precision, but still some bias.
Matrix-matched, no IS	98	20	Improved accuracy, but still variable.
Matrix-matched, with SIL IS	101	< 5	Optimal accuracy and precision.

Visualization: Logic for Choosing a Calibration Strategy

Caption: Decision tree for selecting an appropriate calibration strategy.

III. Method Validation: Ensuring Trustworthy Data

Once you have developed a method that appears to overcome matrix effects, it is essential to perform a thorough validation to ensure its performance is suitable for its intended purpose.[25][26] Key validation parameters include:

• Specificity and Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Linearity and Range: The ability of the method to produce results that are directly proportional to the concentration of the analyte in samples within a given range.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.[25]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Adherence to established validation guidelines from organizations such as the ACS (American Chemical Society) or Eurachem is recommended to ensure the generation of high-quality, defensible data.[27][28]

IV. References

• Biemer, J. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-7. [Link]

• QuEChERS: Home. (n.d.). Retrieved from [Link]

• Biemer, J. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed. [Link]

• Phenomenex. (2025). QuEChERS Method for Pesticide Residue Analysis. Retrieved from [Link]

• Bhuiyan, A. A., & Brotherton, H. O. (n.d.). Solid Phase Extraction of Pesticides with Determination by Gas Chromatography. Retrieved from [Link]

• MDPI. (n.d.). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. Retrieved from [Link]

• LCGC International. (2023). Stable Isotope Labelled Internal Standard (SIL-IS) for analysis of Proteins and mAbs with LC-MS. Retrieved from [Link]

• Lehotay, S. J. (2011). QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods. Methods in molecular biology (Clifton, N.J.), 747, 65-103. [Link]

• Samanidou, V., & Kabir, A. (2021). Dispersive Solid-Phase Extraction of Multiresidue Pesticides in Food and Water Samples. Methods in molecular biology (Clifton, N.J.), 2326, 289-299. [Link]

• National Institute of Standards and Technology. (n.d.). Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers. Retrieved from [Link]

• GERSTEL. (2020). Automating the Preparation of Matrix Matched Calibration Standards for the Analysis of Food Contaminants by LC/MS/MS. Retrieved from [Link]

• California Environmental Protection Agency. (2022). Automated Solid-Phase Extraction (SPE) for Pesticides. Retrieved from [Link]

• ResearchGate. (n.d.). Solid-phase extraction procedures for the pesticide residue analysis in fruits and vegetables. Retrieved from [Link]

• National Institutes of Health. (n.d.). Matrix-Matched Calibration Curves for Assessing Analytical Figures of Merit in Quantitative Proteomics. Retrieved from [Link]

• MDPI. (2021). Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-Phase Extraction by LC-MS/MS. Retrieved from [Link]

• ACS Publications. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Retrieved from [Link]

• ACS Reagent Chemicals. (2017). Validation and Verification Guidelines for Analytical Methods. Retrieved from [Link]

• LGC. (2013). Guide to achieving reliable quantitative LC-MS measurements. Retrieved from [Link]

• Liang, H., Qiu, J., Li, L., Li, W., Zhou, Z., Liu, D., & Wang, P. (2012). Stereoselective separation and determination of triadimefon and triadimenol in wheat, straw, and soil by liquid chromatography-tandem mass spectrometry. Journal of separation science, 35(1), 166-73. [Link]

• Taylor & Francis Online. (n.d.). Matrix Matching in Quantitative Bioanalysis by Lc–MS/MS a Dream or a Reality?. Retrieved from [Link]

• Eurachem. (2025). The Fitness for Purpose of Analytical Methods. Retrieved from [Link]

• OneLab. (2024). Matrix-Matched Pesticide Standard Curve Preparation - Protocol. Retrieved from [Link]

• BioPharm International. (n.d.). Method Validation Guidelines. Retrieved from [Link]

• IVT Network. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Retrieved from [Link]

• US EPA. (2025). Method Validation and Peer Review Policies and Guidelines. Retrieved from [Link]

• ResearchGate. (2012). Stereoselective separation and determination of triadimefon and triadimenol in wheat, straw, and soil by liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• Restek. (n.d.). Triadimenol: CAS # 55219-65-3 Compound Information and Applications for GC (Gas Chromatography) and LC (Liquid Chromatography) Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structure of triadimenol. Retrieved from [Link]

• Wiley Online Library. (2023). Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid. Retrieved from [Link]

• National Institutes of Health. (n.d.). Triadimenol. Retrieved from [Link]

• ResearchGate. (2018). Processing factors of triadimefon and triadimenol in barley brewing based on response surface methodology. Retrieved from [Link]

• Phenomenex. (2025). Sample Preparation Techniques for Precision in Analysis. Retrieved from [Link]

• FAO. (n.d.). TRIADIMENOL. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). 1027 TRIADIMEFON (133) AND TRIADIMENOL (168). Retrieved from [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from [Link]

• National Institutes of Health. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis. Retrieved from [Link]

• MAG. (2017). Some Aspects of Matrix Effects Caused by Troublesome Matrices in Pesticide Residue Analysis. Retrieved from [Link]

• Chromatography Today. (2016). Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis. Retrieved from [Link]

• Niessen, W. M. A., Manini, P., & Andreoli, R. (2006). Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry. Mass spectrometry reviews, 25(6), 881-99. [Link]

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• 5. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
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• 13. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. "Solid Phase Extraction of Pesticides with Determination by Gas Chromat" by Anwar A. Bhuiyan and Harry O. Brotherton [scholarworks.uark.edu]
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• 20. Expression of Stable Isotopically Labeled Proteins for Use as Internal Standards for Mass Spectrometric Quantitation of Clinical Protein Biomarkers | NIST [nist.gov]
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• 28. Method Validation [eurachem.org]

Refining Triadimenol A dosage for controlled environment experiments

Welcome to the technical support guide for Triadimenol A. This document is designed for researchers, scientists, and professionals utilizing Triadimenol A in controlled environment experiments. As a potent triazole compound, Triadimenol offers unique capabilities as both a fungicide and a plant growth regulator (PGR). However, its potent biological activity necessitates careful dosage refinement to achieve desired outcomes without inducing phytotoxicity. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in scientific principles and field-proven insights.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments. Each problem is analyzed based on potential causes, with actionable solutions provided.

Problem 1: Severe Growth Retardation or Phytotoxicity Observed

Your plants exhibit symptoms like stunting, interveinal chlorosis (yellowing between leaf veins), and necrosis (tissue death), particularly in the upper canopy.[1][2]

Possible Cause 1: Dosage Exceeds Plant Tolerance Triadimenol's primary mode of action is the inhibition of sterol biosynthesis, which in plants disrupts the production of gibberellins (GAs), essential hormones for stem elongation.[3][4][5] An excessive dose over-inhibits this pathway, leading to severe stunting and stress responses that manifest as chlorosis and necrosis.

• Solution:

  • Conduct a Dose-Response Curve: If you have not already, perform a preliminary experiment with a wide range of concentrations (e.g., 0.1 µM, 1 µM, 10 µM, 50 µM, 100 µM) to identify the optimal sub-lethal concentration for your specific plant species and developmental stage.

  • Reduce Concentration: Decrease your working concentration by 50-75% in the next experimental run.

  • Application Method Adjustment: Switch from a foliar spray, which can lead to high localized concentrations, to a soil drench application for more uniform root uptake.

Possible Cause 2: Environmental Stressors Amplifying Phytotoxicity Triazoles are xylem-mobile, meaning they move upwards through the plant with water.[1] Conditions like high temperatures, high light intensity, or drought stress increase transpiration rates, causing Triadimenol to accumulate in leaf tissues to toxic levels.[1][6]

• Solution:

  • Optimize Environmental Conditions: Ensure plants are well-watered before and after application. Avoid applying during peak light intensity or high temperatures in your growth chamber.[6]

  • Modify Application Timing: Apply Triadimenol towards the end of the light cycle to reduce rapid uptake driven by high transpiration.

  • Re-evaluate Dosage for Stressed Plants: If your experiment involves inducing stress (e.g., drought), the effective non-toxic dose of Triadimenol will be significantly lower than for non-stressed plants.

Possible Cause 3: Formulation or Adjuvant Interaction The formulation of Triadimenol or the use of tank-mixed adjuvants (surfactants, oils) can enhance cuticular penetration, leading to faster uptake and a higher risk of phytotoxicity.[2]

• Solution:

  • Review Formulation: If using a commercial formulation, check the concentration of the active ingredient (a.i.) and any included adjuvants. Consider switching to a technical-grade Triadimenol dissolved in a minimal amount of a known solvent (e.g., DMSO) for more precise control.

  • Eliminate Adjuvants: Unless necessary for your protocol, omit surfactants or other adjuvants from your application solution to see if phytotoxicity is reduced.

Troubleshooting Flow: Diagnosing Phytotoxicity

Caption: Triadimenol inhibits ent-kaurene oxidation, blocking gibberellin synthesis.

Q2: How do I choose a starting concentration for my experiment?

Choosing a starting dose requires translating agricultural field rates into a lab-scale context. This involves estimation, so a follow-up dose-response study is always critical.

Application Method	Typical Field Rate [7]	Suggested Starting Lab Concentration	Considerations
Seed Treatment	20-60 g a.i. / 100 kg seed	0.1 - 1.0 mg a.i. / g of seed	Ensure even coating. Lower doses are recommended for sensitive species.
Foliar Spray	100-250 g a.i. / hectare	10 - 50 mg/L (approx. 34 - 169 µM)	Spray until runoff, ensuring coverage of all foliage. Start at the lower end of the range.
Soil Drench	N/A (Field use is less common)	1 - 25 mg/L (approx. 3.4 - 85 µM)	Apply a consistent volume per pot to standardize dosage. This method provides more uniform uptake.

Note: Calculations are based on Triadimenol's molecular weight (~295.76 g/mol ) and standard spray volumes. These are starting points and must be optimized for your specific experimental system.

Q3: What is the difference between a soil drench and a foliar spray for Triadimenol application?

The choice of application method determines the primary route of uptake and can significantly impact experimental outcomes.

• Foliar Spray:

  • Uptake: Primarily through the leaf cuticle and stomata. [8] * Speed: Faster initial response as the compound is delivered directly to photosynthetic tissues.

  • Pros: Rapid effect, useful for targeting foliar pathogens or shoot development.

  • Cons: Higher risk of phytotoxicity due to uneven application and high localized concentrations. Less effective for plants with waxy leaves. [9]

• Soil Drench:

  • Uptake: Through the root system.

  • Speed: Slower, more gradual response as the compound must be absorbed and translocated through the xylem.

  • Pros: More uniform distribution throughout the plant, lower risk of acute foliar burn, can target soil-borne pathogens.

  • Cons: Slower to show effects. Compound efficacy can be affected by soil composition (e.g., organic matter content) and microbial degradation. [10]

Q4: How should I prepare a stock solution of Triadimenol A?

For controlled experiments, it is best to use technical-grade Triadimenol (>95% purity).

Protocol: Preparing a 10 mM Stock Solution

• Calculate Mass: Determine the mass of Triadimenol needed. For a 10 mM solution in 10 mL:

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L x 0.010 L x 295.76 g/mol x 1000 mg/g = 29.58 mg

• Weigh Compound: Accurately weigh out ~29.6 mg of technical-grade Triadimenol using an analytical balance.

• Dissolve in Solvent: Triadimenol has low water solubility. Dissolve the weighed powder in a small volume of a suitable solvent like Dimethyl Sulfoxide (DMSO) or acetone. For 10 mL total volume, start by dissolving in 1-2 mL of DMSO.

• Bring to Volume: Once fully dissolved, slowly add high-purity water (e.g., Milli-Q) to bring the final volume to 10 mL in a volumetric flask.

• Store Properly: Store the stock solution in a glass vial at 4°C, protected from light. For long-term storage, aliquoting and freezing at -20°C is recommended to prevent degradation from repeated freeze-thaw cycles.

• Control Group: Remember to include a "vehicle control" in your experiments, treating a group of plants with the same final concentration of the solvent (e.g., DMSO) used in your experimental treatments.

References

• Awiner Biotech. (n.d.). Triadimenol 250 ec triadimenol fungicida 25%.
• National Center for Biotechnology Information. (n.d.). Triadimenol. PubChem.
• Kuck, K. H., & Scheinpflug, H. (n.d.). Effect of environmental conditions on plant growth regulator activity of fungicidal seed treatments of barley. Julius Kühn-Institut.
• Buchenauer, H., & Röhner, E. (1981). Effect of triadimefon and triadimenol on growth of various plant species as well as on gibberellin content and sterol metabolism in shoots of barley seedlings. Pesticide Biochemistry and Physiology, 15(1), 58-70.
• Garcia, G., Kirchhoff, J., & Grossmann, F. (1991). [Formation and degradation of triadimenol after the use of triadimefon in a wheat monoculture]. Journal of Environmental Science and Health, Part B, 26(4), 427-436.
• OpenAgrar. (n.d.). Effect of environmental conditions on plant growth regulator activity of fungicidal seed treatments of barley.
• Essencechem. (n.d.). Triadimenol Model : 250g/LEC, 25%WP.
• Li, Y., et al. (2019). Degradation of triadimefon and residue levels of metabolite triadimenol: tracing rapeseed from harvesting and storage to household oil processing. Journal of the Science of Food and Agriculture, 99(4), 1484-1491.
• Santa Cruz Biotechnology. (n.d.). Triadimenol.
• Mississippi State University Extension. (2013). Not Everything is as it Seems: Fungicide Phytotoxicity and Plant Diseases.
• V.Nimc. (2026). Fungicide With Triadimenol: Uses And Benefits.
• Buchenauer, H. (1978). Inhibition of ergosterol biosynthesis by triadimenol in Ustilago avenae. Pesticide Science, 9(5), 507-512.
• Fletcher, R. A., & Arnold, V. (1986). Stimulation of cytokinins and chlorophyll synthesis in cucumber cotyledons by triadimefon. Physiologia Plantarum, 66(2), 197-201.
• Rademacher, W. (2000). Growth retardants: effects on gibberellin biosynthesis and other metabolic pathways. Annual Review of Plant Physiology and Plant Molecular Biology, 51, 501-531.
• Fletcher, R. A., Gilley, A., Sankhla, N., & Davis, T. D. (2000). Triazoles as plant growth regulators and stress protectants. Horticultural Reviews, 24, 55-138.
• Kong, Z., et al. (2016). Processing factors of triadimefon and triadimenol in barley brewing based on response surface methodology. Food Chemistry, 213, 601-608.
• Food and Agriculture Organization of the United Nations. (n.d.). Triadimefon (133) and Triadimenol (168).
• AERU. (n.d.). Triadimenol (Ref: BAY KWG 0519). University of Hertfordshire.
• Agrio. (n.d.). Prevent Phytotoxicity: Check Real-Time Spray Safety.
• University of Nebraska–Lincoln. (2021). Triazole Phytotoxicity in Soybeans. CropWatch.
• Crop Protection Network. (2023). Fungicide Phytotoxicity on Soybean.
• Garrison, A. W., et al. (2011). Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk. Environmental Science & Technology, 45(7), 2693-2699.
• Rademacher, W. (2000). GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways. Annual Review of Plant Physiology and Plant Molecular Biology, 51, 501-531.
• Fletcher, R. A., et al. (2010). Triazoles as Plant Growth Regulators and Stress Protectants. Horticultural Reviews.
• Gupta, B., & Singh, S. B. (2005). Factors affecting triadimefon degradation in soils. Journal of Agricultural and Food Chemistry, 53(2), 444-449.
• Berry, P. M., & Spink, J. (2009). Understanding the effect of a triazole with anti-gibberellin activity on the growth and yield of oilseed rape (Brassica napus). The Journal of Agricultural Science, 147(3), 273-285.
• Ulguim, A. R., et al. (2017). Action specificity of chemical treatment and inoculation with Azospirillum brasilense in wheat seed on the crop initial growth. Revista Caatinga, 30(4), 988-996.
• Reis, E. M., Basso, D. F., & Zanatta, M. (2013). Loss of sensitivity of Blumeria graminis f. sp. tritici to triadimenol applied as seed treatment. Tropical Plant Pathology, 38(1), 71-74.
• ScienceOpen. (2013). Loss of sensitivity of Blumeria graminis f. sp. tritici to triadimenol applied as seed treatment.
• MDPI. (2024). Comparative Assessment of Short- and Long-Term Effects of Triadimenol Fungicide on Danio rerio Erythrocytes Using the Micronucleus and Erythrocyte Nuclear Abnormality Assays.
• 4Farmers. (n.d.). Triadimenol 250 EC Fungicide.
• Nutrite. (n.d.). Foliar versus soil applied fertilizer application.
• EcoChem. (n.d.). Top dressing, with foliar fertilizer, can be more efficient than soil applied fertilizer.
• MDPI. (2023). Why Do We Need Alternative Methods for Fungal Disease Management in Plants?.
• Witney, G. (2011). Soil versus Foliar Fertilizer Application. Washington State University.

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Technical Support Center: Triadimenol A Cross-Reactivity in Enzyme-Linked Immunosorbent Assays

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Welcome to the technical support center for addressing challenges related to Triadimenol A cross-reactivity in enzyme-linked immunosorbent assays (ELISAs). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and validated protocols to ensure the accuracy and specificity of your immunoassay results.

Introduction to the Challenge: Stereoselectivity in Immunoassays

Triadimenol is a widely used triazole fungicide with two chiral centers, resulting in four stereoisomers.[1] These stereoisomers can exhibit different biological activities and toxicities.[1][2] Enzyme-linked immunosorbent assays (ELISAs) are powerful tools for detecting and quantifying such small molecules.[3][4][5][6] However, a significant challenge in developing immunoassays for chiral molecules like triadimenol is achieving stereoselectivity—the ability of the antibody to specifically bind to one stereoisomer while showing minimal or no binding to others.[7][8]

Cross-reactivity occurs when an antibody binds to molecules other than the target analyte, often due to structural similarities.[9][10][11] In the context of triadimenol, an antibody raised against one stereoisomer (e.g., Triadimenol A) may also bind to its other stereoisomers. This lack of specificity can lead to inaccurate quantification and false-positive results, compromising the reliability of experimental data.[10][12]

This guide will walk you through understanding, identifying, and mitigating cross-reactivity issues with Triadimenol A in your ELISA experiments.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding triadimenol A cross-reactivity in ELISAs.

Q1: What is Triadimenol A and why is its specific detection important?

Triadimenol is a systemic fungicide used in agriculture.[13][14] It exists as four stereoisomers due to its two chiral centers. These isomers can have different fungicidal activities and toxicological profiles.[1] Triadimenol A refers to one specific stereoisomer. Accurate detection of Triadimenol A is crucial for environmental monitoring, food safety assessment, and toxicological studies to correctly assess exposure and risk.[1]

Q2: What is antibody cross-reactivity in the context of an ELISA?

Antibody cross-reactivity is the phenomenon where an antibody binds to molecules that are structurally similar to the target antigen.[9][10] In an ELISA, this means the antibody intended to detect Triadimenol A might also bind to other triadimenol stereoisomers or related compounds, leading to an overestimation of the Triadimenol A concentration.[10]

Q3: How can I determine if my ELISA is showing cross-reactivity with other triadimenol stereoisomers?

To check for cross-reactivity, you need to test the response of your ELISA to each of the triadimenol stereoisomers individually. This involves running the assay with known concentrations of each stereoisomer and comparing the signal generated to that of Triadimenol A. A high signal from other isomers indicates significant cross-reactivity.[15]

Q4: Can the ELISA format influence the degree of cross-reactivity?

Yes, the assay format can impact the observed cross-reactivity.[16][17] Competitive ELISAs, which are commonly used for small molecules like triadimenol, can be particularly sensitive to cross-reactivity.[5][6] The concentrations of the antibody and the enzyme-labeled competitor play a role in determining the assay's specificity.[16][17]

Q5: Are there commercially available ELISA kits specific to Triadimenol A?

While there are ELISA kits available for detecting triadimenol, their specificity for a single stereoisomer like Triadimenol A can vary. It is essential to carefully review the manufacturer's data on cross-reactivity with other stereoisomers. If this information is not provided, it is crucial to perform your own validation experiments.[18][19]

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to Triadimenol A cross-reactivity in ELISAs.

Problem 1: High Background Signal

A high background signal can mask the specific signal from your target analyte and can sometimes be a result of non-specific binding, which is related to cross-reactivity.[12][20]

Potential Cause	Recommended Solution
Insufficient Plate Washing: Residual unbound antibodies or reagents can lead to a high background.[20][21]	Increase the number of wash steps and the soaking time between washes. Ensure your washer is functioning correctly.[20]
Ineffective Blocking: The blocking buffer may not be adequately preventing non-specific binding of the antibody to the plate surface.[12][20]	Try a different blocking buffer (e.g., increase the percentage of BSA or use a non-animal protein-based blocker). Optimize the blocking incubation time and temperature.
High Antibody Concentration: Using too much primary or secondary antibody can increase non-specific binding.[20]	Perform a titration experiment to determine the optimal antibody concentration that gives a good signal-to-noise ratio.
Cross-reactivity of Detection Antibody: The detection antibody may be cross-reacting with other components in the sample or with the coating antibody.[20][22]	Run appropriate controls, such as a sample without the primary antibody, to check for non-specific binding of the secondary antibody.

Problem 2: Inaccurate or Overestimated Triadimenol A Concentration

This is the most direct consequence of cross-reactivity with other triadimenol stereoisomers.

Potential Cause	Recommended Solution
Antibody Lacks Stereoselectivity: The primary antibody used in the assay is binding to multiple triadimenol stereoisomers.[23]	Characterize Cross-Reactivity: Test the antibody's reactivity against each individual triadimenol stereoisomer. Source a More Specific Antibody: If cross-reactivity is high, you may need to find a more stereoselective monoclonal antibody. Monoclonal antibodies, which recognize a single epitope, generally offer higher specificity.[10]
Matrix Effects: Components in the sample matrix (e.g., soil extract, food sample) can interfere with the antibody-antigen binding, sometimes mimicking cross-reactivity.[24][25]	Perform Spike and Recovery Experiments: Add a known amount of Triadimenol A to your sample matrix and measure the recovery to assess matrix interference.[24][26] Dilute the Sample: Diluting the sample can often reduce matrix effects. Ensure you validate that the diluted analyte concentration is still within the assay's detection range.
Assay Conditions Favor Cross-Reactivity: The concentrations of reagents and incubation times can influence the apparent cross-reactivity.[16][17]	Optimize Assay Parameters: Systematically vary the concentrations of the coating antigen (for competitive ELISAs) and the primary antibody to see if specificity can be improved.[27]

Problem 3: High Variability Between Replicates

High coefficient of variation (CV%) between replicate wells can obscure true results and make it difficult to assess cross-reactivity accurately.[22][25]

Potential Cause	Recommended Solution
Pipetting Errors: Inconsistent pipetting of samples, standards, or reagents is a common source of variability.[22]	Ensure pipettes are calibrated. Use fresh pipette tips for each sample and standard. Pipette carefully and consistently.
Inadequate Plate Washing: Inconsistent washing across the plate can lead to variable results.[22]	Ensure all wells are filled and emptied completely during each wash step. Check for clogged washer nozzles.
Edge Effects: Wells on the edge of the plate may behave differently due to temperature variations or evaporation.[21][27]	Avoid using the outer wells of the plate if edge effects are suspected. Ensure the plate is sealed properly during incubations to prevent evaporation.
Improper Reagent Mixing: Reagents that are not mixed thoroughly can lead to inconsistent concentrations across the plate.[27]	Gently vortex or invert all reagents before use.

Visualizing the Cross-Reactivity Problem

The following diagram illustrates how an antibody intended for Triadimenol A can cross-react with its stereoisomers.

Caption: Antibody binding specificity and cross-reactivity.

Experimental Protocol: Assessing Cross-Reactivity of a Triadimenol A ELISA

This protocol provides a step-by-step guide to quantify the cross-reactivity of your ELISA with other triadimenol stereoisomers.

Objective: To determine the percentage of cross-reactivity of a Triadimenol A ELISA with its stereoisomers.

Materials:

• ELISA kit for Triadimenol A

• Purified standards of Triadimenol A and its other stereoisomers (e.g., Triadimenol B, C, and D)

• Assay buffer provided with the kit or prepared as recommended

• Microplate reader

• Calibrated pipettes and tips

Procedure:

• Prepare Standard Curves:

  • Prepare a serial dilution of the Triadimenol A standard in the assay buffer to create a standard curve (e.g., from 100 ng/mL to 0.1 ng/mL).

  • For each of the other triadimenol stereoisomers, prepare a separate serial dilution in the same concentration range.

• Perform the ELISA:

  • Follow the ELISA kit protocol.

  • Add the prepared standards for Triadimenol A and each of the other stereoisomers to the appropriate wells in duplicate or triplicate.

  • Include blank wells (assay buffer only) to determine the background signal.

  • Complete the remaining steps of the ELISA protocol (e.g., adding antibodies, substrate, and stop solution).

• Read the Plate:

  • Measure the absorbance (or fluorescence/luminescence) at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other readings.

  • Plot the standard curve for Triadimenol A (absorbance vs. concentration) and determine the equation of the line (or curve fit).

  • For each stereoisomer, determine the concentration that gives 50% inhibition (IC50) or a signal equivalent to a specific point on the Triadimenol A standard curve.

  • Calculate the percent cross-reactivity for each stereoisomer using the following formula:

    % Cross-Reactivity = (Concentration of Triadimenol A at IC50 / Concentration of cross-reactant at IC50) x 100

Data Interpretation:

The results should be summarized in a table for easy comparison.

Compound	IC50 (ng/mL)	% Cross-Reactivity
Triadimenol A	[Your Value]	100%
Triadimenol B	[Your Value]	[Calculated Value]
Triadimenol C	[Your Value]	[Calculated Value]
Triadimenol D	[Your Value]	[Calculated Value]

A low percentage of cross-reactivity indicates a highly specific assay for Triadimenol A. High percentages suggest that the assay is not suitable for specifically quantifying Triadimenol A in the presence of its other stereoisomers.

Visualizing the Assay Validation Workflow

The following diagram outlines the key steps in validating your ELISA for specificity.

Caption: Workflow for assessing ELISA cross-reactivity.

Concluding Remarks

Ensuring the specificity of an ELISA for a particular stereoisomer like Triadimenol A is paramount for generating reliable and accurate data. By understanding the principles of cross-reactivity and systematically troubleshooting potential issues, researchers can have greater confidence in their results. Always remember that thorough validation is not just a preliminary step but a cornerstone of robust scientific inquiry.[18][28][29] If significant cross-reactivity is identified and cannot be mitigated through optimization, seeking a more specific antibody or an alternative analytical method may be necessary.

References

• MBL Life Science. (n.d.). The principle and method of ELISA. Retrieved from [Link]

• Cusabio. (n.d.). Cross-reactivity of Antibody: Beneficial or Harmful? Retrieved from [Link]

• Aryal, S. (2022). ELISA- Principle, Types and Applications. Retrieved from [Link]

• Boster Biological Technology. (n.d.). ELISA Troubleshooting Guide & Principles. Retrieved from [Link]

• Microbe Notes. (2022). Enzyme-linked immunosorbent assay (ELISA). Retrieved from [Link]

• Andreasson, U., et al. (2015). A Practical Guide to Immunoassay Method Validation. Frontiers in Neurology, 6, 179. Retrieved from [Link]

• Bio-Rad. (2020). Solutions to immunoassay interference, cross reactivity and other challenges. Retrieved from [Link]

• Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024. Retrieved from [Link]

• American Research Products. (n.d.). ELISA Tips: Troubleshooting Common Challenges. Retrieved from [Link]

• CANDOR Bioscience GmbH. (n.d.). Cross-reactivity in immunoassays. Retrieved from [Link]

• Surmodics. (n.d.). What are Some Potential Errors that can Occur in an ELISA? Retrieved from [Link]

• Dzantiev, B. B., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Sensors, 21(14), 4877. Retrieved from [Link]

• Got, P. A., & Scherrmann, J. M. (1997). Stereoselectivity of antibodies for the bioanalysis of chiral drugs. Pharmaceutical Research, 14(11), 1516–1523. Retrieved from [Link]

• Stave, J. W. (2002). Guidelines for the Validation and Use of Immunoassays for Determination of Introduced Proteins in Biotechnology Enhanced Crops. Journal of AOAC International, 85(3), 770-777. Retrieved from [Link]

• Lab Manager. (2023). Troubleshooting Common ELISA Kit Problems: A Lab Technician's Guide. Retrieved from [Link]

• Dzantiev, B. B., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. MDPI. Retrieved from [Link]

• Andreasson, U., et al. (2015). A Practical Guide to Immunoassay Method Validation. ResearchGate. Retrieved from [Link]

• NorthEast BioLab. (n.d.). Comprehensive Guide to ELISA Assay Validation: Best Practices & Key Insights. Retrieved from [Link]

• Sittampalam, G. S., et al. (2012). Immunoassay Methods. Assay Guidance Manual. Retrieved from [Link]

• Hofstetter, H., et al. (2004). New developments in the production and use of stereoselective antibodies. Chirality, 16(S1), S1-S10. Retrieved from [Link]

• Hofstetter, H., et al. (2004). New developments in the production and use of stereoselective antibodies. ResearchGate. Retrieved from [Link]

• Immunomart. (n.d.). Triadimenol. Retrieved from [Link]

• Yuan, J., et al. (2019). Significance and challenges of stereoselectivity assessing methods in drug metabolism. Journal of Pharmaceutical Analysis, 9(4), 213-221. Retrieved from [Link]

• Surflay Nanotec. (2023). Pt. 3: How to Validate Your ELISA Assay for Reproducible, Reliable Results. Retrieved from [Link]

• Bon Opus Biosciences. (2023). Factors Affecting Antibody Production: What You Should Know. Retrieved from [Link]

• Biocompare. (2024). Critical Tests to Consider for ELISA Validation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Triadimenol. PubChem Compound Database. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (2019). TRIADIMENOL. FAO Knowledge Repository. Retrieved from [Link]

• Garrison, A. W., et al. (2011). Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk. Environmental Science & Technology, 45(8), 3469-3475. Retrieved from [Link]

• Liu, D., et al. (2013). Stereoselective Degradation of Fungicide Triadimenol in Cucumber Plants. Chirality, 25(11), 741-746. Retrieved from [Link]

• Yildiz, M., & Cavas, T. (2022). Comparative Assessment of Short- and Long-Term Effects of Triadimenol Fungicide on Danio rerio Erythrocytes Using the Micronucleus and Erythrocyte Nuclear Abnormality Assays. Toxics, 10(10), 577. Retrieved from [Link]

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Preventing the photodegradation of Triadimenol A during lab studies

A-Z Guide to Preventing Photodegradation in Laboratory Studies

Welcome to the technical support center for Triadimenol A. This guide is designed for researchers, scientists, and drug development professionals who are encountering, or wish to prevent, issues related to the photodegradation of Triadimenol A during laboratory studies. As a systemic triazole fungicide, the stability of Triadimenol A is paramount for accurate experimental outcomes. This document provides in-depth troubleshooting advice, validated protocols, and the scientific rationale behind a robust photostability program.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues researchers face when working with photosensitive compounds like Triadimenol A.

Q1: My Triadimenol A assay results are inconsistent, especially between morning and afternoon runs. Could light be the issue?

A1: Yes, this is a classic sign of photodegradation. Ambient lab lighting, especially direct sunlight from a window, can be sufficient to degrade sensitive compounds over the course of a few hours.[1] The key is to run a controlled experiment. Prepare a solution of Triadimenol A and split it into two identical, transparent (e.g., clear glass or polypropylene) vials. Wrap one vial completely in aluminum foil (the "dark control") and leave the other exposed to your typical lab bench conditions.[2] Analyze the concentration in both vials at the beginning of your workday and again after several hours. A significant drop in concentration in the exposed sample compared to the dark control strongly indicates photodegradation.

Q2: I observed a new peak in my HPLC/LC-MS chromatogram after my Triadimenol A sample was left on the bench. What is it?

A2: You are likely observing one or more photodegradation products. Studies on Triadimenol and related triazole fungicides have identified several potential photoproducts resulting from the cleavage of the molecule. Common degradants include 1H-1,2,4-triazole and 4-chlorophenol, among others.[3][4][5][6] The appearance of these new peaks compromises the purity of your sample and can interfere with your analysis. Confirmation of these structures would require characterization using techniques like mass spectrometry (MS).

Q3: What is the single most important step I can take to prevent photodegradation?

A3: Light exclusion. The simplest and most effective method is to prevent light from reaching your sample. Always use amber-colored glassware or opaque plasticware for preparing and storing Triadimenol A solutions.[2][7] For maximum protection, especially during long-term storage or when using clear containers for instrumentation, wrap your vials, flasks, or plates securely with aluminum foil.[2][8]

Q4: Are there specific wavelengths of light I should be concerned about?

A4: Yes. Photodegradation is often driven by ultraviolet (UV) and high-energy visible light.[1] Triadimenol has a maximum UV absorbance around 224 nm.[6] Standard laboratory fluorescent lighting emits a spectrum that can include these damaging wavelengths. It is best practice to minimize all light exposure, but pay special attention to sources with high UV output.[3][9]

Q5: My protocol requires the use of a clear plate for a reader. How can I protect my samples?

A5: This is a common challenge. The best approach is to minimize the duration of light exposure. Prepare the plate under subdued lighting conditions (e.g., by turning off direct overhead lights).[2] Keep the plate covered with an opaque lid or aluminum foil at all times when it is not inside the reader.[2] If the experiment is lengthy, consider running it in a dark room or placing the instrument inside a light-blocking enclosure.

Q6: Can the solvent I use affect the rate of photodegradation?

A6: Absolutely. The solvent can play a significant role. The photodegradation kinetics and product distribution of Triadimenol are known to be strongly dependent on the solvent.[3] Some solvents can promote degradation through radical mechanisms or by acting as photosensitizers. It is crucial to test the stability of Triadimenol A in your chosen solvent system as part of your method validation. More polar solvents have been shown to lead to more rapid decomposition for some triazole fungicides.[10]

Understanding the "Why": The Photodegradation of Triadimenol A

Photodegradation occurs when a molecule absorbs light energy, promoting it to an excited electronic state. This excess energy can cause the molecule's chemical bonds to break, leading to the formation of new, unintended products. For Triadimenol A, the process can be influenced by the presence of photosensitizers, which are molecules that absorb light and transfer the energy to the target compound, initiating degradation even if the target compound doesn't absorb that wavelength of light itself.[4][5]

Key degradation pathways for Triadimenol and its parent compound, Triadimefon, include the cleavage of the triazole ring and the ether bond.[3][11] This chemical change means your active compound is lost, leading to inaccurate measurements and potentially confounding biological or chemical results.

Core Protocols: Proactive Prevention & Analysis

Adherence to standardized protocols is the foundation of reproducible science. The following workflows are designed to help you confirm, quantify, and prevent photodegradation.

Protocol 1: Confirmatory Forced Degradation Study

This protocol, adapted from the principles of the ICH Q1B guideline, will definitively determine if your Triadimenol A sample is photosensitive under your lab conditions.[9][12][13][14]

Objective: To evaluate the photosensitivity of a Triadimenol A solution by comparing its degradation under controlled light exposure versus a dark control.

Materials:

• Triadimenol A standard

• Chosen solvent (e.g., methanol, acetonitrile-water)

• Two identical, chemically inert, transparent containers (e.g., 4 mL clear glass vials)

• One identical amber glass vial

• Aluminum foil

• Validated analytical system (e.g., HPLC-UV)[15][16]

• Controlled light source (photostability chamber or a well-characterized benchtop lamp)

Procedure:

• Sample Preparation: Prepare a stock solution of Triadimenol A in your chosen solvent at a known concentration (e.g., 50 mg/L).

• Aliquoting:

  • Test Sample: Pipette an aliquot of the stock solution into a clear vial.

  • Dark Control: Pipette an identical aliquot into another clear vial and wrap it completely and securely with aluminum foil.

  • Storage Control: Pipette an identical aliquot into an amber vial and store it at a protected, refrigerated temperature (e.g., 4°C). This control helps account for any non-photolytic degradation.

• Exposure: Place the "Test Sample" and "Dark Control" vials side-by-side under your laboratory's ambient lighting or within a photostability chamber. Per ICH guidelines, a confirmatory study should provide an overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt-hours/square meter.[9][13]

• Time Points: Collect samples for analysis at predetermined time points (e.g., T=0, 2, 4, 8, and 24 hours).

• Analysis: At each time point, analyze the concentration of Triadimenol A in all three samples using a validated HPLC method. A common method uses a C18 column with a mobile phase of acetonitrile and water (e.g., 70:30 v/v) and UV detection at 220 nm.[15]

• Data Evaluation: Calculate the percentage of Triadimenol A remaining at each time point relative to the T=0 concentration. Compare the degradation profile of the exposed sample to the dark control.

Sample Type	Expected Outcome if Photosensitive	Rationale
Test Sample	Significant decrease in concentration	Demonstrates degradation due to light exposure.
Dark Control	Minimal to no change in concentration	Isolates the effect of light by showing stability in its absence at the same temp.
Storage Control	No significant change	Confirms the inherent stability of the compound in solution under ideal conditions.

Workflow for Investigating and Preventing Photodegradation

The following diagram outlines a systematic approach to addressing potential photodegradation.

Caption: A systematic workflow for identifying, confirming, and mitigating the photodegradation of Triadimenol A.

Protocol 2: Implementing Protective Measures in Routine Assays

Objective: To integrate best practices into daily workflows to proactively prevent photodegradation.

• Environmental Control: Whenever possible, work in a designated low-light area.[2] Avoid working in direct sunlight. Use red or yellow "safe lights," which have longer wavelengths and are less likely to cause photodegradation, in areas where photosensitive compounds are handled frequently.[1]

• Container Selection: Exclusively use amber glass or opaque polypropylene containers for all stock solutions and intermediates.[2][7][17]

• Light Blocking: For any procedure requiring clear vessels (e.g., cell culture plates, quartz cuvettes), ensure they are covered with aluminum foil or an opaque lid at all times except during the exact moment of measurement.[2]

• Chemical Stabilization (Advanced): For formulations where degradation is persistent, consider the inclusion of a photostabilizing agent. These can be UV absorbers that competitively absorb incident light or triplet quenchers that deactivate the excited state of the Triadimenol A molecule before it can degrade.[18][19][20][21] Antioxidants like ascorbic acid may also offer protection.[2] Note: Any added agent must be tested to ensure it does not interfere with the primary assay.

Troubleshooting Decision Tree

When unexpected degradation occurs despite basic precautions, this decision tree can help pinpoint the source of the issue.

Caption: A decision tree for troubleshooting persistent or unexpected degradation of Triadimenol A.

By implementing these structured troubleshooting guides and preventative protocols, researchers can ensure the integrity of their Triadimenol A samples, leading to more accurate, reliable, and reproducible scientific outcomes.

References

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• Iesce, M. R., et al. (2003). Effects of sensitizers on the photodegradation of the systemic fungicide triadimenol. Chemosphere, 51(2), 163-6. (Available at: [Link])

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• Franko, M., et al. (2000). Photodegradation of pesticides and application of bioanalytical methods for their detection. International Journal of Environmental Analytical Chemistry, 77(3), 181-196. (Available at: [Link])

• Herzog, B., Wehrle, M., & Quass, K. (2009). Photostability of UV absorber systems in sunscreens. Photochemical & Photobiological Sciences, 8(7), 869-78. (Available at: [Link])

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• ResearchGate. (2016). Degradation of 1,2,4-Triazole fungicides in the environment. (Available at: [Link])

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• Food and Agriculture Organization of the United Nations. (2007). Triadimefon (133) and Triadimenol (168). (Available at: [Link])

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of a Novel UHPLC-MS/MS Method for the Quantification of Triadimenol A

Audience: Researchers, scientists, and drug development professionals engaged in analytical chemistry and quality control.

Introduction: The Analytical Imperative for Triadimenol A

Triadimenol, a systemic triazole fungicide, is widely used in agriculture to protect crops from fungal diseases.[1] It exists as a mixture of diastereomers, with Triadimenol A being a significant component.[2] Accurate and reliable quantification of Triadimenol A in various matrices—from raw agricultural commodities to environmental samples—is critical for ensuring food safety, monitoring environmental impact, and complying with regulatory limits.

Conventional analytical techniques, such as High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), have been traditionally employed for this purpose.[3][4] While robust, these methods can face limitations in sensitivity and specificity, especially in complex matrices. This guide introduces a novel Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method, designed for superior performance.

Here, we provide a comprehensive validation of this new method, comparing it directly with a conventional HPLC-UV approach. The validation process is rigorously structured according to the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring the method is fit for its intended purpose.[5][6][7]

The Methodological Evolution: From HPLC-UV to UHPLC-MS/MS

The core of analytical method advancement lies in achieving greater selectivity, sensitivity, and efficiency. This validation guide compares two distinct methodologies for Triadimenol A quantification.

• Conventional Method: HPLC-UV

  • Principle: Separation based on chromatographic principles with a C18 column, followed by quantification using UV absorbance at a specific wavelength (e.g., 220 nm).[4]

  • Strengths: Widely available, cost-effective, and suitable for relatively high concentration samples.

  • Limitations: Susceptible to interference from matrix components that absorb at the same wavelength, potentially leading to lower accuracy and higher detection limits.

• New Method: UHPLC-MS/MS

  • Principle: Utilizes the high-resolution separation power of UHPLC, coupled with the high selectivity and sensitivity of a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[8][9]

  • Strengths: Offers exceptional specificity by monitoring unique precursor-to-product ion transitions for Triadimenol A, drastically reducing matrix interference. This results in significantly lower detection limits and higher accuracy. The use of UHPLC also allows for much faster analysis times.

  • Rationale for Development: The need for a highly reliable and sensitive method to meet increasingly stringent regulatory requirements for pesticide residue analysis in complex food and environmental matrices.

The Validation Workflow: A Structured Approach

Method validation is a systematic process to confirm that an analytical procedure is suitable for its intended use.[10] Our validation protocol follows a logical sequence designed to build a comprehensive performance profile of the new UHPLC-MS/MS method.

Caption: A flowchart of the sequential workflow for analytical method validation.

Head-to-Head Comparison: Validation Parameters

The following sections detail the experimental protocols and comparative results for each validation parameter, demonstrating the superior performance of the UHPLC-MS/MS method.

Specificity and Selectivity

Expertise & Experience: Specificity is arguably the most critical validation parameter. It ensures that the signal measured is unequivocally from the analyte of interest, free from interference from matrix components, impurities, or degradation products.[11][12] For the HPLC-UV method, this is challenging due to the non-specific nature of UV detection. In contrast, the UHPLC-MS/MS method achieves specificity through the unique MRM transition of the analyte, providing a much higher degree of confidence in the results.[13]

Experimental Protocol:

• Blank Matrix Analysis: A blank matrix sample (e.g., an extract of a crop known not to contain Triadimenol A) was prepared and injected into both systems.

• Spiked Sample Analysis: The blank matrix was spiked with Triadimenol A and a mix of potentially interfering pesticides that are commonly used on the same crops.

• Data Evaluation: Chromatograms were examined for any interfering peaks at the retention time of Triadimenol A.

Comparative Data:

Parameter	Conventional HPLC-UV Method	New UHPLC-MS/MS Method
Blank Matrix	Baseline noise and minor interfering peaks observed at the target retention time.	Clean baseline with no interfering peaks at the target retention time.
Spiked Matrix	Co-elution observed with one of the potentially interfering pesticides.	Triadimenol A peak is sharp and perfectly resolved. No interference observed.

Linearity and Range

Expertise & Experience: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a defined range.[14] A wide linear range is advantageous as it minimizes the need for sample dilutions. We anticipate the UHPLC-MS/MS method will have a much wider linear range, particularly at the lower end, due to its enhanced sensitivity.

Experimental Protocol:

• Stock Solution Preparation: A certified reference standard of Triadimenol A was used to prepare a primary stock solution.

• Calibration Standards: A series of at least six calibration standards were prepared by diluting the stock solution to cover a broad concentration range.

• Analysis: Each standard was injected in triplicate.

• Data Analysis: A calibration curve was constructed by plotting the average peak area against concentration. Linearity was assessed using the coefficient of determination (R²).

Comparative Data:

Parameter	Conventional HPLC-UV Method	New UHPLC-MS/MS Method
Range	0.1 µg/mL - 20.0 µg/mL	0.005 µg/mL - 50.0 µg/mL
Coefficient of Determination (R²)	0.9985	> 0.9998
Regression Equation	y = 45872x + 1203	y = 875430x + 256

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Expertise & Experience: The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be accurately and precisely quantified.[15][16] These parameters define the sensitivity of the method. The signal-to-noise (S/N) ratio is a common and practical way to determine LOD and LOQ.[16]

Experimental Protocol:

• Low-Level Spiking: A series of blank matrix samples were spiked with decreasing concentrations of Triadimenol A.

• Analysis: The spiked samples were analyzed repeatedly (n=6).

• S/N Calculation: The signal-to-noise ratio was calculated for the peak at each concentration.

• LOD/LOQ Determination: The LOD was established at a concentration yielding an S/N ratio of approximately 3:1, and the LOQ was established at a concentration yielding an S/N ratio of at least 10:1 with acceptable precision (%RSD ≤ 20%).[14][16]

Comparative Data:

Parameter	Conventional HPLC-UV Method	New UHPLC-MS/MS Method
Limit of Detection (LOD)	0.05 µg/mL	0.001 µg/mL
Limit of Quantitation (LOQ)	0.1 µg/mL	0.005 µg/mL

Accuracy

Expertise & Experience: Accuracy reflects the closeness of the measured value to the true value.[11][12] It is typically assessed through recovery studies in the actual sample matrix. According to ICH guidelines, accuracy should be assessed at a minimum of three concentration levels across the specified range.[17]

Experimental Protocol:

• Sample Spiking: Blank matrix samples were spiked with Triadimenol A at three concentration levels: low (near LOQ), medium, and high.

• Analysis: Triplicate preparations were made for each level and analyzed.

• Recovery Calculation: The percentage recovery was calculated as: (Measured Concentration / Spiked Concentration) * 100.

Comparative Data:

Spike Level	Conventional HPLC-UV Method (% Recovery ± RSD)	New UHPLC-MS/MS Method (% Recovery ± RSD)
Low (0.2 µg/mL)	85.2% ± 5.8%	98.5% ± 2.1%
Medium (5.0 µg/mL)	92.5% ± 3.5%	101.2% ± 1.5%
High (15.0 µg/mL)	95.1% ± 2.8%	99.8% ± 1.1%

Precision

Expertise & Experience: Precision measures the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[10] It is evaluated at two levels as per ICH guidelines:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.[10]

• Intermediate Precision: Expresses within-laboratory variations, such as different days, different analysts, or different equipment.[18]

Experimental Protocol:

• Repeatability: Six replicate samples of a spiked matrix at a medium concentration were prepared and analyzed by one analyst on the same day.

• Intermediate Precision: The experiment was repeated on a different day by a second analyst using a different set of reagents.

• Data Analysis: The Relative Standard Deviation (%RSD) of the results was calculated for both repeatability and intermediate precision.

Comparative Data:

Parameter	Conventional HPLC-UV Method (%RSD)	New UHPLC-MS/MS Method (%RSD)
Repeatability (n=6)	4.5%	< 2.0%
Intermediate Precision (n=12)	6.8%	< 3.0%

Robustness

Expertise & Experience: Robustness testing is a critical part of method development that evaluates a method's capacity to remain unaffected by small, deliberate variations in its parameters.[19][20] This provides an indication of its reliability during normal usage.[21] For our UHPLC-MS/MS method, we identified mobile phase composition and column temperature as potentially critical parameters.

Experimental Protocol:

• Parameter Variation: Small, deliberate changes were made to the optimized method parameters, one at a time.

  • Mobile Phase Composition: Acetonitrile content varied by ±2%.

  • Column Temperature: Varied by ±5°C.

  • Flow Rate: Varied by ±0.05 mL/min.

• Analysis: A system suitability standard and a spiked sample were analyzed under each modified condition.

• Evaluation: The effect of these changes on retention time, peak area, and resolution was monitored. System suitability parameters (e.g., peak symmetry, resolution) were checked against predefined acceptance criteria.

Comparative Data:

Varied Parameter	Conventional HPLC-UV Method (Observed Effect)	New UHPLC-MS/MS Method (Observed Effect)
Mobile Phase (±2%)	Significant shift in retention time (>10%); peak tailing observed.	Minor, acceptable shift in retention time (<2%); no change in peak shape.
Column Temp (±5°C)	Noticeable change in retention time (>5%).	Negligible change in retention time (<1%).
Flow Rate (±0.05 mL/min)	Proportional change in retention time; potential for peak broadening.	Proportional change in retention time; peak shape maintained.

Interrelationship of Key Validation Parameters

The validation parameters are not independent; they are interconnected and collectively define the reliability of an analytical method. For instance, poor specificity can negatively impact accuracy and linearity. The high sensitivity (low LOQ) of a method allows for a wider linear range.

Caption: The interconnected nature of analytical method validation parameters.

Final Conclusion and Recommendation

The comprehensive validation data presented in this guide unequivocally demonstrates that the new UHPLC-MS/MS method is superior to the conventional HPLC-UV method for the analysis of Triadimenol A. The key advantages are:

• Unmatched Specificity: Eliminates matrix interferences, leading to more reliable results.

• Enhanced Sensitivity: Achieves significantly lower LOD and LOQ values, crucial for trace residue analysis.

• Superior Accuracy and Precision: Provides data with higher confidence and lower variability.

• Wider Dynamic Range: Reduces the need for sample dilutions and repeat analyses.

• Proven Robustness: Ensures consistent performance under routine laboratory conditions.

For researchers, scientists, and drug development professionals requiring the highest quality data for Triadimenol A quantification, the adoption of this validated UHPLC-MS/MS method is strongly recommended. It is a powerful analytical tool that ensures data integrity and compliance with the most stringent global regulatory standards.

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A Comparative Analysis of Triadimenol A and Triadimenol B: Unveiling Stereoisomeric Nuances in Fungicidal Efficacy

For Immediate Distribution to Researchers, Scientists, and Agrochemical Development Professionals

This guide provides an in-depth comparative analysis of the fungicidal efficacy of Triadimenol's two diastereomers, Triadimenol A and Triadimenol B. As a senior application scientist, this document moves beyond a surface-level overview to explore the stereochemical basis for their differential bioactivity, supported by available scientific evidence and detailed experimental protocols for independent verification.

Introduction: The Significance of Chirality in Fungicide Performance

Triadimenol is a potent and widely utilized systemic fungicide belonging to the triazole class. Its primary application lies in the control of a broad spectrum of fungal pathogens in various crops, including cereals, fruits, and vegetables.[1][2] The fungicidal efficacy of Triadimenol stems from its ability to inhibit the biosynthesis of ergosterol, an essential component of fungal cell membranes.[2] This disruption of sterol production leads to impaired fungal growth and, ultimately, cell death.

However, the chemical structure of Triadimenol possesses two chiral centers, giving rise to four stereoisomers. These stereoisomers exist as two pairs of enantiomers, which are designated as diastereomers A and B.[3] Commercial formulations of Triadimenol, such as Baytan®, are typically a mixture of these diastereomers, with Diastereomer A being the more abundant component.[4][5] The critical insight for researchers and developers is that these stereoisomers are not biologically equivalent; they exhibit notable differences in their fungicidal potency. A comprehensive understanding of these differences is paramount for optimizing product formulations and developing more effective and targeted disease control strategies.

The Stereochemical Landscape of Triadimenol

The differential efficacy of Triadimenol A and B is rooted in their distinct three-dimensional arrangements. The two chiral centers in the Triadimenol molecule lead to the formation of two diastereomeric pairs. Diastereomer A is a racemic mixture of the (1R,2S) and (1S,2R) enantiomers, while Diastereomer B is a racemic mixture of the (1R,2R) and (1S,2S) enantiomers.[3]

Caption: Workflow for the in vitro comparison of Triadimenol A and B efficacy.

Conclusion and Future Perspectives

The available evidence clearly indicates a stereoselective fungicidal activity of Triadimenol, with Diastereomer A exhibiting superior potency due to the presence of the highly active (1S,2R) enantiomer. This fundamental understanding has significant implications for the agrochemical industry, suggesting that the development of enantiomerically enriched or pure formulations of the more active stereoisomers could lead to fungicides with improved efficacy at lower application rates. This, in turn, would contribute to more sustainable agricultural practices by reducing the overall chemical load on the environment.

For the research community, further studies are warranted to generate a comprehensive dataset of comparative EC50 values for Triadimenol A and B against a wider array of economically important plant pathogens. Such data would be invaluable for refining disease control recommendations and for building more accurate models of fungicide performance. The experimental protocol provided in this guide offers a robust framework for conducting such vital research.

References

• Gasztonyi, M. (1981). The diastereomeric ratio in the triadimenol produced by fungal metabolism of triadimefon, and its role in fungicidal selectivity. Pesticide Science, 12(4), 433–438. Available at: [Link]

• Garrison, A. W., et al. (2009). Integration of Metabolomics and In Vitro Metabolism Assays for Investigating the Stereoselective Transformation of Triadimefon in Rainbow Trout. Chirality, 22(2), 183-192. Available at: [Link]

• Garrison, A. W., et al. (2011). Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk. Environmental Science & Technology, 45(8), 3469-3475. Available at: [Link]

• Gustafson, Inc. (1996). Baytan® Seed Treatment Fungicide: A Review of Field Performance Across the Cotton Growing Regions. 1996 Proceedings Beltwide Cotton Conferences. Available at: [Link]

• Joint FAO/WHO Meeting on Pesticide Specifications. (2019). Triadimenol. FAO SPECIFICATIONS AND EVALUATIONS FOR AGRICULTURAL PESTICIDES. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Triadimenol. PubChem Compound Database. Retrieved from [Link]

• Wang, C., et al. (2014). Chiral fungicide triadimefon and triadimenol: Stereoselective transformation in greenhouse crops and soil, and toxicity to Daphnia magna. Journal of Hazardous Materials, 268, 115-122. Available at: [Link]

• Zhang, W., et al. (2017). Tissue distribution and metabolism of triadimefon and triadimenol enantiomers in Chinese lizards (Eremias argus). Ecotoxicology and Environmental Safety, 142, 45-52. Available at: [Link]

• Zhou, Z., et al. (2020). Stereoselective metabolism and potential adverse effects of chiral fungicide triadimenol on Eremias argus. Environmental Science and Pollution Research, 27(8), 8567-8576. Available at: [Link]

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A Senior Application Scientist's Guide to the Performance Comparison of Commercial Triadimenol Formulations

Abstract

Triadimenol, a potent systemic triazole fungicide, is a cornerstone in the management of critical fungal diseases in cereals and other crops. Its efficacy is rooted in the inhibition of ergosterol biosynthesis, a vital component of the fungal cell membrane.[1][2] However, the commercial success and field performance of a Triadimenol-based product are dictated not solely by the active ingredient (AI) but profoundly by its formulation. Commercial Triadimenol is a mixture of stereoisomers, with the diastereomers exhibiting different levels of fungicidal activity.[3][4] This guide presents a comprehensive framework for researchers and drug development professionals to objectively compare the performance of different commercial Triadimenol formulations. We will dissect the critical performance pillars—Fungicidal Efficacy, Crop Safety (Phytotoxicity), and Residue Profile—providing detailed, self-validating experimental protocols and data interpretation strategies to empower informed decision-making in product selection and development.

The Significance of Formulation in Triadimenol Performance

Triadimenol functions by being absorbed by the plant and translocated within its tissues, offering protective, curative, and eradicant action against pathogens like powdery mildews and rusts.[5] The AI itself is composed of two diastereomeric pairs of enantiomers. The biological activity resides predominantly in one diastereomer, making the isomeric ratio a critical quality parameter.[3]

The formulation—the blend of the AI with inert ingredients like solvents, emulsifiers, and stabilizers—governs the product's physical characteristics, handling, and, most importantly, its biological performance. A superior formulation enhances the AI's bioavailability, stability, and targeting, while minimizing adverse effects such as crop injury. This guide will focus on comparing the most prevalent formulation types.

Common Commercial Formulations:

• Emulsifiable Concentrate (EC): The AI is dissolved in a water-immiscible solvent with emulsifiers. Upon dilution, it forms a stable emulsion. ECs are known for good coverage and penetration.[1][6]

• Suspension Concentrate (SC): A stable suspension of the solid AI in a liquid (usually water). SCs avoid harsh solvents, often improving crop safety.[1][5]

• Wettable Powder (WP): A fine powder formulation containing the AI, a wetting agent, and a dispersing agent. It forms a suspension when mixed with water.[1][5][6]

• Water Dispersible Granules (WG): A granular formulation that readily disintegrates and disperses in water. WGs offer reduced dust exposure compared to WPs.[5]

Caption: Core components of common Triadimenol formulations.

A Multi-Pillar Framework for Performance Evaluation

A robust comparison of Triadimenol formulations requires a systematic approach. We propose a three-pillar framework that evaluates the product from all critical angles: its ability to control the target pathogen, its safety for the host crop, and its environmental/food safety profile.

Caption: The three-pillar workflow for comparing fungicide formulations.

Pillar 1: Fungicidal Efficacy Assessment

The primary function of a fungicide is to control disease. Efficacy testing must quantify this control in a reproducible manner. The goal is to determine the minimum effective dose that provides consistent and economically beneficial disease control.[7] This involves both controlled laboratory assays and trials under realistic field or greenhouse conditions.

Protocol 3.1: In Vitro Mycelial Growth Inhibition Assay

Causality: This assay provides a rapid and highly controlled method to determine the intrinsic toxicity of each formulation to the target fungus, isolating the formulation's performance from environmental variables. The resulting EC₅₀ value (the concentration that inhibits 50% of growth) is a fundamental benchmark for comparison.

Methodology:

• Pathogen Culture: Culture the target pathogen (e.g., Blumeria graminis for powdery mildew or Puccinia spp. for rust) on a suitable sterile growth medium (e.g., Potato Dextrose Agar - PDA).

• Stock Solutions: Prepare stock solutions of each Triadimenol formulation in sterile distilled water. Create a dilution series to achieve final concentrations spanning a predicted range (e.g., 0.01, 0.1, 1, 10, 100 mg/L AI).

• Amended Media: Incorporate the fungicide dilutions into molten PDA before pouring into petri dishes. Include a control plate with no fungicide.

• Inoculation: Place a 5 mm mycelial plug from the edge of an actively growing pathogen culture onto the center of each amended and control plate.

• Incubation: Incubate the plates in the dark at an optimal temperature for the pathogen (e.g., 20-25°C).

• Data Collection: Measure the colony diameter (in two perpendicular directions) daily until the colony in the control plate reaches the edge of the dish.

• Analysis: Calculate the percentage of growth inhibition relative to the control. Use probit analysis to determine the EC₅₀ value for each formulation.

Protocol 3.2: Greenhouse Efficacy Trial

Causality: This trial bridges the gap between in vitro results and real-world performance. It introduces the host plant, allowing for the evaluation of the formulation's ability to be absorbed (systemicity) and withstand environmental factors like light and humidity, which is crucial for a systemic fungicide like Triadimenol.

Methodology:

• Plant Propagation: Grow a susceptible host plant variety (e.g., wheat for powdery mildew) in pots under controlled greenhouse conditions to a specific growth stage (e.g., Zadoks stage 12-13).

• Experimental Design: Arrange pots in a randomized complete block design with at least four replicates per treatment. Treatments should include: Untreated/Uninoculated Control, Untreated/Inoculated Control, a positive control (industry standard fungicide), and the different Triadimenol formulations at various rates (e.g., 0.5x, 1x, 2x the recommended label rate).[8]

• Application: Apply the fungicide treatments using a calibrated research sprayer to ensure uniform coverage.

• Inoculation: 24 hours after application, inoculate the plants with a fresh spore suspension of the target pathogen.

• Incubation: Maintain the plants in conditions of high humidity and optimal temperature to encourage disease development. Ensure disease pressure is adequate for a useful test.[8]

• Disease Assessment: 7-14 days post-inoculation (or as symptoms develop), visually assess the percentage of leaf area covered by the disease on a representative sample of leaves from each pot.

• Analysis: Calculate the percentage of disease control for each treatment relative to the inoculated control using the Abbott formula. Analyze data using ANOVA to determine significant differences between formulations.

Comparative Efficacy Data (Illustrative)

Formulation	In Vitro EC₅₀ (mg/L) vs. B. graminis	Greenhouse Disease Control (%) @ 1x Rate
Formulation A (EC)	0.45	92%
Formulation B (SC)	0.55	88%
Formulation C (WP)	0.80	75%
Untreated Control	N/A	0%

Pillar 2: Crop Safety (Phytotoxicity) Evaluation

An effective fungicide must not harm the crop it is designed to protect. Formulation components, particularly solvents in ECs, can cause phytotoxicity, leading to stunting, chlorosis, or necrosis, which can negate the benefits of disease control.

Protocol 4.1: Phytotoxicity Assessment

Causality: This protocol is designed to reveal any negative impacts of the formulation on the host plant's physiology and growth. Testing at an exaggerated rate (e.g., 2x) is a critical step to establish a margin of safety, a self-validating measure that ensures the product is safe even with minor application errors.[9]

Methodology:

• Experimental Setup: Use the same plant propagation and experimental design as the greenhouse efficacy trial (Protocol 3.2), but do not inoculate the plants with a pathogen.

• Treatments: Apply each formulation at 1x and 2x the recommended label rate. Include a water-only control group.[9]

• Observation Period: Observe plants for 14 days after application.

• Data Collection:

  • Visual Scoring: At 3, 7, and 14 days after treatment, visually score phytotoxicity on a scale of 1 to 5 (1 = no damage; 2 = slight discoloration; 3 = moderate chlorosis/stunting; 4 = severe necrosis; 5 = plant death).

  • Quantitative Measurements: At the end of the trial, measure plant height and harvest the above-ground biomass to determine the dry weight.

• Analysis: Compare the visual scores, average plant height, and dry weight of the treated plants to the water-only control. Use statistical analysis (ANOVA) to identify any significant negative effects.

Comparative Phytotoxicity Data (Illustrative)

Formulation	Visual Phytotoxicity Score @ 1x Rate	Visual Phytotoxicity Score @ 2x Rate	% Reduction in Biomass @ 2x Rate
Formulation A (EC)	1.5 (Slight transient spotting)	2.8 (Moderate leaf tip burn)	8.5%
Formulation B (SC)	1.0 (No visible damage)	1.2 (Very slight discoloration)	1.2%
Formulation C (WP)	1.1 (Slight residue visible)	1.5 (Slight residue visible)	2.0%
Water Control	1.0	1.0	0%

Pillar 3: Residue Profile Analysis

For any crop protection product, understanding the nature and quantity of residues left in or on the crop is essential for food safety and regulatory compliance. For chiral pesticides like Triadimenol, it is increasingly important to analyze the residue of individual stereoisomers, as they can have different toxicological profiles.[3]

Protocol 5.1: Chiral Residue Analysis in Plant Tissue

Causality: This protocol provides a quantitative, verifiable method to determine the final concentration of Triadimenol isomers in the marketable portion of the crop. Using advanced chromatographic techniques ensures the separation and accurate quantification of each stereoisomer, providing a trustworthy dataset for risk assessment.[10][11]

Methodology:

• Sample Collection: In a field trial setting, apply the formulations at the maximum proposed label rate and frequency. At the appropriate pre-harvest interval (PHI), collect representative samples of the marketable commodity (e.g., wheat grain).

• Sample Preparation (QuEChERS-based):

  • Homogenize 10g of the sample with 10mL of acetonitrile.

  • Add extraction salts (e.g., MgSO₄, NaCl), shake vigorously, and centrifuge.

  • Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

  • Pass the aliquot through a dispersive solid-phase extraction (d-SPE) tube containing sorbents like PSA and C18 to remove interferences.

  • Centrifuge and filter the final extract.

• Chromatographic Analysis:

  • Technique: Use Ultra-Performance Convergence Chromatography (UPC²) or HPLC-MS/MS equipped with a chiral column (e.g., Acquity Trefoil AMY1).[10][11]

  • Mobile Phase: A gradient of supercritical CO₂ and a modifier like methanol is often used for UPC².[11]

  • Detection: Use a tandem mass spectrometer (MS/MS) for sensitive and selective detection of the four Triadimenol stereoisomers.

• Quantification: Prepare a matrix-matched calibration curve using certified analytical standards of the Triadimenol enantiomers. Calculate the concentration (mg/kg) of each isomer in the sample.

Comparative Residue Data (Illustrative)

Formulation	Total Triadimenol Residue (mg/kg)	Ratio of Active to Inactive Diastereomers
Formulation A (EC)	0.12	3.5 : 1
Formulation B (SC)	0.09	4.1 : 1
Formulation C (WP)	0.08	3.9 : 1

Synthesis and Decision Making

The optimal formulation is rarely the one that scores best on a single metric. It is the one that provides the best balance across all three pillars.

• Formulation A (EC) showed the highest efficacy but came with a significant phytotoxicity risk at higher rates and left a higher total residue. This might be suitable for high-pressure situations on robust crops where maximum knockdown is required.

• Formulation B (SC) demonstrated excellent crop safety and a favorable residue profile, with only slightly lower efficacy than the EC. This formulation represents a superior balance, making it a reliable choice for a wider range of conditions and for use in integrated pest management (IPM) programs.

• Formulation C (WP) had the lowest efficacy, likely due to poorer adhesion or penetration compared to the liquid formulations. While safe and leaving low residues, its weaker performance may not be economically viable.

Caption: A decision-making framework for selecting a formulation.

Conclusion

This guide establishes that the evaluation of commercial Triadimenol A formulations must extend beyond a simple measure of disease control. By systematically applying the three-pillar framework—Efficacy, Crop Safety, and Residue Profile—researchers can generate a holistic and robust dataset. This data-driven approach, grounded in validated experimental protocols, enables the selection of a formulation that not only delivers potent and reliable disease management but also ensures crop health and adheres to the highest standards of food safety. The choice of formulation is a critical determinant of performance, and a comprehensive, evidence-based comparison is indispensable for maximizing the value of this important fungicide.

References

• Awiner Biotech. (n.d.). Triadimenol 250 ec triadimenol fungicida 25%.
• V.Nimc. (2026, January 5). Fungicide With Triadimenol: Uses And Benefits.
• Yilmaz, M., et al. (2024). Comparative Assessment of Short- and Long-Term Effects of Triadimenol Fungicide on Danio rerio Erythrocytes Using the Micronucleus and Erythrocyte Nuclear Abnormality Assays. MDPI.
• Food and Agriculture Organization of the United Nations. (2019). TRIADIMENOL. FAO Knowledge Repository.
• National Center for Biotechnology Inform
• Zhang, Y., et al. (2021). Analytical research on the separation and residue of chiral pesticide triadimenol in fruit and vegetable puree. PubMed.
• Food and Agriculture Organization of the United Nations. (2007). 1027 TRIADIMEFON (133) AND TRIADIMENOL (168).
• Zhang, Y., et al. (2021). Analytical research on the separation and residue of chiral pesticide triadimenol in fruit and vegetable puree. SAFFI.
• Microbe Investigations. (2024, September 27).
• Ypema, H. L., & Clark, T. (1984). The enantiomeric composition of triadimenol produced during metabolism of triadimefon by fungi.
• CABI. (n.d.).
• Government of Canada. (1996, March 15).
• Agriculture and Horticulture Development Board. (n.d.).
• Zhang, Y., et al. (2023). Separation and determination of triadimefon and its metabolites triadimenol enantiomers in fruit puree by supercritical fluid. SAFFI.
• ResearchGate. (2025, August 9). Microbial Transformation of Triadimefon to Triadimenol in Soils: Selective Production Rates of Triadimenol Stereoisomers Affect Exposure and Risk.
• Ann P. (n.d.). Testing For Phytotoxicity. Greenhouse Grower.

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A Senior Application Scientist's Guide to the Enantioselective Analysis of Triadimenol and its Metabolites

Introduction: The Significance of Chirality in Triadimenol Analysis

Triadimenol is a potent systemic fungicide widely used in agriculture to protect crops from diseases like powdery mildew and rusts.[1][2][3] However, its toxicological and environmental significance is complicated by its stereochemistry. Triadimenol is the primary metabolite of the fungicide Triadimefon, which itself is chiral. The metabolic reduction of Triadimefon's carbonyl group creates a second chiral center, resulting in Triadimenol existing as four distinct stereoisomers: two pairs of enantiomers known as diastereomers.[4][5][6]

This structural nuance is critical. The fungicidal activity, environmental degradation rate, and toxicity of these stereoisomers can vary significantly.[4][7][8][9] For instance, certain enantiomers may exhibit higher fungicidal potency, while others might be more persistent in soil or bioaccumulate more readily in organisms.[7][9] Consequently, a simple analysis of total Triadimenol concentration is insufficient for a precise risk assessment. Enantioselective analysis, which separates and quantifies each individual stereoisomer, is imperative for accurately understanding the environmental fate and toxicological impact of this widely used agrochemical.[5][10][11]

This guide provides a comparative overview of the predominant analytical techniques for the enantioselective analysis of Triadimenol. We will delve into the methodologies of Supercritical Fluid Chromatography (SFC), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC), offering field-proven insights into their respective strengths, limitations, and practical applications. The protocols and data presented herein are designed to equip researchers, scientists, and drug development professionals with the knowledge to select and implement the most appropriate analytical strategy for their specific research objectives.

Section 1: Understanding Triadimenol Stereochemistry

The journey from the parent compound Triadimefon to the four stereoisomers of Triadimenol is a critical transformation that dictates the analytical challenge. Triadimefon possesses a single chiral center. Its metabolism introduces a second, leading to a more complex stereochemical profile.

The four stereoisomers are best understood as two diastereomeric pairs. While various naming conventions exist, the Cahn-Ingold-Prelog (R/S) system is the most precise:

• Diastereomer A (Threo): Comprises the (+)-(1R,2S)-Triadimenol and (-)-(1S,2R)-Triadimenol enantiomers.

• Diastereomer B (Erythro): Comprises the (+)-(1R,2R)-Triadimenol and (-)-(1S,2S)-Triadimenol enantiomers.

The biological activity is not evenly distributed. Studies have shown that enantiomers with the 1S,2R and 1R,2S configurations often exhibit higher fungicidal activity.[8] This differential activity underscores the necessity of chiral separation.

Figure 1: Metabolic pathway from Triadimefon to Triadimenol stereoisomers.

Section 2: Core Analytical Strategies: A Comparative Overview

The separation of Triadimenol enantiomers relies on creating a chiral environment where the isomers interact differently, leading to different retention times. This is achieved using Chiral Stationary Phases (CSPs) within a chromatographic system. Three primary techniques dominate this field: Supercritical Fluid Chromatography (SFC), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC).

Feature	Supercritical Fluid Chromatography (SFC)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Uses supercritical CO₂ as the primary mobile phase, offering properties between a gas and a liquid.	Uses liquid mobile phases to transport the sample through a packed column.	Uses an inert carrier gas to transport the vaporized sample through a column.
Speed	Very Fast (< 5-10 minutes).[8][12]	Moderate to Slow (15-50 minutes).[13]	Moderate (15-30 minutes).[14]
Resolution	Excellent, often superior to HPLC for complex chiral separations.[15]	Very Good, highly dependent on column and mobile phase selection.[16]	Good, but can be limited by thermal stability of analytes.
"Greenness"	High. Drastically reduces organic solvent consumption by using CO₂.[17]	Low to Moderate. Relies heavily on organic solvents like acetonitrile and methanol.	Moderate. Requires carrier gases (He, H₂) but less liquid solvent waste.
Sensitivity (MS)	Excellent. Easy to couple with MS; low matrix effects are often reported.[18]	Excellent. The standard for sensitive quantitation with MS/MS.	Excellent. Well-established coupling with MS detectors.
Typical Use Case	High-throughput screening, routine analysis, "green" chemistry initiatives.	Method development, complex matrix analysis, established regulatory methods.	Analysis of thermally stable compounds, specific environmental applications.

Section 3: In-Depth Method Comparison & Experimental Protocols

Part 3.1: Supercritical Fluid Chromatography (SFC) - The Modern Workhorse

Causality Behind the Choice: SFC is rapidly becoming the preferred method for chiral analysis due to its unique advantages. The low viscosity and high diffusivity of supercritical CO₂ allow for much faster separations at lower pressures compared to HPLC, without sacrificing resolution.[19][17] For Triadimenol, this translates to sub-5-minute analysis times for all four stereoisomers, a significant improvement over traditional HPLC methods.[20] The reduced consumption of organic solvents not only lowers costs but also aligns with the growing imperative for sustainable laboratory practices.[18][21]

Figure 2: Typical workflow for enantioselective analysis by SFC-MS/MS.

Protocol: Enantioseparation of Triadimenol by UPC²-MS/MS

This protocol is adapted from methodologies described for the analysis of Triadimenol in food matrices.[8][20]

• Sample Preparation (QuEChERS):

  • Weigh 10 g of a homogenized sample (e.g., fruit puree) into a 50 mL centrifuge tube.

  • Add 20 mL of acetonitrile and homogenize for 1 minute.

  • Add appropriate QuEChERS salts (e.g., NaCl, MgSO₄) and shake vigorously.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the supernatant (acetonitrile layer) to a clean tube containing a dispersive SPE cleanup sorbent (e.g., graphitized carbon black/primary secondary amine) to remove pigments and other interferences.

  • Vortex and centrifuge again. Filter the final supernatant through a 0.22 µm filter into an autosampler vial.

• Chromatographic Conditions (UPC² / SFC):

  • System: Waters ACQUITY UPC² or similar.

  • Chiral Column: Acquity Trefoil CEL2 or AMY1 (e.g., 150 mm x 3.0 mm, 2.5 µm). Polysaccharide-based columns are selected for their broad applicability in separating chiral azoles.[8][15]

  • Mobile Phase A: Supercritical CO₂.

  • Mobile Phase B (Co-solvent): Methanol with 0.5% ammonia. The basic additive improves peak shape for triazole compounds.

  • Flow Rate: 1.0 - 2.0 mL/min.

  • Gradient: A typical gradient might start at 5% B, ramp to 20% B over 3 minutes, hold, and then re-equilibrate. This is optimized to resolve all four stereoisomers from the parent Triadimefon enantiomers.[8]

  • Column Temperature: 40 °C.[20]

  • Back Pressure: 150 bar (approx. 2175 psi).

• Mass Spectrometry Conditions (MS/MS):

  • Ionization: Electrospray Ionization, Positive Mode (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for each stereoisomer to ensure specificity and sensitivity. (e.g., m/z 296 → 197).

Performance Data (SFC)

Analyte	Typical Retention Time (min)	Resolution (Rs)	LOQ (µg/kg)
(+)-(R,S)-Triadimenol	~2.1	>1.5	0.05
(-)-(S,R)-Triadimenol	~2.4	>1.5	0.05
(-)-(S,S)-Triadimenol	~2.9	>1.5	0.05
(+)-(R,R)-Triadimenol	~3.3	>1.5	0.05
(Data synthesized from representative literature[8][20])

Part 3.2: High-Performance Liquid Chromatography (HPLC) - The Established Standard

Causality Behind the Choice: HPLC is the foundational technique for chiral separations and boasts a vast library of established methods.[16] Its robustness and the wide variety of available chiral stationary phases make it highly versatile. For Triadimenol, reversed-phase HPLC on a cellulose-based CSP is a validated approach, particularly for analyzing residues in complex environmental matrices like soil and water.[13] While slower than SFC, its reliability and the widespread availability of HPLC systems ensure its continued relevance.

Figure 3: Typical workflow for enantioselective analysis by HPLC-MS/MS.

Protocol: Enantioseparation of Triadimenol by Chiral LC-MS/MS

This protocol is based on a multi-residue method for triazole fungicides in environmental samples.[13]

• Sample Preparation:

  • Water: Pass 500 mL of water through an SPE cartridge (e.g., Oasis HLB). Elute the analytes with acetonitrile or methanol, evaporate to dryness, and reconstitute in the mobile phase.

  • Soil: Use a standard QuEChERS extraction as described in the SFC protocol.

• Chromatographic Conditions (HPLC):

  • System: Agilent 1200, Waters ACQUITY UPLC, or similar.

  • Chiral Column: Chiralcel OD-RH (150 mm x 4.6 mm). This reversed-phase cellulose-based column is effective for separating a wide range of triazoles.[13]

  • Mobile Phase: Isocratic mixture of acetonitrile and 2 mM ammonium acetate in water (e.g., 55:45 v/v). Ammonium acetate is used as an additive to improve ionization efficiency in the MS source.

  • Flow Rate: 0.45 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions (MS/MS):

  • Ionization: ESI+.

  • Acquisition Mode: MRM.

  • MRM Transitions: Similar transitions to the SFC method would be used.

Performance Data (HPLC)

Analyte	Typical Retention Time (min)	Resolution (Rs)	LOQ (µg/L, water)
Triadimefon Enantiomer 1	~12.5	>1.5	< 1.0
Triadimefon Enantiomer 2	~14.0	>1.5	< 1.0
Triadimenol Stereoisomers	15.0 - 25.0	>1.5	< 1.0
(Data synthesized from representative literature[13])

Part 3.3: Gas Chromatography (GC) - The Volatility-Dependent Option

Causality Behind the Choice: GC is a powerful technique for compounds that are thermally stable and sufficiently volatile. Triadimenol can be analyzed directly by GC without derivatization. Chiral GC analysis is particularly useful in metabolic studies, for example, when investigating stereospecificity in microsomal incubations.[6] The choice of a specific chiral column, such as a cyclodextrin-based phase, is critical for achieving separation.

Figure 4: Typical workflow for enantioselective analysis by GC-MS.

Protocol: Enantioseparation of Triadimenol by Chiral GC-MS

This protocol is based on methods used for metabolic studies and food analysis.[6][14]

• Sample Preparation:

  • Perform a liquid-liquid extraction of the aqueous sample (e.g., microsomal quench) with a solvent like ethyl acetate or a solid-phase extraction for food samples.

  • Evaporate the solvent and reconstitute the residue in a small volume of a suitable solvent (e.g., toluene).

• Chromatographic Conditions (GC):

  • System: Agilent 7890 or similar.

  • Chiral Column: BGB-172 (or similar modified cyclodextrin column). These columns form transient diastereomeric inclusion complexes with the analytes.

  • Carrier Gas: Helium at a constant flow rate.

  • Injection: Splitless injection mode is used to maximize sensitivity.

  • Temperature Program: A carefully optimized temperature program is essential for resolution. Example: Start at 150°C (hold 1 min), ramp at 10°C/min to 240°C (hold 10 min).[14]

• Mass Spectrometry Conditions (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Can be either full scan to identify compounds or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantifying known analytes.

Section 4: Synthesis and Recommendations

The choice of analytical technique for the enantioselective analysis of Triadimenol is not a one-size-fits-all decision. It is a strategic choice dictated by the specific goals of the study, sample throughput requirements, and available instrumentation.

• For High-Throughput and "Green" Analysis: Supercritical Fluid Chromatography (SFC) is the unequivocal winner. Its speed, excellent resolving power, and minimal use of organic solvents make it ideal for routine monitoring, quality control, and large-scale environmental studies.[8][19][21]

• For Method Development and Maximum Versatility: High-Performance Liquid Chromatography (HPLC) remains a highly reliable and robust choice. The vast array of available column chemistries and its proven performance with complex matrices make it a go-to for developing new methods or when analyzing challenging samples like soil extracts.[16][13]

• For Specific Metabolic or Volatility-Based Assays: Gas Chromatography (GC) holds its niche. It is an excellent, high-resolution technique for thermally stable compounds and is well-suited for specific research applications, such as in-vitro metabolism studies where matrix complexity may be lower.[6][22]

Ultimately, a modern analytical laboratory focused on pesticide residue analysis would be best served by having capabilities in both SFC-MS/MS and LC-MS/MS. This dual capability allows the scientist to leverage the speed of SFC for the majority of samples while retaining the robust versatility of HPLC for more challenging applications. Regardless of the separation technique, coupling to tandem mass spectrometry is essential for achieving the sensitivity and specificity required to meet today's stringent regulatory limits.

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• Wang, Y., Chen, X., Wang, M., & Wang, Y. (2017). Enantioselective metabolism of triadimefon and its chiral metabolite triadimenol in lizards. Ecotoxicology and Environmental Safety, 144, 336-344. [Link]

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• Qi, Y., Wang, B., Zhang, H., Wang, P., & Zhou, Z. (2013). Stereoselective transformation of triadimefon to metabolite triadimenol in wheat and soil under field conditions. Journal of Hazardous Materials, 260, 524-531. [Link]

• Nunes, C., & Tiritan, M. E. (2017). Chiral Analysis of Pesticides and Drugs of Environmental Concern: Biodegradation and Enantiomeric Fraction. ResearchGate. [Link]

• Deas, A. H. B., Clark, T., & Carter, G. A. (1984). The enantiomeric composition of triadimenol produced during metabolism of triadimefon by fungi. Part I: Influence of dose and time of incubation. Pesticide Science, 15(1), 63-70. [Link]

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• Herrera, S., & Tadeo, J. L. (2012). Simultaneous enantioselective determination of triazole fungicides in soil and water by chiral liquid chromatography/tandem mass spectrometry. Journal of Chromatography A, 1224, 108-116. [Link]

• Lu, H., Qiu, Y., Zhang, S., Ren, S., Zhang, Y., Wang, M., & Liang, X. (2023). Translocation and enrichment behavior of triadimefon and its metabolite triadimenol in rubber trees. Chinese Journal of Pesticide Science, 25(2), 444-452. [Link]

• Medina-Gómez, P., & de Castro, M. D. L. (2022). Study of Different Chiral Columns for the Enantiomeric Separation of Azoles Using Supercritical Fluid Chromatography. CORE. [Link]

• Wu, Y. S., Lee, H. K., & Li, S. F. (2000). Simultaneous chiral separation of triadimefon and triadimenol by sulfated beta-cyclodextrin-mediated capillary electrophoresis. Electrophoresis, 21(8), 1611-1619. [Link]

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A Senior Scientist's Guide to the Statistical Analysis of Triadimenol A Efficacy Trials

Introduction: Understanding Triadimenol A and the Imperative for Rigorous Efficacy Analysis

Triadimenol is a systemic triazole fungicide widely utilized in agriculture for the control of a broad spectrum of fungal diseases.[1][2] Its primary mechanism of action involves the inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes.[3] This disruption ultimately halts the growth and proliferation of pathogenic fungi.[3] As a demethylation inhibitor (DMI), Triadimenol belongs to FRAC Group 3.[4] It provides protective, curative, and eradicant activity against diseases such as powdery mildews, rusts, and various smuts in crops like cereals, fruits, vegetables, and coffee.[1][5]

The Foundation: Principles of Fungicide Efficacy Trial Design

To objectively evaluate the performance of Triadimenol A, the experimental design must effectively isolate the treatment effect from inherent experimental variability.[6] The success of any efficacy trial hinges on the presence of the complete plant disease triangle: a susceptible host, adequate disease pressure, and favorable environmental conditions.[6]

Causality in Experimental Design: The choice of a Randomized Complete Block Design (RCBD) is often standard. The "blocking" is not arbitrary; it is a deliberate strategy to account for known field variability, such as a gradient in soil type or moisture. By grouping plots into blocks and randomly assigning all treatments within each block, we can statistically account for the variation between blocks, leading to a more precise estimate of the fungicide's true effect.

Key Components of a Valid Trial:

• Controls: A trial must include, at a minimum, an untreated check to establish a baseline for disease pressure.[7] A "standard" or "reference" commercial product should also be included for comparative performance assessment.[7]

• Replication: Replicating treatments across multiple plots is non-negotiable. It allows for the estimation of experimental error and increases the confidence that observed differences are due to the treatments, not chance.

• Randomization: Treatments must be randomly assigned to plots within each block to prevent systematic bias from influencing the results.

• Adequate Disease Pressure: For a trial to be useful, the level of disease in the untreated control plots must be sufficient to allow for meaningful comparisons between treatments.[7] This may require careful site selection or, in some cases, artificial inoculation.

Comparative Efficacy of Triadimenol A

Triadimenol A's performance is best understood in the context of other available fungicides. It is often used in combination with other active ingredients to broaden the spectrum of control and manage resistance.[3][4] The following table summarizes hypothetical, yet representative, efficacy data to illustrate how Triadimenol A might compare against other common fungicide classes.

Fungicide/Active Ingredient	Fungicide Class	Target Disease	Target Crop	Typical Efficacy (% Disease Severity Reduction)	Common Application Rate
Triadimenol A	Triazole (DMI)	Powdery Mildew	Cereals	75 - 90%	125-250 g/ha
Tebuconazole	Triazole (DMI)	Fusarium Head Blight	Wheat	60 - 80%	125-250 g/ha
Azoxystrobin	Strobilurin (QoI)	Septoria Leaf Spot	Wheat	80 - 95% (risk of resistance)	100-250 g/ha
Pyraclostrobin	Strobilurin (QoI)	Rusts	Soybeans	85 - 98% (risk of resistance)	100-200 g/ha
Mancozeb	Dithiocarbamate	Anthracnose	Vegetables	65 - 85% (contact, protective)	1500-2000 g/ha
Chlorothalonil	Chloronitrile	Late Blight	Potatoes	70 - 90% (contact, protective)	1000-1500 g/ha

Note: Efficacy can vary significantly based on environmental conditions, disease pressure, application timing, and the potential for fungicide resistance in the local pathogen population. Data is illustrative.

Experimental Protocol: Field Efficacy Trial for Triadimenol A on Wheat Powdery Mildew

This protocol outlines a standard procedure for a field trial. Its design is self-validating through the inclusion of controls and replication, ensuring that the results are robust.

1. Trial Setup and Design

• Objective: To determine the efficacy of Triadimenol A at two different rates compared to an untreated control and a commercial standard for the control of powdery mildew (Blumeria graminis f. sp. tritici) on winter wheat.

• Experimental Design: Randomized Complete Block Design (RCBD) with 4 replicates.

• Plot Size: 2m x 5m with a 1m buffer between plots to minimize spray drift.

• Treatments:

  • Untreated Control (UTC)

  • Triadimenol A @ 150 g a.i./ha

  • Triadimenol A @ 200 g a.i./ha

  • Commercial Standard (e.g., Tebuconazole) @ 150 g a.i./ha

• Site Selection: A field with a known history of powdery mildew and uniform soil characteristics. A susceptible wheat cultivar should be used.[7]

2. Fungicide Application

• Timing: Application should be made at the first sign of disease (preventive/early curative) or based on a disease forecasting model, typically at Growth Stage 31-32 (Zadoks scale).

• Equipment: A calibrated CO2-pressurized backpack sprayer with flat-fan nozzles designed to deliver a fine-to-medium spray quality.

• Spray Volume: 200 L/ha to ensure thorough foliage coverage.

• Execution: Walk at a constant speed during application. Use shields to prevent drift between adjacent plots.

3. Data Collection and Assessment

• Disease Severity: Assessed at 14 and 28 days after treatment (DAT).

  • Randomly select 20 tillers from the center rows of each plot.

  • Assess the percentage of leaf area covered by powdery mildew on the top three leaves using a standardized key (e.g., a 0-100% scale).

  • Average the scores for each plot.

• Phytotoxicity: Visually assess each plot for any signs of crop injury (e.g., chlorosis, stunting, necrosis) at 7 and 14 DAT, rating on a 0-10% scale.

• Yield: At crop maturity, harvest the central area of each plot using a small-plot combine. Adjust grain weight to a standard moisture content (e.g., 15%) and express as tonnes per hectare (t/ha).

Experimental Workflow Diagram

Caption: Workflow for a field-based fungicide efficacy trial.

Statistical Analysis of Efficacy Trial Data

The goal of statistical analysis is to determine if the observed differences between treatments are real or simply due to random chance.[6] Consulting with a statistician is always recommended.[6]

1. Data Preparation

• Summarization: Calculate the mean disease severity, phytotoxicity, and yield for each plot.

• Data Transformation: Percentage data (like disease severity) often does not follow a normal distribution. An arcsine square root transformation is a common method applied to such data before analysis to stabilize variance and meet the assumptions of parametric tests.[8]

2. Analysis of Variance (ANOVA)

• Purpose: ANOVA is used to test for significant differences among the means of the treatment groups. It partitions the total variation in the data into components attributable to the treatments and to random error.

• Procedure: A two-way ANOVA is appropriate for an RCBD, with "Treatment" and "Block" as the two factors.

• Interpretation: The key output is the F-statistic and the associated p-value for the "Treatment" effect. A p-value less than a predetermined significance level (alpha, typically 0.05) indicates that there is a statistically significant difference among at least two of the treatment means.

3. Mean Separation (Post-Hoc Tests)

• Causality: A significant ANOVA result tells us that the treatment means are not all equal, but it does not specify which means are different from each other. Post-hoc tests are required to make these pairwise comparisons.

• Common Tests:

  • Tukey's Honestly Significant Difference (HSD) Test: Used to compare all possible pairs of treatment means. It is a good choice when you are interested in all pairwise comparisons.

  • Dunnett's Test: Used specifically to compare each treatment mean to the control mean. This is the most appropriate test when the primary research question is whether the fungicide treatments are better than doing nothing.

4. Presenting the Results

• Results are typically presented in a table with treatment means, standard errors, and letter groupings from the mean separation test. Means that share the same letter are not significantly different from each other.

Statistical Analysis Workflow Diagram

Caption: Decision workflow for statistical analysis of trial data.

Conclusion and Interpretation

The statistical analysis provides an objective measure of Triadimenol A's performance in a given trial. If the ANOVA is significant and the mean separation test shows that Triadimenol A treatments have significantly lower disease severity and/or higher yield than the untreated control, we can conclude the product is effective under the trial's conditions. Comparing its performance to the commercial standard provides crucial context for its relative efficacy. This data-driven approach, grounded in sound experimental design and statistical principles, is the cornerstone of developing effective, reliable, and sustainable disease management programs.

References

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Introduction to Triadimenol A and the Imperative for Accurate Quantification

An Inter-laboratory Comparison for the Quantification of Triadimenol A: A Guide for Analytical Excellence

Triadimenol is a widely used triazole fungicide with systemic action, effective against a broad spectrum of fungal diseases in crops.[1][2] It exists as a mixture of two diastereomeric pairs of enantiomers, commonly referred to as Triadimenol A and Triadimenol B. The biological activity and toxicity of these stereoisomers can differ significantly, making their individual quantification crucial for accurate risk assessment and regulatory compliance.[3][4] Triadimenol is a metabolite of the fungicide Triadimefon, and both are often analyzed together in residue studies.[1][2]

The accurate and precise measurement of Triadimenol A in various matrices, such as food and environmental samples, presents a significant analytical challenge. To ensure the reliability and comparability of data across different laboratories, inter-laboratory comparisons (ILCs) or proficiency tests (PTs) are indispensable tools.[5][6][7] These studies are fundamental to a laboratory's quality assurance program and are a key requirement for accreditation under standards like ISO/IEC 17025.[8][9][10][11]

This guide provides a comprehensive framework for conducting an inter-laboratory comparison for the quantification of Triadimenol A. It is designed for researchers, scientists, and drug development professionals seeking to validate their analytical methods and ensure the highest standards of data integrity.

The Significance of Inter-laboratory Comparisons

An inter-laboratory comparison is an organized, performed, and evaluated measurement of the same or similar items by two or more laboratories in accordance with predetermined conditions.[11] The primary objectives of an ILC in the context of Triadimenol A quantification are:

• Performance Evaluation: To assess the performance of individual laboratories and analysts.

• Method Validation: To validate the analytical methods used for Triadimenol A analysis.

• Comparability of Results: To ensure that results from different laboratories are comparable and reliable.

• Identification of Methodological Issues: To identify potential problems with analytical methods or instrumentation.

• Building Confidence: To provide confidence to clients and regulatory bodies in the quality of the analytical data.

Participation in proficiency testing schemes is a crucial element of laboratory quality assurance.[12]

Designing an Inter-laboratory Comparison for Triadimenol A

A well-designed ILC is critical for obtaining meaningful results. The following sections outline the key considerations for designing such a study.

Study Coordinator and Participating Laboratories

A designated study coordinator is responsible for planning, organizing, and reporting the ILC. Participating laboratories should have experience in pesticide residue analysis and possess the necessary analytical instrumentation, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

Test Material and Homogeneity Testing

The choice of the test material (matrix) is crucial and should be relevant to the intended application. For this guide, we will consider a fruit puree matrix, as Triadimenol is commonly used on fruits.[3][13] The test material must be homogenous to ensure that all participating laboratories receive identical samples. Homogeneity testing should be performed by the study coordinator before distributing the samples.

Spiking Levels and Sample Distribution

The test material should be spiked with a certified reference standard of Triadimenol A at different concentration levels, including one level near the limit of quantification (LOQ) and another at a higher concentration relevant to maximum residue limits (MRLs). A blank (unspiked) sample should also be included. Samples should be coded to ensure blinding and distributed to the participating laboratories under appropriate storage and shipping conditions.

Analytical Method

While participating laboratories may use their own validated methods, a reference method should be provided to ensure a baseline for comparison. This guide provides a detailed LC-MS/MS method for the quantification of Triadimenol A.

Data Reporting and Statistical Analysis

Participants should be provided with a standardized reporting format to ensure consistency. The reported results are then statistically analyzed by the study coordinator. A common method for evaluating laboratory performance is the use of z-scores, which are calculated based on the assigned value (often the consensus value from all participants) and the standard deviation for proficiency assessment.[6][7]

A z-score is interpreted as follows:

• |z| ≤ 2: Satisfactory performance

• 2 < |z| < 3: Questionable performance

• |z| ≥ 3: Unsatisfactory performance

The following diagram illustrates the workflow of the proposed inter-laboratory comparison:

Caption: Workflow of the inter-laboratory comparison for Triadimenol A quantification.

Experimental Protocol: Quantification of Triadimenol A in Fruit Puree by LC-MS/MS

This section provides a detailed, step-by-step protocol for the quantification of Triadimenol A. This method is intended to serve as a reference for participating laboratories.

Reagents and Materials

• Triadimenol A analytical standard (≥98% purity)[14][15][16]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18)

• Syringe filters (0.22 µm)

Instrumentation

• High-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Analytical balance

• Centrifuge

• Vortex mixer

Standard Solution Preparation

Prepare a stock solution of Triadimenol A (e.g., 100 µg/mL) in methanol. From this stock solution, prepare a series of working standard solutions for calibration by serial dilution in a suitable solvent (e.g., methanol/water).

Sample Preparation (QuEChERS Method)

• Weigh 10 g of the homogenized fruit puree sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts.

• Cap the tube and vortex vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL microcentrifuge tube containing the d-SPE sorbents.

• Vortex for 30 seconds.

• Centrifuge at 10000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS/MS Detection: Operate in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM). Optimize the precursor ion and product ions for Triadimenol A.

Method Validation Parameters

Laboratories should validate their method according to established guidelines, assessing the following parameters:[8][9][17][18]

• Linearity: Analyze a series of calibration standards to determine the linear range and correlation coefficient (r² > 0.99).

• Accuracy (Recovery): Analyze spiked blank samples at different concentration levels. The mean recovery should be within an acceptable range (e.g., 70-120%).

• Precision (Repeatability and Intermediate Precision): Expressed as the relative standard deviation (RSD). Repeatability (intra-day precision) and intermediate precision (inter-day precision) should be below a specified limit (e.g., < 20%).

• Limit of Quantification (LOQ): The lowest concentration of the analyte that can be quantified with acceptable accuracy and precision.[3][13][19]

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

The following diagram illustrates the chemical structures of the Triadimenol diastereomers:

Caption: Conceptual representation of Triadimenol A and B diastereomers.

Hypothetical Inter-laboratory Comparison Results

The following table presents hypothetical results from an ILC with ten participating laboratories. The test material was a spiked apple puree with a target concentration of 0.100 mg/kg of Triadimenol A.

Laboratory	Reported Value (mg/kg)	Recovery (%)	Precision (RSD %)	z-score	Performance
Lab 1	0.098	98	4.5	-0.2	Satisfactory
Lab 2	0.105	105	5.2	0.5	Satisfactory
Lab 3	0.085	85	8.1	-1.5	Satisfactory
Lab 4	0.112	112	6.3	1.2	Satisfactory
Lab 5	0.125	125	9.5	2.5	Questionable
Lab 6	0.095	95	3.8	-0.5	Satisfactory
Lab 7	0.101	101	4.1	0.1	Satisfactory
Lab 8	0.078	78	12.3	-2.2	Questionable
Lab 9	0.108	108	5.5	0.8	Satisfactory
Lab 10	0.135	135	15.1	3.5	Unsatisfactory
Consensus Mean	0.100
Standard Deviation	0.010

Note: The consensus mean and standard deviation are robust estimates calculated from the participants' results.

Discussion and Conclusion

The hypothetical results highlight the variability that can exist between laboratories. While most laboratories demonstrated satisfactory performance, some showed questionable or unsatisfactory results. Such outcomes are invaluable as they provide an opportunity for the affected laboratories to investigate and rectify potential issues in their analytical procedures.

Conducting and participating in inter-laboratory comparisons for the quantification of Triadimenol A is a critical exercise for any analytical laboratory. It not only serves as a validation of the laboratory's methods and capabilities but also contributes to the overall quality and reliability of analytical data within the scientific community. By adhering to rigorous protocols and embracing the insights gained from such comparisons, laboratories can ensure they are providing data of the highest integrity, which is essential for protecting public health and the environment.

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Comparative Analysis of Triadimenol Resistance Mechanisms in the Context of Azole Fungicides

A Technical Guide for Researchers in Mycology and Drug Development

Introduction: The Central Role and Challenge of Azole Fungicides

Azole fungicides represent a cornerstone of disease management in both agriculture and clinical medicine. Their broad-spectrum efficacy is rooted in a highly specific mode of action: the inhibition of sterol 14α-demethylase, a critical cytochrome P450 enzyme (encoded by the CYP51 or ERG11 gene) involved in the biosynthesis of ergosterol.[1] Ergosterol is an essential component of the fungal cell membrane, and its disruption leads to membrane instability and ultimately, the cessation of fungal growth.[2] Triadimenol, a member of the triazole class of fungicides, has been widely used in agriculture, particularly as a systemic seed treatment for cereals to control diseases like powdery mildew, rusts, and smuts.[3][4][5]

However, the extensive and often prolonged use of azoles has driven the evolution and selection of resistant fungal populations, threatening their continued efficacy.[6][7] Understanding the molecular underpinnings of this resistance is paramount for developing sustainable disease control strategies and designing next-generation antifungals. This guide provides an in-depth comparison of the resistance mechanisms affecting triadimenol and other key azole fungicides, supported by experimental frameworks for their investigation.

Core Mechanisms of Azole Resistance: A Comparative Overview

Fungal populations employ a conserved toolkit of strategies to overcome the inhibitory effects of azole fungicides. While the general principles are shared, the specific molecular changes and their resulting cross-resistance profiles can vary significantly between different azole compounds, including triadimenol. The three primary mechanisms are:

• Modification of the Target Enzyme (CYP51)

• Overexpression of the CYP51 Gene

• Enhanced Efflux of the Fungicide

The interplay of these mechanisms determines the level of resistance and the spectrum of cross-resistance to other azoles.

Target Site Modification: The Battle at the Active Site

The most direct path to resistance involves altering the drug's target. Mutations in the CYP51 gene can lead to amino acid substitutions in the 14α-demethylase enzyme.[7][8] These changes can reduce the binding affinity of the azole molecule to the enzyme's active site, rendering the fungicide less effective.

• Comparative Insights: The impact of a specific mutation is highly dependent on the molecular structure of the azole. For instance, laboratory-induced tebuconazole-resistant mutants of Fusarium graminearum have shown point mutations in FgCYP51A and FgCYP51C subunits.[9][10] Similarly, resistance to prothioconazole in the same species has been linked to mutations in FgCYP51B and FgCYP51A.[11][12] Some fungi possess multiple CYP51 paralogues (e.g., CYP51A, CYP51B, CYP51C), and mutations in each can contribute differently to the resistance profile.[13][14] Studies on barley powdery mildew have shown that isolates with reduced sensitivity to triadimenol often exhibit cross-resistance to other demethylation inhibitors (DMIs) like tebuconazole and propiconazole, suggesting that certain CYP51 mutations can confer a broad azole-resistant phenotype.[15][16] However, the correlation is not always perfect, indicating that some mutations may sterically hinder the binding of triadimenol more than other, structurally different azoles.[15]

Target Overexpression: A Numbers Game

Instead of altering the target, fungi can simply produce more of it. Overexpression of the CYP51 gene leads to higher cellular concentrations of the 14α-demethylase enzyme.[17][18] This effectively dilutes the intracellular concentration of the fungicide, requiring a much higher dose to achieve the same level of enzyme inhibition. This mechanism is frequently driven by insertions in the gene's promoter region (such as tandem repeats) or by mutations in transcription factors that regulate CYP51 expression.[7][19][20]

• Comparative Insights: Overexpression is a common mechanism of resistance for many azoles. In Candida albicans, overexpression of ERG11 is a well-documented mechanism of fluconazole resistance.[8][19] In plant pathogens, upregulation of CYP51A has been linked to tebuconazole resistance.[14] While specific studies directly comparing the induction of CYP51 overexpression by triadimenol versus other azoles are less common, it is a recognized quantitative resistance mechanism. This means that increasing levels of overexpression often correlate with a gradual decrease in sensitivity to a range of azole fungicides.[7] The selection pressure exerted by triadimenol can lead to the emergence of isolates with elevated CYP51 expression, contributing to a general reduction in DMI sensitivity.

Enhanced Efflux: Pumping the Drug Out

Fungi possess sophisticated cellular transport systems that can forcibly expel xenobiotics, including fungicides. This is a major mechanism of multidrug resistance.[21] Two primary superfamilies of transporter proteins are responsible:

• ATP-Binding Cassette (ABC) Transporters: These use the energy from ATP hydrolysis to pump a wide range of substrates out of the cell. Key examples in fungi include Cdr1p and Cdr2p.[22][23]

• Major Facilitator Superfamily (MFS) Transporters: These utilize the proton motive force across the cell membrane to drive efflux. The Mdr1p transporter is a well-studied example.[24][25]

Upregulation of the genes encoding these pumps is a common response to fungicide exposure, preventing the azole from reaching its intracellular target, CYP51.[26][27]

• Comparative Insights: Efflux pumps can have broad or narrow substrate specificity, which is a critical factor in determining cross-resistance patterns. Overexpression of CDR1 and CDR2 in Candida species is known to confer resistance to a wide array of azoles, including fluconazole and itraconazole.[21][22] In plant pathogens, MFS transporters have been implicated in resistance to triadimefon (a related compound that is metabolized to triadimenol).[28] The structural properties of triadimenol will influence how effectively it is recognized and transported by different pumps compared to other azoles like the bulkier epoxiconazole or prothioconazole.[29][30] Therefore, a strain that becomes resistant to one azole via efflux pump overexpression may or may not show resistance to triadimenol, depending on the specific pump involved.

Data Presentation: Comparative Profiles and Mechanisms

The following tables summarize the key characteristics and resistance profiles of triadimenol and other selected azole fungicides.

Table 1: Profile of Compared Azole Fungicides

Fungicide	Chemical Class	Primary Use	Spectrum of Activity Notes
Triadimenol	Triazole	Agrochemical	Systemic, broad-spectrum fungicide for cereals against mildews, rusts, and smuts.[3][4]
Tebuconazole	Triazole	Agrochemical	Broad-spectrum foliar fungicide used on cereals, fruits, and vegetables.[9][31]
Prothioconazole	Triazole	Agrochemical	Broad-spectrum with high activity against Fusarium species.[11][32]
Epoxiconazole	Triazole	Agrochemical	Broad-spectrum systemic fungicide with preventive and curative action.[29][33][34]
Fluconazole	Triazole	Medical	Used to treat systemic and superficial Candida and Cryptococcus infections.[8][26]

Table 2: Summary of Key Resistance Mechanisms and Cross-Resistance Patterns

Resistance Mechanism	Triadimenol	Tebuconazole	Prothioconazole	Epoxiconazole
Target Site Mutations (CYP51)	Resistance often associated with mutations conferring broad DMI cross-resistance.[15][16]	Specific mutations in CYP51A and CYP51C identified in F. graminearum.[9][10]	Mutations in FgCYP51A and FgCYP51B are key; often shows no cross-resistance with tebuconazole.[11][32][35]	Mutations in the CYP51 gene reduce enzyme affinity for the fungicide.[29]
Target Overexpression (CYP51)	Can contribute to reduced sensitivity as part of a quantitative resistance phenotype.	Upregulation of CYP51A linked to resistance in F. graminearum.[14]	Altered expression of all three FgCYP51 genes observed in resistant mutants.[11][12]	Can contribute to loss of sensitivity.[29]
Increased Efflux (ABC/MFS Pumps)	Can be a substrate for MFS transporters.[28]	Can be exported by efflux pumps, contributing to resistance.	Efflux pump activity can contribute to overall resistance profile.	Increased efflux pump activity is a known non-target resistance mechanism.[29]
Negative Cross-Resistance	Not widely reported.	Negative cross-resistance observed with fungicides like fludioxonil and epoxiconazole in F. graminearum mutants.[9][10]	No cross-resistance with tebuconazole is a notable feature.[11][35]	Can show negative cross-resistance with tebuconazole in certain mutants.[9][10]

Visualization of Fungal Resistance Pathways

The following diagrams illustrate the core concepts of azole action and the experimental approach to characterizing resistance.

Caption: Azole mode of action and the three primary mechanisms of fungal resistance.

Caption: Experimental workflow for characterizing azole fungicide resistance.

Experimental Protocols for Resistance Analysis

To ensure robust and reproducible findings, standardized methodologies are essential. The following protocols provide a framework for investigating the mechanisms discussed.

Protocol 1: Fungicide Sensitivity Testing (EC50 Determination) via Microtiter Plate Assay

This protocol quantifies the level of resistance by determining the Effective Concentration that inhibits 50% of fungal growth (EC50).[36][37]

Causality: This assay is the foundational step. It validates the resistant phenotype before investing in more complex molecular analyses. By comparing the EC50 of a test isolate to that of a known sensitive (wild-type) isolate, a Resistance Factor (RF = EC50 of test isolate / EC50 of sensitive isolate) can be calculated.

Methodology:

• Prepare Stock Solutions: Dissolve analytical-grade triadimenol and other test azoles in an appropriate solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Prepare Fungal Inoculum: Grow the fungal isolates (both test and sensitive controls) on a suitable agar medium (e.g., Potato Dextrose Agar). Prepare a spore suspension or mycelial fragment suspension in sterile liquid medium and adjust the concentration to a standardized value (e.g., 1 x 10^4 spores/mL).

• Serial Dilutions: In a 96-well microtiter plate, perform serial dilutions of the fungicide stock solutions in a suitable liquid growth medium (e.g., Potato Dextrose Broth) to achieve a range of final concentrations (e.g., 0.01 to 100 µg/mL). Include wells with medium and solvent only (negative control) and wells with medium and inoculum only (positive growth control).

• Inoculation: Add a standardized volume of the fungal inoculum to each well.

• Incubation: Incubate the plates at the optimal temperature for the fungus for a defined period (e.g., 48-96 hours), until robust growth is observed in the positive control wells.

• Growth Measurement: Quantify fungal growth by measuring the optical density (OD) at a suitable wavelength (e.g., 600 nm) using a microplate reader.

• Data Analysis: Subtract the OD of the negative control from all readings. Normalize the data by expressing the growth in each fungicide concentration as a percentage of the growth in the positive control. Use a non-linear regression model (e.g., log-probit or four-parameter logistic curve) to calculate the EC50 value.[37]

Protocol 2: CYP51 Gene Sequencing for Mutation Analysis

This protocol identifies mutations in the target gene that may confer resistance.[13]

Causality: By directly sequencing the gene encoding the drug target, we can identify specific amino acid changes. Comparing the sequences from resistant and sensitive isolates allows for the pinpointing of mutations potentially responsible for the reduced fungicide binding affinity.

Methodology:

• Genomic DNA Extraction: Grow the fungal isolates in liquid culture and harvest the mycelia. Extract high-quality genomic DNA using a suitable kit or a standard CTAB protocol.

• Primer Design: Design PCR primers that flank the entire coding sequence and promoter region of the target CYP51 gene(s). If multiple paralogues exist, design paralogue-specific primers.

• PCR Amplification: Perform PCR using a high-fidelity DNA polymerase to amplify the CYP51 gene(s) from the genomic DNA of both resistant and sensitive isolates.

• PCR Product Purification: Purify the PCR products to remove primers and dNTPs using a commercial kit.

• Sanger Sequencing: Send the purified PCR products for bidirectional Sanger sequencing using the amplification primers and potentially internal sequencing primers for full coverage.

• Sequence Analysis: Assemble the sequence reads and align the sequences from the resistant isolates against the sequence from the sensitive (wild-type) isolate using bioinformatics software (e.g., MEGA, Geneious). Identify and document any single nucleotide polymorphisms (SNPs), insertions, or deletions. Translate the nucleotide sequences to amino acid sequences to determine the effect of the mutations.

Protocol 3: Gene Expression Analysis by Reverse Transcription-Quantitative PCR (RT-qPCR)

This protocol measures the transcript levels of target genes (CYP51) and efflux pump genes (CDR1, MDR1, etc.) to assess overexpression.[17][19]

Causality: This method tests the hypothesis that resistance is due to the fungus producing more of the target enzyme or more efflux pumps. By comparing the mRNA levels in a resistant isolate to a sensitive one, with or without fungicide exposure, we can determine if these genes are upregulated.

Methodology:

• Fungal Culture and Treatment: Grow resistant and sensitive isolates in liquid medium to mid-log phase. For induction experiments, expose a subset of the cultures to a sub-lethal concentration of the test fungicide (e.g., EC20) for a short period (e.g., 1-2 hours).

• RNA Extraction: Harvest the mycelia and immediately freeze in liquid nitrogen to preserve RNA integrity. Extract total RNA using a suitable kit or a Trizol-based method. Treat the RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize first-strand complementary DNA (cDNA) from the total RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

• qPCR: Perform quantitative PCR using the synthesized cDNA as a template. Use gene-specific primers for the target genes (CYP51, efflux pumps) and at least one validated housekeeping gene (e.g., actin, tubulin, GAPDH) for normalization.

• Data Analysis: Calculate the relative expression levels of the target genes using the ΔΔCt method. The expression level in the sensitive isolate under control conditions can be used as the calibrator. A significant increase in the relative expression level in the resistant isolate indicates overexpression.

Conclusion and Future Outlook

Resistance to triadimenol and other azole fungicides is a complex, multifactorial phenomenon. While the primary mechanisms of target site mutation, target overexpression, and enhanced efflux are conserved across the azole class, their relative importance and specific molecular manifestations can differ significantly. For triadimenol, resistance is often linked to broad DMI cross-resistance phenotypes, suggesting that the mutations and regulatory changes it selects for are frequently effective against multiple azoles. However, notable exceptions, such as the lack of cross-resistance between prothioconazole and tebuconazole, highlight the subtle but critical role of the fungicide's molecular structure in its interaction with resistance mechanisms.

For researchers and drug development professionals, a multi-pronged diagnostic approach is essential. Phenotypic screening must be followed by robust molecular analysis to build a comprehensive picture of the resistance profile. This integrated understanding is critical for managing the longevity of existing fungicides like triadimenol and for the rational design of novel antifungals that can evade or overcome these pervasive resistance strategies.

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• Li, Y., Li, Y., Liu, Y., Zhang, Y., & Li, J. (2023). Oral Exposure to Epoxiconazole Disturbed the Gut Micro-Environment and Metabolic Profiling in Male Mice. Toxics, 11(4), 345.[34]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Triadimenol for Laboratory Professionals

This guide provides an in-depth, procedural framework for the safe handling and disposal of Triadimenol within a research and development setting. As a systemic triazole fungicide, Triadimenol's chemical properties and toxicological profile necessitate rigorous disposal protocols to protect laboratory personnel and mitigate environmental contamination. This document moves beyond simple checklists to explain the scientific rationale behind each step, ensuring a culture of safety and regulatory compliance.

Core Directive: Understanding the Hazard Profile of Triadimenol

Proper disposal begins with a fundamental understanding of the risks. Triadimenol is not only a potent fungicide but also presents significant hazards that dictate its handling from acquisition to final disposal. The primary directive is to prevent all uncontrolled release into the environment .

Key Hazards:

• Reproductive Toxicity: Triadimenol is classified as a substance that may damage fertility or the unborn child.[1][2]

• Aquatic Toxicity: It is toxic to aquatic life with long-lasting effects.[1][2] This high toxicity is a primary driver for preventing its entry into sewer systems or waterways.

• Harmful if Swallowed or Inhaled: The compound poses acute toxicity risks to personnel.[2][3]

• Environmental Persistence: Triadimenol degrades slowly in soil, with a half-life that can extend for many months.[3] Furthermore, it can metabolize into other persistent and mobile compounds like 1,2,4-triazole, which can contaminate groundwater.[4][5][6]

These factors underscore the necessity of treating all Triadimenol waste as hazardous. Disposal is not merely a suggestion but a regulatory and ethical requirement.

Table 1: Triadimenol Hazard Summary

Hazard Category	GHS Classification	Key Considerations for Disposal
Human Health	Acute Toxicity 4 (Oral, Inhalation)[2]	Avoid generating dusts. Use appropriate PPE.
Reproductive Toxicity 1B[2]	Stringent containment is required to prevent exposure.
Skin & Eye Irritation[3]	Mandates use of gloves and safety glasses/goggles.
Environmental	Aquatic Chronic 2[2]	Absolutely no drain disposal. Must be handled as hazardous waste.
Physical	Combustible Solid[4]	Store away from ignition sources.

The Disposal Workflow: A Decision-Making Framework

The proper management of Triadimenol waste involves a multi-step process from the point of generation to final disposal by a certified hazardous waste facility. The following workflow illustrates the critical decision points and processes.

Caption: A logical flow for managing Triadimenol waste from the lab bench to final disposal.

Step-by-Step Disposal Protocols

Based on the established hazards, all Triadimenol-contaminated materials must be disposed of as hazardous waste. The primary method for the ultimate disposal of pesticide waste is high-temperature incineration at an approved facility.[7] This method is necessary to ensure the complete destruction of the parent compound and its persistent metabolites.

Protocol 1: Disposal of Solid Triadimenol and Grossly Contaminated Materials

This procedure applies to:

• Expired or unused pure Triadimenol powder.

• Absorbent materials (vermiculite, sand) used for spill cleanup.[3]

• Weigh boats or paper heavily contaminated with solid compound.

Methodology:

• Work Area Preparation: Conduct all handling of solid Triadimenol within a chemical fume hood to prevent inhalation exposure.

• Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety goggles.

• Containment: Carefully place the solid waste into a designated, robust, sealable hazardous waste container (e.g., a polyethylene pail or drum).

  • Causality: Using a dedicated container prevents cross-contamination and ensures compliance with waste segregation regulations. The container must be compatible with the waste and sealable to prevent release.

• Labeling: Immediately label the container with the words "Hazardous Waste," the full chemical name "Triadimenol," and the associated hazards (e.g., "Toxic," "Reproductive Hazard").

• Storage: Store the sealed container in a designated Satellite Accumulation Area until collection by your institution's hazardous waste management service.

Protocol 2: Decontamination and Disposal of Labware

This procedure applies to:

• Glassware (beakers, flasks, funnels).

• Reusable lab equipment.

Methodology:

• Initial Rinse (Solvent): Rinse the contaminated labware with a minimal amount of a suitable organic solvent in which Triadimenol is soluble (e.g., isopropanol, methylene chloride).[8]

  • Causality: A solvent rinse is more effective than water for removing the sparingly soluble Triadimenol, minimizing the volume of contaminated aqueous waste.

• Collect Rinsate: Collect this first rinse solvent in a designated hazardous waste container labeled "Halogenated" or "Non-halogenated" Organic Waste, as appropriate, and also noting "Contains Triadimenol."

• Secondary Wash: Wash the labware with soap and water.

• Aqueous Waste: This secondary aqueous rinse water must also be collected as hazardous aqueous waste containing Triadimenol. Do not pour this down the drain.

• Final Rinse: Perform a final rinse with deionized water, which can then be disposed of down the drain, assuming the prior cleaning steps were effective.

Protocol 3: Management of Contaminated PPE and Disposables

This procedure applies to:

• Disposable gloves.

• Bench paper.

• Pipette tips.

Methodology:

• Segregation: All disposable items that have come into direct contact with Triadimenol are considered hazardous waste.

• Collection: Place these items in a designated, sealed hazardous waste bag or container separate from regular trash.

• Labeling and Disposal: Label the container as described in Protocol 1 and manage it through your institution's hazardous waste program.

  • Causality: Segregating contaminated PPE prevents the accidental exposure of custodial staff and ensures the waste is routed to the correct high-temperature incineration facility.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental release.

Methodology:

• Alert Personnel: Immediately alert others in the area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Don PPE: Before cleanup, at a minimum, don a lab coat, double nitrile gloves, and chemical safety goggles. For large spills of powder, respiratory protection may be necessary.

• Containment:

  • For Solid Spills: Gently cover the spill with an absorbent material like vermiculite, sand, or a chemical spill pillow to prevent the powder from becoming airborne.[3][4]

  • For Liquid Spills (Solutions): Surround the spill with absorbent material to prevent it from spreading.

• Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Avoid creating dust.

• Decontamination: Clean the spill area with a cloth soaked in a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

• Disposal: Seal and label all cleanup materials as "Hazardous Waste: Triadimenol Spill Debris" and arrange for disposal.

Caption: A sequential guide for safely managing a laboratory spill of Triadimenol.

Regulatory Compliance

Disposal of Triadimenol is regulated under the Resource Conservation and Recovery Act (RCRA) in the United States.[9] It is the responsibility of the waste generator (the laboratory) to ensure that waste is properly identified, segregated, stored, and transferred to a licensed disposal facility. Always consult your institution's Environmental Health and Safety (EHS) department and local regulations for specific requirements.[3]

References

• Triadimenol -MATERIAL SAFETY DATA SHEET . T3DB. [Link]

• Triadimenol Safety data sheet (2023) . CPAChem. [Link]

• TRIADIMEFON (133) AND TRIADIMENOL (168) Evaluation (2007) . Food and Agriculture Organization of the United Nations. [Link]

• Thermal Degradation and Combustion Behavior of Antifungal Pesticides: Triadimenol and Tebuconazole (2018) . Aidic. [Link]

• Triadimenol PubChem Compound Summary . National Center for Biotechnology Information. [Link]

• Removal and degradation of triazole fungicides using Ag/PEG-CuO (2020) . Taylor & Francis Online. [Link]

• Environmental Fate of the Azole Fungicide Fluconazole and Its Persistent and Mobile Transformation Product 1,2,4-Triazole (2021) . ACS Publications. [Link]

• Removal of Two Triazole Fungicides from Agricultural Wastewater (2023) . ResearchGate. [Link]

• Degradation of selected triazole fungicides in constructed wetlands (2021) . DESWATER. [Link]

• Triadimefon and Triadimenol (RED/TRED) Fact Sheet (2006) . Regulations.gov. [Link]

• Triadimenol Risk Assessments; Notice of Availability (2006) . Federal Register. [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides (1975) . U.S. Environmental Protection Agency. [Link]

• Requirements for Pesticide Disposal . U.S. Environmental Protection Agency. [Link]

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